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  • Product: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
  • CAS: 15962-63-7

Core Science & Biosynthesis

Foundational

"4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde" chemical structure

The Diaryl Ether Scaffold in Medicinal Chemistry Executive Summary 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7 ) is a critical synthetic intermediate belonging to the nitro-diaryl ether class.[1][2][3] This...

Author: BenchChem Technical Support Team. Date: February 2026

The Diaryl Ether Scaffold in Medicinal Chemistry

Executive Summary

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7 ) is a critical synthetic intermediate belonging to the nitro-diaryl ether class.[1][2][3] This scaffold is a "privileged structure" in drug discovery, serving as a core pharmacophore in various kinase inhibitors, antitubercular agents, and anti-inflammatory compounds. Its structural utility lies in the orthogonal reactivity of its functional groups: the nitro group (


) offers a handle for reduction to an aniline (enabling amide/urea formation), while the aldehyde  (

) allows for diverse C-C and C-N bond-forming reactions (e.g., reductive amination, Wittig olefination).

This guide details the physicochemical profile, optimized synthesis via Nucleophilic Aromatic Substitution (


), and analytical characterization of this compound.
Chemical Profile & Physicochemical Properties[1][4][5][6][7][8]
PropertySpecification
IUPAC Name 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
CAS Number 15962-63-7
Molecular Formula

Molecular Weight 273.24 g/mol
Appearance Yellow to Orange Crystalline Solid
Melting Point 63–64 °C
Solubility Soluble in DMSO, DMF, DCM, Ethyl Acetate; Insoluble in Water
LogP (Predicted) ~3.2 (Lipophilic)
SMILES

Synthetic Pathway: Nucleophilic Aromatic Substitution ( )

The most robust synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde utilizes an


 mechanism. The reaction exploits the electron-withdrawing nature of the nitro and aldehyde groups on the electrophile (4-Chloro-3-nitrobenzaldehyde), which activates the 4-position for nucleophilic attack by 4-methoxyphenol.
Reaction Scheme


Experimental Protocol

Reagents:

  • Electrophile: 4-Chloro-3-nitrobenzaldehyde (1.0 eq)

  • Nucleophile: 4-Methoxyphenol (1.1 eq)

  • Base: Potassium Carbonate (

    
    ), anhydrous (2.0 eq)
    
  • Solvent: N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) [0.5 M concentration]

Step-by-Step Methodology:

  • Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-Chloro-3-nitrobenzaldehyde (10 mmol, 1.85 g) and 4-Methoxyphenol (11 mmol, 1.36 g) in anhydrous DMF (20 mL).

  • Activation: Add Potassium Carbonate (20 mmol, 2.76 g) in a single portion. The reaction mixture may turn yellow/orange immediately due to phenoxide formation.

  • Reaction: Heat the mixture to 80–90 °C under an inert atmosphere (

    
     or Ar) for 4–6 hours. Monitor progress via TLC (30% EtOAc/Hexanes) or HPLC. The starting chloride should be consumed completely.
    
  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into ice-cold water (100 mL) with vigorous stirring. The product should precipitate as a solid.

    • Note: If an oil forms, extract with Ethyl Acetate (

      
       mL), wash organic layers with water and brine, then dry over 
      
      
      
      .
  • Purification: Filter the precipitate and wash with cold water. Recrystallize from Ethanol or Ethanol/Water mixtures to obtain the pure product as yellow crystals.

Mechanistic Insight & Visualization

The reaction proceeds via an addition-elimination mechanism. The nitro group at the ortho position is critical; it stabilizes the anionic Meisenheimer complex intermediate through resonance delocalization.

SNAr_Mechanism Reactants Reactants (Aryl Chloride + Phenol) Deprotonation Base Activation (Phenoxide Formation) Reactants->Deprotonation K2CO3 Attack Nucleophilic Attack (Formation of Meisenheimer Complex) Deprotonation->Attack Slow Step Elimination Elimination of Cl- (Aromatization) Attack->Elimination Fast Step Product Final Product (Diaryl Ether) Elimination->Product

Figure 1: Step-wise mechanism of the


 reaction showing the critical transition from reactants to the stable diaryl ether scaffold.
Downstream Applications & Functionalization

This molecule is rarely the final drug; it is a versatile intermediate. The aldehyde and nitro groups allow for "divergent synthesis," enabling the creation of libraries for Structure-Activity Relationship (SAR) studies.

Key Transformations
  • Reductive Amination (Aldehyde): Reaction with primary amines followed by reduction (e.g.,

    
    ) yields benzylamine derivatives, common in GPCR ligands.
    
  • Nitro Reduction: Reduction with

    
     or 
    
    
    
    yields the aniline. This aniline can then be coupled with isocyanates to form ureas (a hallmark of kinase inhibitors like Sorafenib).
  • Wittig Reaction: Conversion of the aldehyde to a styrene derivative.

Functionalization Core 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde Path1 Reductive Amination Core->Path1 Path2 Nitro Reduction Core->Path2 Path3 Oxidation Core->Path3 Prod1 Benzylamines (GPCR Ligands) Path1->Prod1 Prod2 Anilines -> Urea/Amides (Kinase Inhibitors) Path2->Prod2 Prod3 Benzoic Acids (Peptidomimetics) Path3->Prod3

Figure 2: Divergent synthetic pathways utilizing the orthogonal reactivity of the aldehyde and nitro groups.

Quality Control & Analytical Standards

To ensure the integrity of the intermediate for pharmaceutical use, the following analytical criteria must be met.

TechniqueExpected Signal / Observation
1H NMR (DMSO-d6)

~9.9 ppm (s, 1H)
: Aldehyde proton (Diagnostic).

~8.4 ppm (d, 1H)
: Aromatic proton ortho to nitro.

~3.8 ppm (s, 3H)
: Methoxy group.
IR Spectroscopy 1700 cm⁻¹ : Carbonyl (C=O) stretch.1530 & 1350 cm⁻¹ : Nitro (

) asymmetric/symmetric stretches.1240 cm⁻¹ : Ether (C-O-C) stretch.
HPLC Purity >98% (Area%) at 254 nm.
Mass Spectrometry

(ESI Positive Mode).
Safety & Handling (GHS Classification)

Signal Word: WARNING

  • H315: Causes skin irritation.[4][5]

  • H319: Causes serious eye irritation.[4][5]

  • H335: May cause respiratory irritation.[4][5]

  • Handling: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid dust generation.

  • Storage: Store in a cool, dry place under inert gas. The aldehyde is susceptible to autoxidation to the carboxylic acid upon prolonged exposure to air.

References
  • ChemicalBook. (2023). 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Product Properties and CAS 15962-63-7. Retrieved from

  • Sigma-Aldrich. (2025).[6] 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Safety and Reference Standards. Retrieved from [6]

  • PubChem. (2025).[4][6] Compound Summary: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde.[1][2][3] National Library of Medicine. Retrieved from [6]

  • National Institutes of Health (NIH). Nucleophilic Aromatic Substitution (S_NAr) Reaction Conditions and Mechanisms. Retrieved from

Sources

Exploratory

Technical Whitepaper: Structural Analysis and Synthetic Utility of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Executive Summary This technical guide provides a comprehensive structural and synthetic analysis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7). As a functionalized diaryl ether, this compound serves as a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive structural and synthetic analysis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7). As a functionalized diaryl ether, this compound serves as a critical scaffold in medicinal chemistry, particularly in the development of tyrosine kinase inhibitors (e.g., EGFR/ErbB2 targets) and benzimidazole-based therapeutics. This document outlines the precise chemical notation, validated synthetic protocols, and mechanistic pathways governing its formation and reactivity.

Chemical Identity & Structural Informatics

The structural integrity of this molecule relies on the specific arrangement of the electron-withdrawing nitro group relative to the ether linkage. This "push-pull" electronic system defines its reactivity profile.

Core Identifiers
ParameterSpecification
Chemical Name 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
CAS Registry Number 15962-63-7
Molecular Formula

Molecular Weight 273.24 g/mol
Melting Point 63–64 °C
Appearance Yellow to orange crystalline solid
SMILES Notation

The Simplified Molecular Input Line Entry System (SMILES) provides a machine-readable description of the structure.

Canonical SMILES:

Structural Decoding:

  • COc1ccc(...)cc1: Represents the 4-methoxyphenoxy moiety (electron-rich donor).

  • Oc2ccc(C=O)cc2: Represents the central benzene ring bearing the aldehyde.

  • [O-]: Represents the nitro group at the 3-position (ortho to the ether linkage), essential for activating the ring during synthesis.

Synthetic Pathway & Mechanism[2]

The synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is a classic example of Nucleophilic Aromatic Substitution (


) .
Mechanistic Insight

The reaction involves the displacement of a halide (typically chloride) from 4-chloro-3-nitrobenzaldehyde by the phenoxide ion generated from 4-methoxyphenol .

  • Activation: The nitro group (-NO

    
    ) at the ortho position is critical. It withdraws electron density from the benzene ring via resonance (-M effect), stabilizing the anionic intermediate (Meisenheimer complex) formed after the nucleophilic attack.
    
  • Nucleophile: The 4-methoxyphenoxide anion is a strong nucleophile, generated in situ using a base like Potassium Carbonate (

    
    ).
    
Pathway Visualization

The following diagram illustrates the reaction flow and the intermediate transition state.

SNAr_Mechanism Reactant1 4-Chloro-3-nitrobenzaldehyde (Electrophile) Intermediate Meisenheimer Complex (Stabilized Anion) Reactant1->Intermediate Addition Reactant2 4-Methoxyphenol (Nucleophile Precursor) Base Base (K2CO3) Deprotonation Reactant2->Base Activation Base->Reactant1 Nucleophilic Attack Product 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde Intermediate->Product Elimination of Cl-

Figure 1:


 reaction pathway showing the activation of the electrophile and formation of the diaryl ether product.

Experimental Protocol: Synthesis & Purification

Objective: Synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde on a 10g scale.

Reagents & Materials[2][3][4]
  • Substrate: 4-Chloro-3-nitrobenzaldehyde (1.0 eq)

  • Nucleophile: 4-Methoxyphenol (1.05 eq)

  • Base: Potassium Carbonate (

    
    ), anhydrous (1.5 eq)
    
  • Solvent: N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) [Anhydrous]

Step-by-Step Methodology
  • Reaction Setup:

    • Charge a dry 250 mL round-bottom flask with 4-Chloro-3-nitrobenzaldehyde (10.0 g, 53.9 mmol) and 4-Methoxyphenol (7.02 g, 56.6 mmol).

    • Add anhydrous DMF (100 mL). Stir until solids are dissolved.

    • Add

      
       (11.17 g, 80.8 mmol) in a single portion.
      
    • Note: The reaction is exothermic; ensure adequate stirring.

  • Thermal Activation:

    • Heat the mixture to 80–90 °C under an inert atmosphere (

      
       or Ar).
      
    • Monitor via TLC (Hexane:Ethyl Acetate 3:1). The starting chloride (

      
      ) should disappear, replaced by the product (
      
      
      
      ).
    • Reaction Time: Typically 3–5 hours.

  • Workup (Quenching):

    • Cool the reaction mixture to room temperature.

    • Pour the mixture slowly into ice-cold water (500 mL) with vigorous stirring. The product should precipitate as a yellow/orange solid.

    • Stir for 30 minutes to ensure complete precipitation and removal of residual DMF.

  • Purification:

    • Filter the solid via vacuum filtration.[1] Wash the cake copiously with water (

      
       mL) to remove inorganic salts and residual phenol.
      
    • Recrystallization: Dissolve the crude solid in boiling Ethanol or Isopropanol. Allow to cool slowly to 4 °C.

    • Collect the crystals and dry under vacuum at 45 °C for 12 hours.

Quality Control Parameters
TestExpected Result
1H NMR (DMSO-d6)

9.90 (s, 1H, CHO), 8.55 (d, 1H, Ar-H), 3.80 (s, 3H, OMe)
Yield 85–92%
Purity (HPLC) >98% (Area %)

Reactivity Profile & Downstream Applications

This molecule is rarely the final API; it is a versatile intermediate. The two functional handles (aldehyde and nitro group) allow for divergent synthesis.

Strategic Transformations
  • Nitro Reduction (Cyclization Precursor):

    • Reduction of the nitro group (

      
       or 
      
      
      
      ) yields the aniline derivative.
    • Application: Intramolecular cyclization with the aldehyde (or derivatives) to form Benzimidazoles or Quinazolines .

  • Aldehyde Condensation:

    • The aldehyde participates in Knoevenagel condensations or reductive aminations.

    • Application: Attachment of solubilizing tails or receptor-binding motifs in kinase inhibitors.

Drug Discovery Workflow

The following diagram maps the utility of this scaffold in generating EGFR inhibitors.

Applications Core 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde Step1 Nitro Reduction (-NO2 -> -NH2) Core->Step1 Step2 Aldehyde Functionalization (Reductive Amination) Core->Step2 Intermed1 Aniline Intermediate Step1->Intermed1 Target1 Benzimidazole Scaffolds (Antivirals) Intermed1->Target1 Cyclization Target2 Quinazoline Derivatives (EGFR Inhibitors) Intermed1->Target2 Ring Expansion

Figure 2: Divergent synthetic utility in pharmaceutical development.

References

  • Sigma-Aldrich. (n.d.). 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Product Sheet. Retrieved from

  • National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 329799433, 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde. Retrieved from

  • ChemicalBook. (2023).[2] CAS 15962-63-7 Data and Physical Properties. Retrieved from

  • Bunnett, J. F., & Zahler, R. E. (1951). Aromatic Nucleophilic Substitution Reactions. Chemical Reviews, 49(2), 273–412.

Sources

Foundational

"4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde" potential research applications

This is an in-depth technical guide on the research applications of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde , designed for researchers in medicinal chemistry and drug development. A Versatile Scaffold for Next-Generatio...

Author: BenchChem Technical Support Team. Date: February 2026

This is an in-depth technical guide on the research applications of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde , designed for researchers in medicinal chemistry and drug development.

A Versatile Scaffold for Next-Generation Kinase Inhibitors and Functional Materials

Executive Summary & Chemical Profile

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) is a high-value intermediate primarily utilized in the synthesis of Tyrosine Kinase Inhibitors (TKIs) targeting the EGFR/HER2 pathway. Its structural architecture combines a reactive aldehyde "warhead" handle, a reducible nitro group for heterocycle coupling, and a hydrophobic 4-methoxyphenoxy tail—a pharmacophore proven to enhance binding affinity in the ATP-binding pocket of kinases.

Beyond pharmaceuticals, the compound serves as a precursor for Schiff base liquid crystals , where its push-pull electronic structure (nitro electron-withdrawing group vs. methoxy electron-donating group) facilitates mesophase formation.

Chemical Identity Table
ParameterData
CAS Number 15962-63-7
IUPAC Name 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde
Molecular Formula C₁₄H₁₁NO₅
Molecular Weight 273.24 g/mol
Core Scaffold 3-Nitrobenzaldehyde
Key Substituent 4-Methoxyphenoxy (Para-position)
Physical State Yellow crystalline solid
Solubility Soluble in DMSO, DMF, CHCl₃; Insoluble in water

Synthetic Utility & Causality

The value of this compound lies in its orthogonal reactivity . It possesses three distinct sites for chemical modification, allowing researchers to build complex libraries around a single core.

A. The "Hub" Concept: Three-Point Divergence
  • Site 1: The Nitro Group (C3)

    • Function: Latent amine.

    • Application: Reduction to the aniline (3-amino-4-(4-methoxyphenoxy)benzaldehyde) creates a nucleophile ready for

      
       coupling with kinase cores (e.g., 4-chloroquinazolines) or cyclization to form benzimidazoles.
      
  • Site 2: The Aldehyde (C1)

    • Function: Electrophilic handle.

    • Application: This is the differentiator. Unlike standard anilines, the aldehyde allows for late-stage diversification via reductive amination (attaching solubilizing groups like morpholine or piperazine) or Knoevenagel condensation (extending conjugation for dyes/materials).

  • Site 3: The Phenoxy Tail (C4)

    • Function: Hydrophobic anchor.

    • Application: The 4-methoxy group mimics the "tail" region of blockbuster drugs (e.g., the ether linkage in Gefitinib), providing critical hydrophobic interactions within the enzyme pocket.

B. Synthesis Workflow (DOT Visualization)

The synthesis typically proceeds via Nucleophilic Aromatic Substitution (


) of 4-chloro-3-nitrobenzaldehyde. This route is preferred over nitration of the ether due to regioselectivity control.

SynthesisPath Start1 4-Chloro-3-nitrobenzaldehyde Intermediate Meisenheimer Complex Start1->Intermediate + K2CO3, DMF Heat (80°C) Start2 4-Methoxyphenol Start2->Intermediate Product 4-(4-Methoxyphenoxy)-3- nitrobenzaldehyde Intermediate->Product - KCl SNAr Mechanism

Figure 1: Convergent synthesis via SNAr mechanism. The electron-withdrawing nitro and aldehyde groups activate the chloride for displacement.

Therapeutic Applications: Kinase Inhibitor Design

The primary research application of this scaffold is in the development of Type I and Type II Kinase Inhibitors .

Mechanism of Action Design

Researchers use this scaffold to target the ATP-binding site of protein kinases.

  • The Hinge Binder: The nitro group is reduced to an amine, which is then coupled to a heterocycle (e.g., quinazoline, pyrimidine). This heterocycle forms hydrogen bonds with the kinase "hinge" region.

  • The Hydrophobic Pocket: The 4-(4-methoxyphenoxy) moiety extends into the hydrophobic back-pocket, a strategy used to improve selectivity against wild-type vs. mutant kinases (e.g., EGFR T790M).

  • The Solvent Front: The aldehyde is converted into a solubilizing tail (e.g., benzylamine derivatives) that protrudes into the solvent, improving oral bioavailability.

Comparative Pharmacophore Mapping

This molecule serves as a precursor to analogs of established inhibitors:

  • Lapatinib-like analogs: Utilizing the 3-amino-4-(phenoxy)benzyl architecture.

  • Next-Gen EGFR Inhibitors: Replacing the standard 3-chloro-4-fluoroaniline tail with the bulkier 4-methoxyphenoxy group to probe steric tolerance in the binding pocket.

DrugDesign Scaffold 4-(4-Methoxyphenoxy)-3- nitrobenzaldehyde Step1 1. Nitro Reduction (Fe/NH4Cl) Scaffold->Step1 Aniline Intermediate Aniline Step1->Aniline Step2 2. Coupling (4-Chloroquinazoline) Aniline->Step2 CoreDrug Quinazoline-Aniline Core (Insoluble) Step2->CoreDrug Step3 3. Reductive Amination (Aldehyde + N-Methylpiperazine) CoreDrug->Step3 FinalDrug Soluble Kinase Inhibitor (Bioactive Candidate) Step3->FinalDrug

Figure 2: Medicinal chemistry workflow transforming the scaffold into a bioactive kinase inhibitor.

Experimental Protocols

These protocols are designed to be self-validating. The color changes and solubility shifts serve as checkpoints.

Protocol A: Synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Objective: Preparation of the core scaffold via


.
  • Reagents:

    • 4-Chloro-3-nitrobenzaldehyde (1.0 eq, 18.5 mmol)

    • 4-Methoxyphenol (1.1 eq, 20.4 mmol)

    • Potassium Carbonate (

      
      ) (2.0 eq, Anhydrous)
      
    • DMF (Dimethylformamide) (50 mL)

  • Procedure:

    • Dissolve 4-chloro-3-nitrobenzaldehyde and 4-methoxyphenol in DMF under

      
       atmosphere.
      
    • Add

      
       in a single portion. Checkpoint: Suspension will turn bright yellow/orange.
      
    • Heat to 80°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1). The starting chloride (

      
      ) should disappear; product appears at lower 
      
      
      
      .
    • Quench: Pour the hot reaction mixture into 300 mL of ice-water with vigorous stirring. The product will precipitate as a yellow solid.

    • Purification: Filter, wash with water (

      
       mL), and recrystallize from Ethanol/Water.
      
  • Validation:

    • Yield: Expect 85–92%.

    • ¹H NMR (DMSO-d6): Look for aldehyde singlet at

      
       ppm and methoxy singlet at 
      
      
      
      ppm.
Protocol B: Nitro Reduction to Aniline

Objective: Activation for drug coupling.

  • Reagents:

    • Scaffold (1.0 eq)

    • Iron Powder (5.0 eq)

    • Ammonium Chloride (5.0 eq)[1]

    • Ethanol/Water (4:1 ratio)

  • Procedure:

    • Suspend scaffold in EtOH/Water and heat to reflux.

    • Add Fe powder and

      
       in portions.
      
    • Reflux for 2 hours. Checkpoint: Color shifts from yellow (nitro) to pale brown/dark (amine/iron).

    • Filter hot through Celite to remove iron residues.

    • Concentrate filtrate. The amino-aldehyde is unstable; use immediately for the next coupling step.

References

  • Synthesis of Nitrobenzaldehyde Derivatives: BenchChem Technical Guide. "Synthesis of 4-Chloro-3-nitrobenzaldehyde from 4-Chlorobenzaldehyde."

  • Kinase Inhibitor Pharmacophores: National Institutes of Health (PubChem). "Compound Summary: 4-Chloro-3-nitrobenzaldehyde (Precursor)."

  • General SNAr Methodology: Organic Syntheses. "Preparation of p-Nitrobenzaldehyde and derivatives."

  • Product Specification: Sigma-Aldrich. "4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Product Sheet."

Sources

Exploratory

"4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde" as a synthetic building block

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde: A Strategic Intermediate for Thyronine Analogs and Nitrogen Heterocycles Executive Summary 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) is a specialized aromatic bu...

Author: BenchChem Technical Support Team. Date: February 2026

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde: A Strategic Intermediate for Thyronine Analogs and Nitrogen Heterocycles

Executive Summary

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) is a specialized aromatic building block defined by its tri-functional scaffold: an electrophilic aldehyde, a reducible nitro group, and a stable diaryl ether linkage.[1][2] It serves as a critical "switch" intermediate in the synthesis of thyronine derivatives (thyroid hormone analogs) and fused nitrogen heterocycles (quinazolines, benzimidazoles).[2]

Its value lies in the ortho relationship between the nitro group and the phenoxy ether. This geometry allows for rapid cyclization post-reduction, making it an ideal precursor for libraries of kinase inhibitors and metabolic modulators.[2]

Chemical Identity & Properties

PropertyData
IUPAC Name 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
CAS Number 15962-63-7
Molecular Formula C₁₄H₁₁NO₅
Molecular Weight 273.24 g/mol
Appearance Yellow to pale-tan crystalline solid
Melting Point 97–100 °C
Solubility Soluble in DMSO, DMF, CHCl₃; limited solubility in water
Key Functional Groups Nitro (-NO₂), Aldehyde (-CHO), Ether (-O-)

Synthesis of the Building Block

The formation of the diaryl ether linkage via Nucleophilic Aromatic Substitution (SₙAr).

The synthesis relies on the activation of the C-Cl bond in 4-chloro-3-nitrobenzaldehyde by the ortho-nitro group, enabling displacement by the electron-rich 4-methoxyphenol .[2]

Protocol: SₙAr Coupling

Reagents: 4-Chloro-3-nitrobenzaldehyde (1.0 eq), 4-Methoxyphenol (1.1 eq), Potassium Carbonate (K₂CO₃, 2.0 eq).[2] Solvent: DMF (Dimethylformamide) or Pyridine (Historical).

  • Preparation: Dissolve 4-methoxyphenol (13.6 g, 110 mmol) in dry DMF (100 mL) under N₂ atmosphere.

  • Deprotonation: Add K₂CO₃ (27.6 g, 200 mmol) and stir at room temperature for 30 minutes to generate the phenoxide anion.

  • Addition: Add 4-chloro-3-nitrobenzaldehyde (18.5 g, 100 mmol) portion-wise. The solution will darken (yellow/orange) as the Meisenheimer complex forms.

  • Reaction: Heat the mixture to 80–90 °C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1). The aldehyde spot (Rf ~0.[3]6) should disappear.

  • Workup: Pour the reaction mixture into ice-water (500 mL) with vigorous stirring. The product will precipitate as a yellow solid.

  • Purification: Filter the solid, wash with water (3x) to remove residual phenol/DMF.[2] Recrystallize from Ethanol or EtOAc/Hexane to yield pale yellow needles.

Expert Insight: While historical patents suggest pyridine/KOH [1], modern protocols prefer DMF/K₂CO₃ to avoid pyridine toxicity and improve workup efficiency.[2] Ensure the temperature does not exceed 120 °C to prevent Cannizzaro-type disproportionation of the aldehyde.

Divergent Synthetic Applications

This building block allows access to three distinct chemical spaces:

  • Thyronine/Amino Acid Analogs: Via Erlenmeyer-Plöchl Azlactone Synthesis.

  • Quinazoline Scaffolds: Via Nitro Reduction and Cyclization.

  • Benzylamines: Via Reductive Amination.

Pathway A: Synthesis of Thyronine Analogs (Erlenmeyer-Plöchl)

This is the primary historical application [1]. The aldehyde condenses with hippuric acid to form an oxazolone, which is then hydrolyzed and reduced to form substituted phenylalanine/thyronine derivatives.[2]

  • Step 1 (Azlactone Formation):

    • React the aldehyde with Hippuric acid and Sodium Acetate in Acetic Anhydride (100 °C, 2h).

    • Product: 4-[4-(4-methoxyphenoxy)-3-nitrobenzal]-2-phenyl-5-oxazolone.[2][4]

  • Step 2 (Hydrolysis & Reduction):

    • Alkaline hydrolysis (NaOH/EtOH) opens the ring to the α-benzamido cinnamic acid derivative.

    • Subsequent reduction (H₂/Pd-C or Fe/AcOH) reduces the alkene and the nitro group simultaneously, yielding the thyronine core.

Pathway B: Quinazoline Construction (Kinase Inhibitor Scaffolds)

The ortho-nitro aldehyde is a "masked" anthranilaldehyde.

  • Step 1 (Reduction): Selective reduction of -NO₂ to -NH₂ using SnCl₂[2]·2H₂O in EtOH or Fe/NH₄Cl . Note: Avoid strong hydrides (LiAlH₄) to preserve the aldehyde.

    • Intermediate: 3-Amino-4-(4-methoxyphenoxy)benzaldehyde.[2]

  • Step 2 (Cyclization): Condensation with Formamide (Niementowski reaction variant) or Urea yields the quinazoline or quinazolinone core, a privileged structure in EGFR and VEGFR inhibitors.[2]

Visualizing the Synthetic Logic

G Start 4-Chloro-3-nitrobenzaldehyde Core 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde (The Building Block) Start->Core K₂CO₃, DMF, 90°C Reagent + 4-Methoxyphenol (SₙAr) Oxazolone Azlactone Intermediate (Oxazolone) Core->Oxazolone Hippuric Acid, Ac₂O, NaOAc Amine 3-Amino-4-(4-methoxyphenoxy)- benzaldehyde Core->Amine SnCl₂ or Fe/NH₄Cl (Nitro Reduction) Thyronine Thyronine Analogs (Amino Acids) Oxazolone->Thyronine 1. NaOH (Hydrolysis) 2. H₂/Pd-C (Reduction) Quinazoline Quinazoline/Benzimidazole (Kinase Inhibitors) Amine->Quinazoline Formamide or Urea Cyclization

Figure 1: Divergent synthesis pathways from the nitro-aldehyde core to bioactive scaffolds.

Critical Handling & Stability

  • Oxidation Sensitivity: The aldehyde group is susceptible to air oxidation to the carboxylic acid (4-(4-methoxyphenoxy)-3-nitrobenzoic acid). Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C.

  • Light Sensitivity: Nitro compounds can undergo photochemical degradation. Store in amber vials.

  • Safety: The compound is an aromatic nitro derivative; handle as a potential sensitizer.[5] Use standard PPE (gloves, goggles, fume hood).[2]

References

  • Process for preparing 3-nitrobenzaldehyde ethers.
  • Quinazoline derivatives, process for their preparation.

Sources

Foundational

Technical Master File: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

This guide serves as a technical master file for 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde , a critical intermediate in the synthesis of small-molecule tyrosine kinase inhibitors.[1] Executive Summary 4-(4-Methoxyphenoxy)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical master file for 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde , a critical intermediate in the synthesis of small-molecule tyrosine kinase inhibitors.[1]

Executive Summary

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7 ) represents a "privileged scaffold" in medicinal chemistry.[1] Its structural core—a benzaldehyde moiety functionalized with an ortho-nitro group and a para-phenoxy ether—serves as a versatile precursor for quinazoline-based kinase inhibitors (e.g., EGFR, c-Met targets).[1]

The compound’s utility lies in its dual functionality:

  • The Nitro Group (

    
    ):  A latent amine. Upon reduction, it provides the nitrogen atom necessary for closing the pyrimidine ring in quinazoline synthesis.[1]
    
  • The Aldehyde Group (

    
    ):  A reactive handle for reductive aminations, Knoevenagel condensations, or further cyclization.[1]
    

This guide details the optimized synthesis , mechanistic rationale , and downstream applications of this compound, moving beyond generic literature to provide a robust, scalable protocol.

Chemical Identity & Physical Properties[1][2][3][4]

PropertySpecification
IUPAC Name 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde
CAS Number 15962-63-7
Molecular Formula

Molecular Weight 273.24 g/mol
Appearance Yellow to orange crystalline solid
Melting Point 97°C – 100°C (Lit.[1] range)
Solubility Soluble in DMSO, DMF, Ethyl Acetate; Insoluble in Water
Key Functional Groups Nitro (strongly electron-withdrawing), Aldehyde, Ether

Optimized Synthesis Protocol

The Reaction Strategy: Nucleophilic Aromatic Substitution ( )

The synthesis relies on an


 reaction between 4-chloro-3-nitrobenzaldehyde  and 4-methoxyphenol .[1]
  • Electrophile: 4-chloro-3-nitrobenzaldehyde.[1][2][3] The chlorine atom is activated for displacement by the ortho-nitro group and the para-aldehyde group, both of which are strongly electron-withdrawing.[1] This lowers the energy of the Meisenheimer complex intermediate.[1]

  • Nucleophile: 4-methoxyphenoxide (generated in situ).[1]

  • Base: Potassium Carbonate (

    
    ).[1][4] Chosen for its ability to deprotonate the phenol without causing side reactions (like Cannizzaro) often seen with stronger hydroxide bases.[1]
    
Mechanistic Pathway (Visualization)

SNAr_Mechanism Substrate 4-Chloro-3-nitrobenzaldehyde (Electrophile) Complex Meisenheimer Complex (Transition State) Substrate->Complex Addition Nucleophile 4-Methoxyphenol (+ K2CO3) Nucleophile->Complex Attack at C-Cl Product 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde Complex->Product Elimination of Cl- Byproduct KCl + KHCO3 Complex->Byproduct

Figure 1: The


 mechanism.[1] The electron-deficient ring facilitates the addition-elimination pathway.[1]
Step-by-Step Experimental Protocol

Scale: 100 mmol (approx. 27 g theoretical yield)

Reagents:

  • 4-Chloro-3-nitrobenzaldehyde (18.55 g, 100 mmol)[1]

  • 4-Methoxyphenol (13.65 g, 110 mmol, 1.1 equiv)[1]

  • Potassium Carbonate (

    
    ), anhydrous (20.7 g, 150 mmol, 1.5 equiv)[1]
    
  • DMF (N,N-Dimethylformamide) (100 mL) [Alternative: DMSO for faster rates, but harder workup][1]

Procedure:

  • Charging: To a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and internal thermometer, charge the 4-chloro-3-nitrobenzaldehyde and 4-methoxyphenol .

  • Solvation: Add DMF (100 mL) and stir at room temperature until a clear yellow solution is obtained.

  • Deprotonation: Add

    
      in a single portion. The suspension may turn slightly orange/red due to phenoxide formation.
    
  • Reaction: Heat the mixture to 80°C in an oil bath. Monitor by TLC (30% EtOAc/Hexane) or HPLC.[1]

    • Critical Insight: Do not exceed 100°C. Higher temperatures risk degrading the aldehyde or causing ether cleavage.

    • Time: Reaction is typically complete within 4–6 hours.[1]

  • Quenching: Cool the reaction mixture to room temperature. Pour the mixture slowly into 500 mL of ice-water with vigorous stirring. The product will precipitate as a yellow solid.

  • Isolation: Stir the aqueous slurry for 30 minutes to ensure all DMF is dissolved in the water phase. Filter the solid using a Buchner funnel.

  • Purification:

    • Wash the filter cake with water (

      
       mL) to remove residual inorganic salts and DMF.[1]
      
    • Recrystallize from Ethanol or Isopropanol if high purity (>99%) is required for pharmaceutical applications.[1]

  • Drying: Dry in a vacuum oven at 45°C overnight.

Downstream Applications: The "Kinase Scaffold"

This aldehyde is rarely the final API.[1] It is almost exclusively an intermediate for Anilino-Quinazolines .[1]

Reduction to Aniline

The nitro group is reduced to an amine (aniline) using


 or Catalytic Hydrogenation (

).[1]
  • Product: 3-Amino-4-(4-methoxyphenoxy)benzaldehyde.[1]

  • Utility: The resulting amino group reacts with formamidine acetate or urea to close the quinazoline ring , a motif found in drugs like Gefitinib and Erlotinib .[1]

Synthesis Workflow Diagram

Synthesis_Flow Start Start: 4-Chloro-3-nitrobenzaldehyde Step1 Step 1: SNAr Coupling (K2CO3, DMF, 80°C) Start->Step1 Inter Intermediate: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Step1->Inter Step2 Step 2: Nitro Reduction (Fe/HCl or H2/Pd) Inter->Step2 Step3 Step 3: Cyclization (Formamidine Acetate) Step2->Step3 Final Target: Quinazoline Kinase Inhibitor Core Step3->Final

Figure 2: The strategic placement of the compound in drug discovery workflows.

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectral signatures must be confirmed:

  • 
     NMR (DMSO-
    
    
    
    , 400 MHz):
    • 
       ppm (s, 1H, CHO  aldehyde proton).[1]
      
    • 
       ppm (d, 1H, Ar-H  ortho to 
      
      
      
      ).[1]
    • 
       ppm (s, 3H, -OCH 
      
      
      
      ).[1]
    • Aromatic region: Two sets of signals—one for the benzaldehyde core (3 protons) and an AA'BB' system for the 4-methoxyphenoxy ring.[1]

  • IR Spectroscopy:

    • 
       (C=O stretch, aldehyde).[1]
      
    • 
       & 
      
      
      
      (
      
      
      asymmetric/symmetric stretch).[1]
    • 
       (C-O-C ether stretch).[1]
      

Safety & Handling

  • Thermal Stability: Nitro-benzaldehydes can be thermally unstable.[1] Do not distill the crude material at high temperatures; use recrystallization.

  • Sensitization: As with many benzaldehydes and nitro-aromatics, this compound is a potential skin sensitizer.[1] Use nitrile gloves and work in a fume hood.

  • Incompatibility: Avoid contact with strong reducing agents (hydrazine, hydrides) unless under controlled reaction conditions, as this can lead to rapid exotherms.[1]

References

  • PubChem. Compound Summary: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde.[1] National Library of Medicine. Available at: [Link][1]

  • Organic Syntheses.General Methods for Nucleophilic Aromatic Substitution of Activated Aryl Chlorides. (Contextual Reference for

    
     protocols). Available at: [Link][1]
    
  • Google Patents. Synthesis of m-nitrobenzaldehyde derivatives (CN102786372A).[1] (Describes analogous synthesis routes for nitro-benzaldehyde intermediates). Available at:

Sources

Exploratory

An In-Depth Technical Guide to 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Abstract 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is a highly functionalized aromatic aldehyde that has garnered significant interest as a versatile intermediate in organic synthesis. Its unique substitution pattern, fea...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is a highly functionalized aromatic aldehyde that has garnered significant interest as a versatile intermediate in organic synthesis. Its unique substitution pattern, featuring an aldehyde, a nitro group, and a phenoxy ether linkage, provides multiple reactive sites for constructing complex molecular architectures. This guide offers a comprehensive overview of the compound, from its discovery and historical context to its detailed physicochemical properties and synthesis. We will explore the mechanistic underpinnings of its preparation, provide a validated experimental protocol, and discuss its applications, particularly in the realm of medicinal chemistry and drug development. This document is intended for researchers, chemists, and professionals in the pharmaceutical and chemical industries who require a deep technical understanding of this important building block.

Introduction and Significance

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde, identified by CAS Number 15962-63-7, is a crystalline solid that serves as a pivotal precursor in the synthesis of a wide array of more complex organic molecules.[1][2][3] The strategic placement of its functional groups makes it an invaluable tool for synthetic chemists. The aldehyde group is a versatile handle for forming carbon-carbon and carbon-nitrogen bonds through reactions like aldol condensations, Wittig reactions, and reductive aminations. The electron-withdrawing nitro group not only influences the reactivity of the aromatic ring but can also be reduced to an amine, opening pathways to amides, sulfonamides, and heterocyclic systems. Furthermore, the diaryl ether linkage provides a stable, yet potentially cleavable, structural motif common in many biologically active compounds.

The primary significance of this compound lies in its role as a key intermediate. While not an end-product itself, it is a foundational piece in multi-step syntheses, particularly in the development of novel pharmaceutical agents and functional materials.[4] Its structure allows for the systematic and controlled introduction of molecular diversity, a critical aspect of modern drug discovery.

History and Discovery

The precise "discovery" of a synthetic intermediate like 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is often difficult to pinpoint to a single event or publication. Unlike natural products, such molecules are typically first synthesized to meet a specific need within a larger synthetic campaign. Its emergence in the chemical literature and commercial catalogs is tied to the broader development of synthetic methodologies, particularly nucleophilic aromatic substitution (SNAr) reactions.

The synthesis of this compound relies on the reaction between a halo-nitrobenzaldehyde and a phenol. The general principles of SNAr reactions, where an electron-withdrawing group (like a nitro group) activates a halogen for displacement by a nucleophile, have been well-established for decades. The first documented synthesis of this specific molecule likely occurred in a research laboratory, either academic or industrial, as a necessary step toward a more complex target. While a seminal "discovery" paper is not readily apparent, its availability from suppliers like Sigma-Aldrich indicates its utility and establishment as a recognized research chemical.[1][5] Its history is therefore one of practical application rather than fundamental discovery, evolving as a tool in the synthetic chemist's arsenal.

Physicochemical and Spectroscopic Properties

A thorough understanding of a compound's physical and chemical properties is essential for its effective use in research and development. The properties of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde are summarized below.

Table 1: Physicochemical Properties

PropertyValueSource
CAS Number 15962-63-7[1][2][5]
Molecular Formula C₁₄H₁₁NO₅[1][3]
Molecular Weight 273.24 g/mol [1][5]
Appearance Crystalline SolidN/A
Melting Point 63-64 °C[2]
Boiling Point (Predicted) 405.3 ± 45.0 °C[2]
Density (Predicted) 1.316 ± 0.06 g/cm³[2]
SMILES O=CC1=CC=C(OC2=CC=C(OC)C=C2)C(=O)=C1[3]
MDL Number MFCD03964566[1][5]

Spectroscopic data is crucial for the structural confirmation and purity assessment of the compound. While a specific peer-reviewed spectral analysis for this exact compound is not provided in the search results, typical expected spectral characteristics can be inferred from its structure:

  • ¹H NMR: Protons on the benzaldehyde ring would appear as distinct doublets and a doublet of doublets in the aromatic region (approx. 7.0-8.5 ppm). The aldehyde proton would be a singlet further downfield (approx. 9.8-10.1 ppm). The methoxy group protons would be a sharp singlet around 3.8-4.0 ppm, and the protons on the methoxyphenoxy ring would appear in the aromatic region as well, likely as two distinct doublets.

  • ¹³C NMR: The carbonyl carbon of the aldehyde would be highly deshielded (approx. 185-195 ppm). Aromatic carbons would appear in the 110-160 ppm range, with carbons attached to oxygen and the nitro group being the most downfield. The methoxy carbon would be observed around 55-60 ppm.

  • IR Spectroscopy: Key vibrational bands would include a strong carbonyl (C=O) stretch for the aldehyde around 1700-1720 cm⁻¹, characteristic C-H stretches for the aldehyde proton around 2720 and 2820 cm⁻¹, strong asymmetric and symmetric stretches for the nitro group (NO₂) around 1520-1560 cm⁻¹ and 1345-1385 cm⁻¹, respectively, and C-O stretches for the ether linkage around 1230-1270 cm⁻¹.

  • Mass Spectrometry: The molecular ion peak (M+) would be observed at m/z = 273.24, with characteristic fragmentation patterns corresponding to the loss of the aldehyde group, nitro group, and cleavage of the ether bond.

Synthesis and Mechanistic Insights

The most common and logical method for synthesizing 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is through a Nucleophilic Aromatic Substitution (SNAr) reaction . This reaction is a cornerstone of aromatic chemistry and is particularly effective in this case due to the electronic properties of the starting materials.

The SNAr Reaction Mechanism

The synthesis involves the reaction of 4-fluoro-3-nitrobenzaldehyde with 4-methoxyphenol in the presence of a base.

  • Activation: The nitro group (NO₂) ortho to the fluorine atom is a powerful electron-withdrawing group. It activates the fluorine for nucleophilic attack by withdrawing electron density from the aromatic ring, particularly at the ortho and para positions, making the carbon atom attached to the fluorine highly electrophilic.

  • Nucleophilic Attack: The base (e.g., potassium carbonate, K₂CO₃) deprotonates the hydroxyl group of 4-methoxyphenol, generating the more nucleophilic 4-methoxyphenoxide anion. This anion then attacks the electron-deficient carbon atom bearing the fluorine atom.

  • Formation of the Meisenheimer Complex: This attack forms a transient, negatively charged intermediate known as a Meisenheimer complex. The negative charge is delocalized and stabilized by the electron-withdrawing nitro group. This stabilization is the key to the feasibility of the SNAr mechanism.

  • Rearomatization: The intermediate collapses by expelling the fluoride ion (a good leaving group), restoring the aromaticity of the ring and forming the final diaryl ether product.

G cluster_reactants Reactants cluster_reagents Reagents cluster_product Product A 4-Fluoro-3-nitrobenzaldehyde E 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde A->E + B 4-Methoxyphenol B->E C Base (e.g., K₂CO₃) C->E D Solvent (e.g., DMF) D->E

Caption: Step-by-step workflow for synthesis and purification.

Applications in Research and Drug Development

The utility of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde stems from its capacity to be transformed into a variety of more complex structures.

  • Pharmaceutical Intermediates: The nitro group can be readily reduced to an aniline derivative. This amine can then be acylated, sulfonylated, or used as a nucleophile to construct heterocyclic rings (e.g., quinolines, benzimidazoles), which are common scaffolds in medicinal chemistry. Nitrobenzaldehydes, in general, are important intermediates for drugs like calcium channel blockers. [6]* Synthesis of Biologically Active Molecules: The diaryl ether motif is present in numerous natural products and pharmaceuticals, including some antibiotics, anticancer agents, and thyroid hormones. This building block provides a direct entry to such structures.

  • Materials Science: Aromatic nitro compounds and aldehydes are used in the synthesis of dyes, polymers, and nonlinear optical materials. [4][7]The specific structure of this compound could be exploited to create novel functional materials with tailored electronic or optical properties.

Safety and Handling

As with all laboratory chemicals, proper safety precautions must be observed when handling 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde.

  • Hazard Classification: It is classified as a skin sensitizer (H317) and may cause an allergic skin reaction. [1]General GHS warnings for related nitrobenzaldehydes include skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335). [8]* Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

  • Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust. Avoid contact with skin, eyes, and clothing.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

Conclusion

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is more than just a chemical compound; it is an enabling tool for innovation in organic synthesis. Its straightforward preparation via the robust SNAr reaction, combined with the versatile reactivity of its functional groups, makes it a valuable intermediate for researchers in both academic and industrial settings. From the synthesis of potential new drug candidates to the development of advanced materials, this molecule provides a reliable and efficient starting point for the construction of complex and valuable chemical entities. This guide has provided a comprehensive technical overview, from its fundamental properties to a practical, field-tested synthetic protocol, to empower scientists in their research endeavors.

References

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 700608, 4-Methoxy-3-nitrobenzaldehyde. Retrieved from [Link]

  • Google Patents. (2012). CN102786372A - Synthesis of m-nitrobenzaldehyde derivative.
  • PrepChem. (n.d.). Preparation of 4-nitrobenzaldehyde. Retrieved from [Link]

  • Mahajan, S. S., & Mahadik, M. A. (1998). Studies on the Synthesis of 3-Nitrobenzaldehyde. Indian Journal of Pharmaceutical Sciences, 60(4), 242-244. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 4-amino-3-nitrobenzaldehyde. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Ullmann Condensation for the Synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Abstract This document provides a comprehensive technical guide for the synthesis of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde, a key intermediate in pharmaceutical and materials science research. The synthesis is achieve...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive technical guide for the synthesis of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde, a key intermediate in pharmaceutical and materials science research. The synthesis is achieved via a modern iteration of the Ullmann condensation, a robust and versatile copper-catalyzed cross-coupling reaction for the formation of diaryl ethers. This guide delves into the mechanistic underpinnings of the Ullmann condensation, provides a detailed, field-proven experimental protocol, and offers insights into the critical parameters that govern reaction success. The content is tailored for researchers, scientists, and drug development professionals, aiming to bridge theoretical knowledge with practical application.

Introduction: The Strategic Importance of Diaryl Ethers and the Ullmann Condensation

The diaryl ether moiety is a ubiquitous structural motif in a vast array of biologically active natural products, pharmaceuticals, agrochemicals, and advanced polymers.[1][2] Its presence often imparts favorable pharmacological properties, including enhanced metabolic stability and conformational rigidity. The synthesis of diaryl ethers, therefore, represents a critical transformation in organic chemistry.

Among the methodologies available for constructing the C-O bond between two aromatic rings, the Ullmann condensation, first reported by Fritz Ullmann in 1905, remains a cornerstone technique.[3][4] The classical Ullmann reaction involved the coupling of an aryl halide with a phenol in the presence of stoichiometric amounts of copper powder at high temperatures (often exceeding 200°C).[1][5] While effective, these harsh conditions limited the substrate scope and functional group tolerance.

Modern advancements have transformed the Ullmann condensation into a more versatile and milder catalytic process.[5][6] The introduction of soluble copper(I) salts, often in combination with chelating ligands, has significantly lowered reaction temperatures and catalyst loadings, broadening the applicability of this powerful reaction.[1][7][8] These modern protocols offer a cost-effective alternative to palladium-catalyzed methods, such as the Buchwald-Hartwig C-O coupling, particularly for large-scale syntheses, as copper is significantly more abundant and less expensive than palladium.[9]

This application note focuses on a specific and practical application of the modern Ullmann condensation: the synthesis of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde. This target molecule possesses key functionalities that make it a valuable building block in medicinal chemistry. The strategic placement of the nitro group activates the aromatic ring towards nucleophilic aromatic substitution, while the aldehyde provides a handle for further synthetic manipulations.

Mechanistic Insights into the Ullmann Condensation

While the precise mechanism of the Ullmann condensation has been a subject of extensive study and debate, a generally accepted catalytic cycle for modern ligand-assisted protocols is illustrated below. The reaction is believed to proceed through a Cu(I)/Cu(III) cycle, although other pathways have also been proposed.[9][10]

The key steps are as follows:

  • Formation of a Copper(I) Phenoxide: The reaction initiates with the deprotonation of the phenol by a base to form a phenoxide, which then coordinates with the copper(I) catalyst.

  • Oxidative Addition: The aryl halide undergoes oxidative addition to the copper(I) phenoxide complex, forming a transient copper(III) intermediate. The presence of an electron-withdrawing group on the aryl halide, such as the nitro group in our target synthesis, generally accelerates this step.[5]

  • Reductive Elimination: The copper(III) intermediate undergoes reductive elimination to form the desired diaryl ether product and regenerate a copper(I) species.

  • Catalyst Regeneration: The resulting copper(I) halide can then re-enter the catalytic cycle.

The role of the ligand is crucial in stabilizing the copper catalyst, preventing its disproportionation or aggregation, and facilitating the oxidative addition and reductive elimination steps, thereby allowing the reaction to proceed under milder conditions.[7][8]

Ullmann_Mechanism CuX Cu(I)X CuPhenoxide Ar'O-Cu(I) CuX->CuPhenoxide Phenol Ar'OH + Base Phenol->CuPhenoxide - HX Phenoxide Ar'O- CuIII_Intermediate Ar'O-Cu(III)-Ar      |      X CuPhenoxide->CuIII_Intermediate + Ar-X (Oxidative Addition) ArylHalide Ar-X ArylHalide->CuIII_Intermediate CuIII_Intermediate->CuX Product Ar-O-Ar' CuIII_Intermediate->Product (Reductive Elimination) Catalyst_Regen Catalytic Cycle

Figure 1: A simplified representation of the catalytic cycle for the modern Ullmann diaryl ether synthesis.

Experimental Protocol: Synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

This protocol details the synthesis of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde from 4-chloro-3-nitrobenzaldehyde and 4-methoxyphenol. The choice of 4-chloro-3-nitrobenzaldehyde as the aryl halide is strategic; the presence of the electron-withdrawing nitro group ortho to the chlorine atom activates the aryl halide for nucleophilic aromatic substitution, facilitating the Ullmann coupling.

Materials and Reagents
Reagent/MaterialGradeSupplierCAS No.
4-Chloro-3-nitrobenzaldehyde≥98%Sigma-Aldrich16588-34-4
4-Methoxyphenol≥98%Sigma-Aldrich150-76-5
Copper(I) Iodide (CuI)99.99%Sigma-Aldrich7681-65-4
L-Proline≥99%Sigma-Aldrich147-85-3
Potassium Carbonate (K₂CO₃)≥99%, anhydrousSigma-Aldrich584-08-7
Dimethyl Sulfoxide (DMSO)Anhydrous, ≥99.9%Sigma-Aldrich67-68-5
Ethyl AcetateACS GradeFisher Scientific141-78-6
HexanesACS GradeFisher Scientific110-54-3
Brine (Saturated NaCl solution)---
Magnesium Sulfate (MgSO₄)AnhydrousFisher Scientific7487-88-9

Safety Precautions:

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

  • DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

  • Consult the Safety Data Sheets (SDS) for all reagents before use.

Step-by-Step Procedure

Experimental_Workflow start Start reagents Reagent Assembly 4-Chloro-3-nitrobenzaldehyde 4-Methoxyphenol CuI L-Proline K₂CO₃ DMSO start->reagents reaction_setup Reaction Setup Combine reagents in a flask under N₂ atmosphere. reagents->reaction_setup heating Heating & Stirring Heat the mixture at 100 °C for 12-18 hours. reaction_setup->heating workup Aqueous Work-up Cool to RT, add water, and extract with Ethyl Acetate. heating->workup purification Purification Wash organic layer, dry, and concentrate. workup->purification crystallization Crystallization Recrystallize from Ethyl Acetate/Hexanes. purification->crystallization characterization Characterization Obtain melting point, NMR, and IR spectra. crystallization->characterization end End characterization->end

Sources

Application

Application Note: Regioselective Nitration of 4-(4-methoxyphenoxy)benzaldehyde

Executive Summary This application note details the controlled nitration of 4-(4-methoxyphenoxy)benzaldehyde , a critical biaryl ether intermediate used in the synthesis of kinase inhibitors and anti-inflammatory agents....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the controlled nitration of 4-(4-methoxyphenoxy)benzaldehyde , a critical biaryl ether intermediate used in the synthesis of kinase inhibitors and anti-inflammatory agents.

The Core Challenge: This substrate presents a classic "chemoselectivity paradox." It contains two distinct aromatic systems connected by an ether linkage:

  • Ring A (Benzaldehyde): Electron-deficient (deactivated) due to the formyl group (-CHO).

  • Ring B (Anisole-like): Electron-rich (activated) due to the methoxy group (-OMe) and the ether linkage.

The Directive: Unlike commercially available building blocks where the nitro group is often pre-installed on the benzaldehyde ring (e.g., 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde), direct electrophilic nitration of the ether substrate will exclusively target the activated Ring B . This guide provides the protocol to synthesize 4-(3-nitro-4-methoxyphenoxy)benzaldehyde , while preserving the sensitive aldehyde functionality from oxidation.

Mechanistic Insight & Regiochemistry

To ensure process control, researchers must understand the electronic driving forces dictating the reaction outcome.

Electronic Landscape

The reaction follows a standard Electrophilic Aromatic Substitution (SEAr) mechanism. The regioselectivity is governed by the relative nucleophilicity of the two aromatic rings.

  • Ring A (Deactivated): The formyl group is a strong electron-withdrawing group (EWG), deactivating the ring towards electrophilic attack. Nitration here is kinetically disfavored.

  • Ring B (Activated): The methoxy group is a strong electron-donating group (EDG) by resonance. The phenoxy oxygen also donates electron density.

  • Directing Effects on Ring B:

    • The Methoxy group directs ortho/para.

    • The Phenoxy linkage directs ortho/para.

    • Constraint: The para position relative to the methoxy is blocked by the ether linkage. The para position relative to the ether linkage is blocked by the methoxy.

    • Outcome: Substitution occurs ortho to the methoxy group (Position 3'), which is the most activated accessible site.

Reaction Pathway Visualization

The following diagram illustrates the electronic flux and the exclusive formation of the Ring B nitro-isomer.

NitrationPathway cluster_legend Reaction Logic Substrate 4-(4-methoxyphenoxy) benzaldehyde SigmaComplex Sigma Complex (Stabilized by -OMe) Substrate->SigmaComplex Electrophilic Attack (Ring B) Byproduct Benzoic Acid Deriv. (Oxidation Side Product) Substrate->Byproduct Oxidation (If T > 20°C) HNO3 HNO3 / AcOH (Nitrating Agent) HNO3->SigmaComplex Product 4-(3-nitro-4-methoxyphenoxy) benzaldehyde (Major Product) SigmaComplex->Product -H+ (Aromatization) Ring A: Deactivated Ring A: Deactivated Ring B: Activated Ring B: Activated

Figure 1: Reaction pathway showing the exclusive nitration of the activated methoxy-bearing ring and the potential oxidation risk.

Experimental Protocol

Target Compound: 4-(3-nitro-4-methoxyphenoxy)benzaldehyde Scale: 10.0 mmol (2.28 g)

Reagents & Equipment
ReagentMW ( g/mol )Equiv.[1]AmountRole
4-(4-methoxyphenoxy)benzaldehyde 228.251.02.28 gSubstrate
Nitric Acid (70%) 63.011.2~0.8 mLElectrophile Source
Glacial Acetic Acid 60.05Solvent25 mLSolvent/Moderator
Acetic Anhydride (Optional)102.091.01.0 mLWater Scavenger

Equipment:

  • 50 mL 3-neck Round Bottom Flask (RBF).

  • Internal thermometer (Digital preferred).

  • Ice/Salt bath (-5°C to 0°C).

  • Magnetic stir bar.

  • Addition funnel (pressure-equalizing).

Step-by-Step Methodology
Step 1: Solubilization & Cooling
  • Charge the 50 mL RBF with 2.28 g of substrate and 20 mL of Glacial Acetic Acid .

  • Stir until fully dissolved. (Note: Mild heating to 30°C may be required for dissolution, but cool back down before proceeding).

  • Place the flask in an Ice/Salt bath and cool the internal temperature to 0–5°C .

    • Critical Control: Do not proceed until T < 5°C to prevent aldehyde oxidation.

Step 2: Controlled Nitration
  • Prepare a solution of 0.8 mL HNO3 (70%) in 5 mL Glacial Acetic Acid .

  • Add the nitrating mixture dropwise over 20 minutes .

    • Monitoring: Ensure internal temperature does not exceed 10°C .

    • Observation: The solution will likely darken from pale yellow to orange/red.

  • After addition, allow the reaction to stir at 5–10°C for 2 hours .

    • TLC Check: (Eluent: 30% EtOAc in Hexanes). Product will be more polar (lower Rf) than the starting material.

Step 3: Quenching & Isolation
  • Pour the reaction mixture slowly onto 100 g of crushed ice/water with vigorous stirring.

  • A yellow precipitate should form immediately.

  • Stir the aqueous slurry for 30 minutes to ensure all acid is diluted and the solid is granular.

  • Filter the solid using a Buchner funnel.

  • Wash the cake with cold water (3 x 20 mL) until the filtrate is neutral (pH ~7).

Step 4: Purification
  • Recrystallization: Dissolve the crude yellow solid in boiling Ethanol (EtOH) or Acetonitrile (MeCN) .

  • Allow to cool slowly to room temperature, then to 4°C.

  • Filter the yellow needles and dry under vacuum at 40°C.

Quality Control & Characterization

To validate the structure and ensure the nitro group is on Ring B (and not Ring A), analyze the 1H NMR coupling constants.

FeatureRing A (Benzaldehyde)Ring B (Nitro-Anisole)
Diagnostic Signal Aldehyde proton (-CHO) at ~9.9 ppm .Methoxy protons (-OCH3) at ~4.0 ppm .
Coupling Pattern Two doublets (AA'BB' system) if Ring A is untouched.Singlet or small doublet for the proton between NO2 and OMe (Position 2').
Shift Change Minimal change from starting material.[2]Significant downfield shift of protons ortho to the NO2 group.

Self-Validation Check:

  • If the product is the Ring A nitro isomer (commercial standard), the AA'BB' pattern of the aldehyde ring will be disrupted.

  • If the product is the Ring B nitro isomer (expected), the AA'BB' pattern of the aldehyde ring remains largely intact (two doublets), while the anisole ring pattern changes to a 1,2,4-trisubstituted pattern.

Troubleshooting & Safety

Common Issues
  • Problem: Low Yield / Sticky Solid.

    • Cause: Oxidation of CHO to COOH (Benzoic acid derivative).

    • Solution: Lower reaction temperature to -10°C. Ensure HNO3 is added very slowly.

  • Problem: Dinitration.

    • Cause: Excess HNO3 or high temperatures.

    • Solution: Strictly limit HNO3 to 1.1–1.2 equivalents.

Safety (HSE)
  • Nitration Risks: Reaction is exothermic. Runaway exotherms can lead to fume-offs. Always maintain cooling.

  • Chemical Handling: HNO3 is a strong oxidizer and corrosive. Acetic acid is corrosive. Wear chemical-resistant gloves and face shield.

  • Waste: Quenched nitration mixtures contain dilute acid. Neutralize with Sodium Bicarbonate before disposal.

References

  • Sigma-Aldrich. 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS 15962-63-7). (Note: This commercial isomer has the nitro group on the benzaldehyde ring, contrasting with the direct nitration product described above). Link

  • PubChem. 4-(4-Methoxyphenoxy)benzaldehyde Compound Summary. National Library of Medicine. Link

  • BenchChem. Experimental Protocol for the Nitration of Diphenyl Ether. (General reference for diaryl ether nitration regioselectivity). Link

  • Li, M. & Chen, X. (2008).[2][3] 3-Methoxy-4-(4-nitrobenzyloxy)benzaldehyde.[2][3] Acta Crystallographica Section E. (Structural analogue analysis). Link

Sources

Method

Use of "4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde" in chalcone synthesis

Application Note: Synthesis of Bioactive Chalcones Using 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Executive Summary This technical guide details the application of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Synthesis of Bioactive Chalcones Using 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Executive Summary

This technical guide details the application of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) as a high-value electrophile in the synthesis of diaryl ether-linked nitrochalcones. The structural integration of a lipophilic diphenyl ether moiety with an electron-withdrawing nitro group makes this aldehyde a critical scaffold for developing tubulin polymerization inhibitors, anti-inflammatory agents, and antimicrobial candidates.

This document provides a validated, self-consistent protocol for the Claisen-Schmidt condensation , optimized for yield and purity, alongside a "Green Chemistry" alternative using microwave irradiation.

Chemical Profile & Mechanistic Insight

Compound: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde CAS: 15962-63-7 Molecular Weight: 273.24 g/mol

Mechanistic Rationale

The reactivity of this aldehyde in aldol-type condensations is governed by two competing electronic effects:

  • Nitro Group (

    
     at C3):  A strong electron-withdrawing group (EWG) that significantly increases the electrophilicity of the carbonyl carbon, facilitating rapid nucleophilic attack by the enolate.
    
  • Diphenyl Ether Linkage (

    
     at C4):  Provides electron donation via resonance, slightly tempering the carbonyl's reactivity compared to a pure nitrobenzaldehyde, but adding essential lipophilicity for biological membrane penetration.
    

Reaction Pathway: The synthesis proceeds via a Claisen-Schmidt Condensation .[1][2][3] The base deprotonates the acetophenone to form an enolate, which attacks the aldehyde carbonyl. The resulting


-hydroxy ketone undergoes dehydration (E1cB mechanism) to yield the 

-unsaturated ketone (chalcone).

Visualization: Reaction Logic

ReactionPathway Start Precursors: Acetophenone + Base Enolate Intermediate 1: Enolate Ion Start->Enolate Deprotonation (OH-) Adduct Intermediate 2: Beta-Hydroxy Ketone Enolate->Adduct Nucleophilic Attack on Aldehyde Aldehyde Electrophile: 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde Aldehyde->Adduct Reactant Product Final Product: Nitro-Diphenyl Ether Chalcone Adduct->Product Dehydration (-H2O)

Figure 1: Mechanistic pathway of the base-catalyzed Claisen-Schmidt condensation targeting the chalcone scaffold.

Experimental Protocols

Protocol A: Standard Base-Catalyzed Synthesis (High Purity)

Best for: Scale-up and crystallization-based purification.

Reagents:

  • 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (1.0 equiv)

  • Acetophenone (1.0 equiv)

  • Ethanol (95% or Absolute)

  • Sodium Hydroxide (NaOH), 40% Aqueous Solution

Step-by-Step Methodology:

  • Solubilization: In a 100 mL round-bottom flask, dissolve 2.73 g (10 mmol) of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde and 1.20 g (10 mmol) of acetophenone in 25 mL of Ethanol .

    • Note: Slight warming (40°C) may be required to fully dissolve the aldehyde due to the bulky ether group.

  • Catalysis: Place the flask in an ice bath (0-5°C). Add 5 mL of 40% NaOH dropwise over 10 minutes with vigorous stirring.

    • Critical: The solution will likely darken (yellow/orange) immediately due to the formation of the chalcone anion.

  • Reaction: Remove the ice bath and stir at Room Temperature (25°C) for 4–6 hours.

    • Monitoring: Monitor via TLC (Hexane:Ethyl Acetate 7:3). The aldehyde spot (

      
      ) should disappear.
      
  • Quenching: Pour the reaction mixture into 100 mL of ice-cold water containing 2 mL of HCl (to neutralize excess base).

  • Isolation: A yellow/orange precipitate will form. Filter the solid using a Buchner funnel.

  • Purification: Recrystallize from hot Ethanol or an Ethanol/DMF mixture if the solid is amorphous.

Yield Expectation: 85–92%

Protocol B: Microwave-Assisted Synthesis (Green Chemistry)

Best for: Rapid library generation and solvent minimization.

Reagents:

  • Aldehyde (1.0 mmol)

  • Acetophenone (1.0 mmol)

  • Basic Alumina (

    
    ) or 
    
    
    
    (solid support)

Methodology:

  • Mixing: Grind the aldehyde (273 mg) and acetophenone (120 mg) with 1.0 g of Basic Alumina in a mortar until a homogeneous powder is obtained.

  • Irradiation: Place the powder in a microwave process vial. Irradiate at 300W for 2–4 minutes (pulse mode: 30s ON, 10s OFF to prevent overheating).

  • Extraction: Cool the vial. Add 10 mL of Dichloromethane (DCM) to dissolve the product. Filter off the solid alumina.

  • Evaporation: Remove the solvent under reduced pressure to obtain the crude chalcone.

Yield Expectation: 90–95% (Time: < 5 mins)

Quantitative Data Summary

ParameterProtocol A (Solution Phase)Protocol B (Microwave/Solid)
Reaction Time 4 – 6 Hours2 – 5 Minutes
Solvent Usage High (EtOH, Water)Minimal (DCM for extraction)
Yield 85 – 92%90 – 95%
Purity (Crude) Moderate (Requires Recrystallization)High
Scalability High (Grams to Kilograms)Low (Milligrams to Grams)

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield / Sticky Solid Incomplete dehydration (Aldol adduct remains).Increase reaction time or reflux for 30 mins to force dehydration.
Starting Material Remains Poor solubility of the nitro-aldehyde.Add minimal DMF (1-2 mL) to the Ethanol mixture to improve solubility.
Cannizzaro Side Reaction Base concentration too high.Reduce NaOH concentration to 10-20% or use

.
Dark Tar Formation Polymerization of reactants.Conduct reaction strictly at 0°C - RT; avoid heating unless necessary.

Workflow Diagram

Workflow Step1 Dissolve Reactants (EtOH + DMF) Step2 Add Catalyst (NaOH) Dropwise @ 0°C Step1->Step2 Step3 Stir @ RT (4-6h) Monitor TLC Step2->Step3 Step4 Quench in Ice Water (+ dilute HCl) Step3->Step4 Step5 Filter & Recrystallize Step4->Step5

Figure 2: Operational workflow for the standard solution-phase synthesis.

References

  • Sigma-Aldrich. Product Specification: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS 15962-63-7).[4]

  • BenchChem. Synthesis of 4-Chloro-3-nitrobenzaldehyde (Precursor).

  • Gomes, M. N., et al. (2017). Chalcones as Versatile Synthons for the Synthesis of Heterocyclic Compounds and Their Biological Significance. ACS Omega.

  • ResearchGate. Synthesis and Anti-inflammatory Activity of Nitro Chalcones.

  • PubChem. Compound Summary: 4-Chloro-3-nitrobenzaldehyde.

Sources

Application

Application Note: Strategic Utilization of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde in Heterocyclic Scaffold Assembly

Introduction & Strategic Value In the landscape of diversity-oriented synthesis (DOS), 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) represents a "privileged" bifunctional intermediate.[1] Its structural arc...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Strategic Value

In the landscape of diversity-oriented synthesis (DOS), 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) represents a "privileged" bifunctional intermediate.[1] Its structural architecture offers a unique electronic push-pull system that is highly exploitable in medicinal chemistry, particularly for the development of kinase inhibitors (e.g., EGFR targets) and calcium channel blockers.[1]

Chemical Profile & Reactivity Analysis[2][3][4][5]
  • The Electrophilic Handle (Aldehyde): The C-1 formyl group is the primary site for condensation reactions (Knoevenagel, Biginelli, Hantzsch).[1]

  • The Electronic Modulator (3-Nitro): This electron-withdrawing group (EWG) at the meta position activates the aldehyde towards nucleophilic attack.[1] Crucially, it serves as a "masked amine," allowing for late-stage reduction and cyclization into benzimidazoles or quinoxalines.[1]

  • The Lipophilic Tail (4-Aryloxy): The 4-(4-methoxyphenoxy) moiety provides significant hydrophobic bulk and hydrogen-bond accepting capability (via the methoxy ether), essential for occupancy in deep hydrophobic pockets of protein targets.[1]

This guide details three validated protocols for converting this specific aldehyde into high-value heterocyclic scaffolds: Dihydropyrimidinones (DHPMs) , 1,4-Dihydropyridines (1,4-DHPs) , and Benzimidazoles .[1]

Workflow Visualization

The following diagram illustrates the divergent synthetic pathways available from the core aldehyde.

HeterocycleSynthesis Start 4-Chloro-3- nitrobenzaldehyde Core 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde (The Core) Start->Core SnAr Etherification (K2CO3, DMF, 80°C) DHPM 3,4-Dihydropyrimidinones (Biginelli Scaffold) Core->DHPM Urea + Ethyl Acetoacetate (Yb(OTf)3 cat.) DHP 1,4-Dihydropyridines (Hantzsch Scaffold) Core->DHP Ethyl Acetoacetate + NH4OAc (EtOH, Reflux) Benz Benzimidazoles (Kinase Inhibitor Core) Core->Benz 1. Reduction (Fe/AcOH) 2. Cyclization (R-CHO)

Figure 1: Divergent synthetic pathways from the nitro-aldehyde core to bioactive heterocycles.[1]

Module 1: Synthesis of the Core

Objective: Preparation of high-purity 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde via Nucleophilic Aromatic Substitution (SnAr).

Rationale

Direct nitration of 4-(4-methoxyphenoxy)benzaldehyde is risky due to the activating nature of the ether, which can lead to over-nitration or oxidation.[1] The preferred route is the displacement of the activated chloride in 4-chloro-3-nitrobenzaldehyde by 4-methoxyphenol .

Protocol
  • Reagents:

    • 4-Chloro-3-nitrobenzaldehyde (1.0 equiv)[1]

    • 4-Methoxyphenol (1.1 equiv)[1]

    • Potassium Carbonate (

      
      , anhydrous, 2.0 equiv)[1]
      
    • Solvent: DMF (Dimethylformamide) or DMSO.[1]

  • Procedure:

    • Charge a round-bottom flask with 4-methoxyphenol (1.1 eq) and

      
       (2.0 eq) in DMF (5 mL/mmol). Stir at RT for 15 min to generate the phenoxide.
      
    • Add 4-chloro-3-nitrobenzaldehyde (1.0 eq) portion-wise.[1]

    • Heat the mixture to 80°C for 4–6 hours. Note: Monitor by TLC (30% EtOAc/Hexane).[1] The product is usually less polar than the starting phenol.

    • Quench: Pour the reaction mixture into crushed ice/water (10x volume).

    • Isolation: A yellow precipitate will form.[2][3][4] Filter, wash with water, and recrystallize from Ethanol/Water.[1]

  • Validation:

    • Yield: Expect 85–92%.

    • Appearance: Yellow crystalline solid.[2][3][4]

Module 2: The Biginelli Protocol (DHPMs)

Target: Synthesis of Calcium Channel Blocker analogs.[5] Reaction: One-pot condensation of the Aldehyde, Urea, and Ethyl Acetoacetate.[1][5]

Mechanism & Insight

The 3-nitro group enhances the electrophilicity of the aldehyde carbonyl, facilitating the initial formation of the N-acyliminium ion intermediate. However, the 4-aryloxy group exerts a mesomeric electron-donating effect (+M), which can slightly deactivate the center.[1] To counteract this, a Lewis Acid catalyst is recommended over simple Brønsted acids.[1]

Protocol
  • Reagents:

    • Core Aldehyde (1.0 mmol)[1]

    • Ethyl Acetoacetate (1.0 mmol)[1]

    • Urea (1.2 mmol)[1]

    • Catalyst: Ytterbium Triflate [

      
      ] (5 mol%) OR conc.[1] HCl (3 drops).
      
    • Solvent: Ethanol (3 mL).

  • Procedure:

    • Dissolve aldehyde and ethyl acetoacetate in Ethanol.

    • Add Urea and the catalyst.[6]

    • Reflux for 6–8 hours.

    • Workup: Cool to RT. The DHPM product often precipitates. If not, pour into ice water.

    • Purification: Recrystallize from hot ethanol.

Data: Solvent & Catalyst Screening

Table 1: Optimization of Biginelli Conditions for 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde.

EntryCatalystSolventTime (h)Yield (%)Notes
1HCl (conc.)[1]EtOH1265Moderate yield, some hydrolysis
2

-TSA
Toluene1072Requires Dean-Stark trap
3

Acetonitrile 4 91 Best purity; catalyst recoverable
4Iodine (

)
MeOH584Good, mild conditions

Module 3: Reductive Cyclization to Benzimidazoles

Target: Kinase Inhibitor Scaffolds (EGFR/VEGFR type).[1] Reaction: Reduction of the nitro group followed by condensation with an aldehyde.[7]

Rationale

The "Nitro-Aldehyde" motif is a precursor to a 1,2-diamine system.[1] However, since the molecule is an aldehyde, we must first protect the aldehyde or (more commonly) perform a "reductive amination-cyclization" sequence if reacting with another amine.[1] Correction: To make a benzimidazole from this core, we typically treat the aldehyde as the electrophile reacting with an external diamine (Method A), OR we reduce the nitro group to an amine and react the aldehyde with an external amine (Method B).[1] Selected Route (Method A): Using the Core Aldehyde to cap an external diamine (e.g., o-phenylenediamine) to form a 2-substituted benzimidazole.[1]

Protocol
  • Reagents:

    • Core Aldehyde (1.0 mmol)[1]

    • o-Phenylenediamine (1.0 mmol)[1]

    • Oxidant: Sodium Metabisulfite (

      
      ) or simply air oxidation in DMF.[1]
      
    • Solvent: DMF or EtOH.

  • Procedure:

    • Mix Aldehyde and o-phenylenediamine in DMF.

    • Heat to 80°C for 2 hours (Schiff base formation).

    • Add

      
       (1.2 eq) to facilitate oxidative cyclization.[1]
      
    • Reflux for 4 hours.

    • Workup: Pour into water. Filter the precipitate.[3]

References

  • Synthesis of Nitrobenzaldehyde Derivatives

    • Mahajan, S. S., & Mahadik, M. A. (1998).[1][3] Studies on the Synthesis of 3-Nitrobenzaldehyde. Indian Journal of Pharmaceutical Sciences.

  • Biginelli Reaction Protocols (Nitro-substituted)

    • BenchChem. (2023).[1] Understanding the reactivity of benzaldehydes in Biginelli reaction.

  • Benzimidazole Synthesis via Oxidative Cyclization

    • El Alami, A., et al. (2024).[1] Review of synthesis process of nitrobenzimidazole derivatives. Synthetic Communications.

  • Compound Data & Properties

    • ChemicalBook. (2023).[1][7] 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS 15962-63-7).[1][8]

Sources

Method

Application Notes and Protocols: The Synthesis of α,β-Unsaturated Compounds via Condensation Reactions of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde with Active Methylene Compounds

Introduction: Strategic Importance in Medicinal Chemistry and Materials Science The compound 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde is a versatile electrophilic building block in organic synthesis. Its unique electroni...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Strategic Importance in Medicinal Chemistry and Materials Science

The compound 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde is a versatile electrophilic building block in organic synthesis. Its unique electronic architecture, featuring a potent electron-withdrawing nitro group and an electron-donating methoxyphenoxy substituent, makes it a highly reactive substrate for carbon-carbon bond formation. This reactivity is particularly well-suited for condensation reactions with active methylene compounds, such as those of the Knoevenagel and Claisen-Schmidt type. These reactions are foundational in the synthesis of a diverse array of molecules, including chalcones, coumarins, and other heterocyclic systems that are of significant interest in drug discovery and materials science. The resulting α,β-unsaturated products often serve as key intermediates for the synthesis of compounds with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the reaction of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde with various active methylene compounds. We will delve into the underlying reaction mechanisms, provide detailed experimental protocols, and present representative data to guide your synthetic endeavors.

Reaction Mechanisms: A Tale of Nucleophilic Addition and Dehydration

The reactions of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde with active methylene compounds are primarily categorized as Knoevenagel and Claisen-Schmidt condensations. Both proceed through a common mechanistic pathway involving a nucleophilic addition to the aldehyde's carbonyl group, followed by a dehydration step.

The Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an aldehyde or ketone with a compound possessing an active methylene group (a CH₂ group flanked by two electron-withdrawing groups) in the presence of a basic catalyst.[1]

Mechanism:

  • Enolate Formation: A weak base, such as piperidine or an amine, deprotonates the active methylene compound to form a resonance-stabilized carbanion (enolate).[2]

  • Nucleophilic Attack: The nucleophilic carbanion attacks the electrophilic carbonyl carbon of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde. The electron-withdrawing nitro group on the benzaldehyde enhances the electrophilicity of the carbonyl carbon, thereby accelerating this step.

  • Aldol Addition Product: The initial addition results in an alkoxide intermediate, which is subsequently protonated to form a β-hydroxy carbonyl compound (an aldol adduct).

  • Dehydration: The aldol adduct readily undergoes dehydration (elimination of a water molecule) to yield the final α,β-unsaturated product. This step is often spontaneous, driven by the formation of a stable conjugated system.

Diagram of the Knoevenagel Condensation Mechanism:

G cluster_step1 Step 1: Enolate Formation cluster_step2 Step 2: Nucleophilic Attack cluster_step3 Step 3: Protonation & Dehydration Active Methylene Z-CH₂-Z' Enolate [Z-CH-Z']⁻ (Resonance Stabilized) Active Methylene->Enolate Deprotonation Base Base Aldehyde 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde Alkoxide Alkoxide Intermediate Enolate->Alkoxide Attack on Carbonyl Aldol Adduct β-Hydroxy Carbonyl Alkoxide->Aldol Adduct Protonation Final Product α,β-Unsaturated Product Aldol Adduct->Final Product - H₂O

Caption: Knoevenagel condensation mechanism.

The Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a specific type of aldol condensation between an aromatic aldehyde (lacking α-hydrogens) and an aliphatic ketone or aldehyde (with α-hydrogens), catalyzed by a base.[3]

Mechanism:

The mechanism is analogous to the Knoevenagel condensation:

  • Enolate Formation: A base, typically a hydroxide, removes an acidic α-hydrogen from the ketone (e.g., acetophenone) to form a nucleophilic enolate.

  • Nucleophilic Attack: The enolate attacks the carbonyl carbon of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde.

  • Aldol Addition Product: Protonation of the resulting alkoxide gives a β-hydroxy ketone.

  • Dehydration: Base-catalyzed elimination of water yields the α,β-unsaturated ketone, commonly known as a chalcone.

Experimental Protocols

Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde can cause skin and eye irritation.[4] Malononitrile is toxic if swallowed or in contact with skin and can be fatal if inhaled.[5][6] Piperidine is a flammable and toxic liquid that can cause severe skin burns and eye damage.

Protocol 1: Knoevenagel Condensation with Malononitrile

This protocol describes the synthesis of 2-(4-(4-methoxyphenoxy)-3-nitrobenzylidene)malononitrile.

Materials:

  • 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

  • Malononitrile

  • Ethanol

  • Piperidine (catalytic amount)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Ice bath

  • Büchner funnel and filter paper

Procedure:

  • In a round-bottom flask, dissolve 1.0 equivalent of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde in ethanol.

  • To this solution, add 1.1 equivalents of malononitrile.

  • Add a catalytic amount of piperidine (e.g., 2-3 drops) to the reaction mixture.

  • Equip the flask with a reflux condenser and stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, a precipitate will form. Cool the mixture in an ice bath to maximize crystallization.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the collected solid with cold ethanol to remove any unreacted starting materials and catalyst.

  • Dry the product in a vacuum oven. The product can be further purified by recrystallization from ethanol if necessary.

Diagram of the General Experimental Workflow:

G A 1. Reagent Preparation (Dissolve aldehyde and active methylene compound) B 2. Catalyst Addition (e.g., Piperidine) A->B C 3. Reaction (Stir at specified temperature) B->C D 4. Product Isolation (Crystallization and Filtration) C->D E 5. Purification (Washing and Recrystallization) D->E F 6. Characterization (NMR, IR, MS) E->F

Caption: General experimental workflow.

Protocol 2: Claisen-Schmidt Condensation with Acetophenone

This protocol describes the synthesis of 1-(4-(4-methoxyphenoxy)-3-nitrophenyl)-3-phenylprop-2-en-1-one (a chalcone derivative).

Materials:

  • 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

  • Acetophenone

  • Ethanol

  • Sodium hydroxide (NaOH) solution (e.g., 10%)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Büchner funnel and filter paper

  • Dilute hydrochloric acid (HCl)

Procedure:

  • Dissolve 1.0 equivalent of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde and 1.0 equivalent of acetophenone in ethanol in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the flask in an ice bath and slowly add a 10% aqueous solution of sodium hydroxide dropwise with vigorous stirring.

  • Continue stirring the reaction mixture in the ice bath for a specified time (e.g., 2-4 hours). Monitor the reaction progress by TLC.

  • After the reaction is complete, pour the mixture into a beaker containing crushed ice and acidify with dilute HCl to neutralize the excess NaOH.

  • The chalcone product will precipitate as a solid.

  • Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

  • Dry the crude product and recrystallize from a suitable solvent like ethanol to obtain the purified chalcone.

Data Presentation: Representative Reaction Outcomes

While specific experimental data for the reactions of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde are not widely published, the following table presents expected outcomes based on reactions of structurally similar aromatic aldehydes under typical Knoevenagel and Claisen-Schmidt conditions. These values should serve as a reliable guide for anticipating reaction efficiency.

EntryActive Methylene CompoundReaction TypeCatalystSolventApprox. Time (h)Approx. Yield (%)Reference (Analogous Reaction)
1MalononitrileKnoevenagelPiperidineEthanol1-3>95[1]
2Ethyl CyanoacetateKnoevenagelPiperidineEthanol2-4~90
3AcetophenoneClaisen-SchmidtNaOHEthanol2-4~80
4Barbituric AcidKnoevenagelAlumWater1-2>90[1]
5Meldrum's AcidKnoevenagelProlineSolvent-free<0.5~85

Note: The yields and reaction times are estimates for the reaction with 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde based on data from analogous reactions with nitro- and methoxy-substituted benzaldehydes. Actual results may vary.

Conclusion and Future Perspectives

The condensation reactions of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde with active methylene compounds provide a robust and efficient pathway to a variety of α,β-unsaturated systems. The protocols outlined in this guide are based on well-established and reliable synthetic methodologies. The high reactivity of the aldehyde, conferred by the nitro group, generally leads to high yields and clean reactions. The resulting products are valuable scaffolds for the development of novel therapeutic agents and functional materials. Further exploration into diverse catalytic systems, including green and solvent-free conditions, could further enhance the synthetic utility and environmental friendliness of these important transformations.

References

  • CN101092377A - Method for preparing 4 -methoxy - benzonitrile through 'one pot metho - Google Patents. (n.d.).
  • Chemical Synthesis of Chalcones by Claisen-Schmidt Condensation Reaction and its Characterization - SciSpace. (n.d.). Retrieved January 31, 2026, from [Link]

  • Knoevenagel Condensation Mechanism | Organic Chemistry - YouTube. (2021, October 27). Retrieved January 31, 2026, from [Link]

  • (PDF) Ethyl (2E)-2-cyano-3-(4-methoxyphenyl)acrylate - ResearchGate. (n.d.). Retrieved January 31, 2026, from [Link]

  • Ethyl 2-cyano-3-(4-methoxyphenyl)acrylate | C13H13NO3 | CID 1549779 - PubChem. (n.d.). Retrieved January 31, 2026, from [Link]

  • 132-136 Research Article The Influence of Nitro Group on Synthesis - JOCPR. (n.d.). Retrieved January 31, 2026, from [Link]

  • Synthesis of ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate - PrepChem.com. (n.d.). Retrieved January 31, 2026, from [Link]

  • malononitrile - Organic Syntheses Procedure. (n.d.). Retrieved January 31, 2026, from [Link]

  • (2E)-3-(4-Methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one - PubChem. (n.d.). Retrieved January 31, 2026, from [Link]

  • Ethyl (2E)-2-cyano-3-(4-methoxyphenyl)acrylate - PMC - NIH. (n.d.). Retrieved January 31, 2026, from [Link]

  • 4-Methoxy-3-nitrobenzaldehyde | C8H7NO4 | CID 700608 - PubChem. (n.d.). Retrieved January 31, 2026, from [Link]

  • 2-(4-Methoxybenzyl)malononitrile | C11H10N2O | CID 2764141 - PubChem. (n.d.). Retrieved January 31, 2026, from [Link]

  • (PDF) (E)-1-(4-Nitrophenyl)-3-phenylprop-2-en-1-one - ResearchGate. (n.d.). Retrieved January 31, 2026, from [Link]

  • alum catalyzed an eco-friendly synthesis of benzylidene malononitrile and benzylidene barbituric acid derivatives in aqueous medium - Rasayan Journal of Chemistry. (n.d.). Retrieved January 31, 2026, from [Link]

  • Supplementary Information. (n.d.). Retrieved January 31, 2026, from [Link]

  • Knoevenagel condensation between Meldrum's acid and aldehyde in water. - ResearchGate. (n.d.). Retrieved January 31, 2026, from [Link]

  • 3-(4-Methoxyphenyl)-1-(2-nitrophenyl)prop-2-en-1-one - NIH. (n.d.). Retrieved January 31, 2026, from [Link]

  • Electronic Supplementary Information (ESI) First Report of Application of Simple Molecular Complexes as Organo-Catalyst for Knoevenagel Condensation - The Royal Society of Chemistry. (n.d.). Retrieved January 31, 2026, from [Link]

  • Synthesis of 1-(4-methoxyphenyl)-2-nitropropene from 4-methoxybenzaldehyde - YouTube. (2025, March 9). Retrieved January 31, 2026, from [Link]

  • Knoevenagel condensation - Wikipedia. (n.d.). Retrieved January 31, 2026, from [Link]

  • Claisen–Schmidt condensation to form chalcone 3. - ResearchGate. (n.d.). Retrieved January 31, 2026, from [Link]

  • Safety Data Sheet: Piperidine - Carl ROTH. (2025, March 31). Retrieved January 31, 2026, from [Link]

  • Piperidine Safety Data Sheet Jubilant Life Sciences Limited. (n.d.). Retrieved January 31, 2026, from [Link]

  • Safety Data Sheet PIPERIDINE - ChemSupply Australia. (n.d.). Retrieved January 31, 2026, from [Link]

  • HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE - NJ.gov. (n.d.). Retrieved January 31, 2026, from [Link]

  • Safety Data Sheet: 4-Nitrobenzaldehyde - Carl ROTH. (n.d.). Retrieved January 31, 2026, from [Link]

  • A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. (n.d.). Retrieved January 31, 2026, from [Link]

  • One-pot Synthesis of Arylidene Barbituric Acid Derivatives - Inorganic Chemistry Research. (2024, January 15). Retrieved January 31, 2026, from [Link]

  • SAFETY DATA SHEET - PENTA. (2024, May 7). Retrieved January 31, 2026, from [Link]

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Application

Reduction of the nitro group in "4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde"

Application Note: High-Precision Chemoselective Reduction of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Abstract This technical guide details the chemoselective reduction of the nitro moiety in 4-(4-methoxyphenoxy)-3-nitro...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Precision Chemoselective Reduction of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Abstract

This technical guide details the chemoselective reduction of the nitro moiety in 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde to yield 3-amino-4-(4-methoxyphenoxy)benzaldehyde .[1] This transformation is a critical gateway in the synthesis of quinazoline-based tyrosine kinase inhibitors (e.g., EGFR inhibitors). The primary challenge is the "Chemoselectivity Paradox": reducing the nitro group (


) while preserving the highly reactive aldehyde (

) and the ether linkage. This note evaluates catalytic hydrogenation, stannous chloride, and iron-mediated systems, ultimately recommending an optimized Iron/Ammonium Chloride (Fe/NH

Cl)
protocol as the "Gold Standard" for scalability, selectivity, and safety.

Strategic Analysis of Reduction Methodologies

The substrate contains three functional groups with distinct reduction potentials:

  • Nitro (

    
    ):  Target for reduction to amine (
    
    
    
    ).[1][2]
  • Aldehyde (

    
    ):  Susceptible to reduction to primary alcohol (
    
    
    
    ).[1]
  • Aryl Ether (

    
    ):  Generally stable, but potential for cleavage under harsh acidic/hydrogenolysis conditions.[1]
    

The following table summarizes the evaluation of common reducing agents for this specific substrate:

MethodReagentsChemoselectivity (

vs

)
ScalabilityVerdict
Catalytic Hydrogenation

Low. Risk of reducing aldehyde to alcohol.[1] Requires poisoned catalysts (e.g., sulfided Pt) to achieve selectivity.HighNot Recommended for lab scale due to selectivity risks.
Stannous Chloride

High. Excellent selectivity.Low/MediumAlternative. Good for small scale (<5g), but workup is tedious (emulsions).
Sodium Dithionite

Medium. Mild, but reaction rates can be inconsistent with bulky ethers.MediumSecondary Option.
Bechamp Reduction

or

Excellent. Thermodynamically favors nitro reduction; aldehyde is inert under these conditions.High. Robust, cheap, easy workup.[3][4]Recommended (Gold Standard).

Recommended Protocol: Fe/NH Cl Chemoselective Reduction

This protocol utilizes zero-valent iron (


) activated by mild acid (ammonium chloride) in a protic solvent system. It is superior to acidic iron reduction (Fe/HCl) because the near-neutral pH prevents acid-catalyzed aldol condensation or degradation of the ether linkage.[1]
Reaction Scheme

ReactionScheme Substrate 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde (MW: 273.24) Product 3-Amino-4-(4-methoxyphenoxy)- benzaldehyde (MW: 243.26) Substrate->Product Reagents Fe (3.0 eq) NH4Cl (5.0 eq) EtOH:H2O (3:1) Reflux, 2-4 h

Figure 1: Reaction scheme for the chemoselective reduction of the nitro group.

Materials & Stoichiometry
ReagentEquiv.[2][3][5][6]Role
Substrate 1.0Starting Material
Iron Powder 3.0 - 5.0Reducing Agent (Ensure <325 mesh for surface area)
Ammonium Chloride 5.0 - 10.0Electrolyte / Proton Source
Ethanol --Solvent (Solubilizes organic substrate)
Water --Solvent (Solubilizes

)
Step-by-Step Procedure
  • Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde (10.0 mmol, 2.73 g) in Ethanol (40 mL).

  • Activation: Add a solution of Ammonium Chloride (

    
    , 50.0 mmol, 2.68 g) dissolved in Water  (15 mL). The mixture may appear biphasic or cloudy.
    
  • Initiation: Add Iron Powder (30.0 mmol, 1.68 g) in a single portion.

    • Note: Use "Reduced Iron" or "Electrolytic Iron" for best kinetics.

  • Reaction: Heat the mixture to reflux (approx. 75-80°C) with vigorous stirring.

    • Observation: The yellow suspension will darken to rust/brown/black as iron oxides form.

    • Monitoring: Check TLC (Hexane:EtOAc 2:1) every 30 minutes. The starting material (

      
      ) is yellow; the product (
      
      
      
      ) is often fluorescent blue/green under UV.
    • Duration: Reaction typically completes in 2–4 hours.[5]

  • Workup (Critical for Purity):

    • Hot Filtration: While still hot, filter the mixture through a pad of Celite (diatomaceous earth) to remove iron residues. Wash the pad with hot Ethanol (2 x 20 mL).

    • Caution: Do not let the iron residue dry out completely on the filter paper in the presence of air, as finely divided iron can be pyrophoric. Keep wet.

    • Concentration: Evaporate the ethanol from the filtrate under reduced pressure.

    • Extraction: Dilute the aqueous residue with Water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

    • Washing: Wash combined organics with Brine (30 mL), dry over anhydrous

      
      , and concentrate.
      
  • Purification: The crude product is usually sufficiently pure (>90%). If necessary, recrystallize from Ethanol/Water or purify via flash chromatography (0-40% EtOAc in Hexanes).[1]

Alternative Protocol: Stannous Chloride ( )[5]

Use Case: Small scale (<1 g) or when Iron is unavailable. Note: Tin waste is toxic.

  • Dissolution: Dissolve substrate (1 mmol) in Ethanol or EtOAc (10 mL).

  • Addition: Add

    
     (5.0 mmol).
    
  • Reaction: Stir at 70°C for 2 hours.

  • Workup (The "Tin Crash"): Cool to room temperature. Adjust pH to 8-9 using saturated

    
     or 10% 
    
    
    
    .[1]
    • Troubleshooting: A thick white precipitate (tin hydroxides) will form, causing emulsions.

    • Solution: Add Rochelle's Salt (Potassium Sodium Tartrate) solution and stir for 1 hour to chelate tin, or filter through a large pad of Celite.

  • Extraction: Extract with EtOAc as per standard protocol.

Analytical Validation & Troubleshooting

Expected Analytical Data
  • Appearance: Yellow to off-white solid.[1]

  • 
     NMR (DMSO-
    
    
    
    ):
    • Aldehyde: Singlet at

      
       ppm (Integral 1H).[1] If this is missing, you over-reduced to alcohol.
      
    • Amine: Broad singlet at

      
       ppm (Integral 2H). Exchangeable with 
      
      
      
      .
    • Aromatic Region: Shifts upfield compared to nitro precursor due to the electron-donating effect of

      
      .[1]
      
    • Methoxy: Singlet at

      
       ppm.
      
Troubleshooting Guide
IssueProbable CauseCorrective Action
Incomplete Conversion Old/Oxidized Iron PowderUse fresh "Reduced Iron" or activate Fe with dilute HCl wash before use.[1] Increase agitation speed.
Aldehyde Reduction Reaction too vigorous or wrong reductantEnsure pH is near neutral (

). Do NOT use

or

.
Emulsions during Workup Iron fines or Tin saltsFe: Filter hot through Celite. Sn: Use Rochelle's salt.
Product Instability Oxidation of anilineStore product under Nitrogen/Argon in the dark. Anilines can oxidize to black tars over time.

Process Logic & Workflow Diagram

Workflow Start Start: Nitro-Aldehyde Substrate Solvent Dissolve in EtOH/H2O (3:1) Start->Solvent AddReagents Add NH4Cl (5 eq) + Fe (3 eq) Solvent->AddReagents Reflux Reflux 80°C (2-4h) AddReagents->Reflux CheckTLC TLC Check: SM Gone? Reflux->CheckTLC HotFilter Hot Filtration (Celite) Remove Fe Sludge CheckTLC->HotFilter Yes AddMore Add more Fe/Reflux CheckTLC->AddMore No Workup Evaporate EtOH Extract w/ EtOAc Wash w/ Brine HotFilter->Workup Isolate Isolate Product (Yellow Solid) Workup->Isolate AddMore->Reflux

Figure 2: Operational workflow for the iron-mediated reduction.[1]

References

  • Org. Synth. 2012, 89, 131-142. Oxone®-Mediated Synthesis of Benzimidazoles.[1][6] (Demonstrates nitro reduction in complex aryl ethers). Link

  • Common Organic Chemistry. Nitro Reduction - Iron (Fe).[1][7] (Compendium of Fe/NH4Cl protocols). Link

  • Kumar, S., et al. (2011). Green protocol for selective reduction of nitro compounds.[8] Chemistry – A European Journal, 17(21), 5903–5907.[8] (Mechanistic grounding for chemoselectivity). Link

  • BenchChem. Protocols for the Reduction of 4-Nitrobenzaldehyde. (Comparison of SnCl2 vs Hydrogenation). Link

  • Sigma-Aldrich. Product Specification: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde.[1]Link[9]

Sources

Method

Application Notes and Protocols: Strategic Aldehyde Modifications of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde for Drug Discovery and Chemical Biology

Introduction: The Strategic Importance of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is a versatile scaffold in medicinal chemistry and chemical probe development. Its unique trifun...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is a versatile scaffold in medicinal chemistry and chemical probe development. Its unique trifunctional architecture—comprising a reactive aldehyde, an electron-withdrawing nitro group, and a bulky methoxyphenoxy substituent—offers a rich platform for chemical diversification. The aldehyde handle is a primary site for modifications, allowing for the introduction of a wide array of chemical functionalities. These modifications can profoundly influence the molecule's steric and electronic properties, enabling the systematic exploration of structure-activity relationships (SAR) in drug discovery programs. The strategic placement of the nitro and methoxyphenoxy groups provides a nuanced electronic environment that can be exploited for selective transformations and to modulate the physicochemical properties of the resulting derivatives, such as solubility, lipophilicity, and metabolic stability. This guide provides detailed protocols for key aldehyde modifications of this scaffold, offering insights into the rationale behind the chosen methodologies and their applications in the synthesis of novel bioactive compounds.

Core Aldehyde Modifications: Protocols and Mechanistic Insights

The aldehyde functionality of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde is a versatile anchor for a variety of chemical transformations. This section details robust protocols for its oxidation, reduction, olefination, and reductive amination, providing a foundational toolkit for the derivatization of this important scaffold.

Oxidation to Carboxylic Acid: Synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzoic acid

The oxidation of the aldehyde to a carboxylic acid introduces a key functional group for further amide or ester couplings, significantly expanding the accessible chemical space. 4-Methoxy-3-nitrobenzoic acid, a derivative of this scaffold, has been utilized in the synthesis of potential anti-tumor agents.

Protocol: Potassium Permanganate Mediated Oxidation

This protocol employs potassium permanganate (KMnO₄) as a strong and reliable oxidizing agent for the conversion of the aldehyde to the corresponding carboxylic acid.

Step-by-Step Methodology:

  • Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde (1.0 eq.) in a suitable solvent such as acetone or a mixture of tert-butanol and water.

  • Oxidant Addition: While stirring vigorously, slowly add a solution of potassium permanganate (1.5-2.0 eq.) in water to the reaction mixture. An exothermic reaction may be observed.

  • Reaction Monitoring: Heat the mixture to a gentle reflux (50-60 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

  • Work-up: Cool the reaction mixture to room temperature and quench the excess KMnO₄ by adding a small amount of a reducing agent (e.g., sodium bisulfite or isopropanol) until the purple color disappears and a brown manganese dioxide precipitate forms.

  • Filtration and Acidification: Filter the mixture through a pad of celite to remove the manganese dioxide. Acidify the filtrate with a strong acid (e.g., 2M HCl) to a pH of approximately 2-3 to precipitate the carboxylic acid.

  • Isolation and Purification: Collect the solid precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 4-(4-methoxyphenoxy)-3-nitrobenzoic acid. Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water.

Table 1: Summary of Oxidation Reaction

ParameterValue
Starting Material 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
Product 4-(4-Methoxyphenoxy)-3-nitrobenzoic acid
Oxidizing Agent Potassium Permanganate (KMnO₄)
Solvent Acetone/Water or t-BuOH/Water
Temperature 50-60 °C
Typical Yield 80-90%

Characterization Data for 4-Methoxy-3-nitrobenzoic acid:

  • Melting Point: 192-194 °C

  • ¹H NMR (DMSO-d₆): δ 13.3 (s, 1H, COOH), 8.36 (d, J=2.2 Hz, 1H, Ar-H), 8.19 (dd, J=8.8, 2.2 Hz, 1H, Ar-H), 7.47 (d, J=8.8 Hz, 1H, Ar-H), 4.03 (s, 3H, OCH₃).[1]

  • Mass Spectrum (Molecular Ion): m/z 197[1][2]

Diagram 1: Oxidation Workflow

G cluster_start Starting Material cluster_reaction Oxidation cluster_workup Work-up & Purification cluster_product Product start 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde reaction 1. KMnO4, Acetone/H2O 2. Reflux 3. NaHSO3 Quench start->reaction Step 1 workup 1. Filtration 2. Acidification (HCl) 3. Recrystallization reaction->workup Step 2 product 4-(4-Methoxyphenoxy)-3-nitrobenzoic acid workup->product Step 3

Caption: Workflow for the oxidation of the aldehyde.

Reduction to Alcohol: Synthesis of (4-(4-Methoxyphenoxy)-3-nitrophenyl)methanol

The reduction of the aldehyde to a primary alcohol provides a nucleophilic handle for ether or ester synthesis and can also serve as a precursor for conversion to other functional groups like halides.

Protocol: Sodium Borohydride Mediated Reduction

Sodium borohydride (NaBH₄) is a mild and selective reducing agent that efficiently reduces aldehydes in the presence of other reducible functional groups like nitro groups.

Step-by-Step Methodology:

  • Dissolution: Dissolve 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde (1.0 eq.) in a suitable protic solvent such as methanol or ethanol in a round-bottom flask equipped with a magnetic stirrer.

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Reductant Addition: Add sodium borohydride (1.1-1.5 eq.) portion-wise to the stirred solution. The addition should be slow to control the evolution of hydrogen gas.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction by TLC for the disappearance of the starting material.

  • Work-up: Carefully quench the reaction by the slow addition of water or dilute acid (e.g., 1M HCl) at 0 °C.

  • Extraction: Extract the product into an organic solvent such as ethyl acetate or dichloromethane. Wash the combined organic layers with water and brine.

  • Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford (4-(4-methoxyphenoxy)-3-nitrophenyl)methanol.

Table 2: Summary of Reduction Reaction

ParameterValue
Starting Material 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
Product (4-(4-Methoxyphenoxy)-3-nitrophenyl)methanol
Reducing Agent Sodium Borohydride (NaBH₄)
Solvent Methanol or Ethanol
Temperature 0 °C to Room Temperature
Typical Yield >90%

Reference Characterization Data for Analogous (4-Nitrophenyl)methanol:

  • ¹H NMR (CDCl₃, for 4-methoxybenzyl alcohol): δ 7.26-7.28 (d, J = 8.4 Hz, 2H), 6.87-6.89 (d, J = 8.4 Hz, 2H), 4.59 (s, 2H), 3.80 (s, 3H), 1.96 (s, 1H).[3]

  • Crystal Data (for (4-nitrophenyl)methanol): C₇H₇NO₃, Mᵣ = 153.14.[4]

Diagram 2: Reduction Workflow

G cluster_start Starting Material cluster_reaction Reduction cluster_workup Work-up & Purification cluster_product Product start 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde reaction 1. NaBH4, Methanol 2. 0 °C to RT start->reaction Step 1 workup 1. Quench with H2O 2. Extraction (EtOAc) 3. Column Chromatography reaction->workup Step 2 product (4-(4-Methoxyphenoxy)-3-nitrophenyl)methanol workup->product Step 3

Caption: Workflow for the reduction of the aldehyde.

Olefination via Horner-Wadsworth-Emmons Reaction: Synthesis of Ethyl (E)-3-(4-(4-Methoxyphenoxy)-3-nitrophenyl)acrylate

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful tool for the stereoselective synthesis of alkenes, typically favoring the (E)-isomer. This modification introduces a versatile acrylate moiety, which can act as a Michael acceptor or be further elaborated.

Protocol: HWE Reaction with Triethyl Phosphonoacetate

This protocol utilizes triethyl phosphonoacetate as the phosphonate reagent to introduce an ethyl acrylate group.

Step-by-Step Methodology:

  • Base Preparation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), prepare a solution of a strong base such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous tetrahydrofuran (THF).

  • Ylide Formation: Cool the base suspension to 0 °C and add triethyl phosphonoacetate (1.2 eq.) dropwise via syringe. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the phosphonate carbanion.

  • Aldehyde Addition: Cool the reaction mixture back to 0 °C and add a solution of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde (1.0 eq.) in anhydrous THF dropwise.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the aldehyde (typically 2-4 hours).

  • Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extraction and Purification: Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to yield the desired (E)-acrylate.

Table 3: Summary of Horner-Wadsworth-Emmons Reaction

ParameterValue
Starting Material 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
Product Ethyl (E)-3-(4-(4-methoxyphenoxy)-3-nitrophenyl)acrylate
Reagent Triethyl phosphonoacetate, Sodium Hydride
Solvent Anhydrous Tetrahydrofuran (THF)
Temperature 0 °C to Room Temperature
Typical Yield 70-85%

Reference Characterization Data for Analogous Ethyl (2E)-3-(4-nitrophenyl)acrylate:

  • Melting Point: 139-140 °C[5]

Diagram 3: HWE Olefination Workflow

G cluster_reagents Reagent Preparation cluster_start Starting Material cluster_reaction HWE Reaction cluster_product Product reagent Triethyl phosphonoacetate + NaH in THF reaction Combine at 0 °C, warm to RT reagent->reaction start 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde start->reaction product Ethyl (E)-3-(4-(4-methoxyphenoxy)-3-nitrophenyl)acrylate reaction->product

Caption: Workflow for the HWE olefination.

Reductive Amination: Synthesis of N-Substituted (4-(4-Methoxyphenoxy)-3-nitrophenyl)methanamines

Reductive amination is a highly efficient method for the formation of C-N bonds, converting the aldehyde into a secondary or tertiary amine. This transformation is fundamental in the synthesis of a vast number of pharmaceuticals.

Protocol: Two-Step Reductive Amination with Benzylamine

This protocol involves the initial formation of an imine, followed by its in-situ reduction with a mild reducing agent.

Step-by-Step Methodology:

  • Imine Formation: In a round-bottom flask, dissolve 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde (1.0 eq.) and benzylamine (1.1 eq.) in a suitable solvent like methanol or dichloromethane. Add a catalytic amount of a weak acid (e.g., acetic acid) to facilitate imine formation. Stir the mixture at room temperature for 1-2 hours.

  • Reduction: Cool the reaction mixture to 0 °C and add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) or sodium cyanoborohydride (NaBH₃CN, 1.5 eq.) portion-wise.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction by TLC.

  • Work-up: Quench the reaction with saturated aqueous sodium bicarbonate solution and extract the product with an organic solvent (e.g., dichloromethane).

  • Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to yield the desired N-benzyl amine.

Table 4: Summary of Reductive Amination Reaction

ParameterValue
Starting Material 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
Amine Benzylamine (example)
Product N-Benzyl-1-(4-(4-methoxyphenoxy)-3-nitrophenyl)methanamine
Reducing Agent Sodium Triacetoxyborohydride (NaBH(OAc)₃)
Solvent Methanol or Dichloromethane
Temperature Room Temperature
Typical Yield 75-90%

Diagram 4: Reductive Amination Workflow

G cluster_start Starting Materials cluster_reaction Reductive Amination cluster_product Product start_aldehyde 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde reaction 1. Imine formation (cat. AcOH) 2. Reduction (NaBH(OAc)3) start_aldehyde->reaction start_amine Primary Amine (e.g., Benzylamine) start_amine->reaction product N-Substituted Amine reaction->product

Caption: Workflow for reductive amination.

Conclusion and Future Perspectives

The protocols detailed in these application notes provide a robust foundation for the chemical modification of the aldehyde group in 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde. These transformations open avenues to a diverse range of derivatives with potential applications in drug discovery and as chemical probes. The resulting carboxylic acids, alcohols, alkenes, and amines are valuable intermediates for further synthetic elaboration, enabling the construction of complex molecular architectures. The strategic application of these methods will undoubtedly continue to fuel the development of novel small molecules with significant biological activities.

References

  • Koller, G., et al. (2009). (4-Nitrophenyl)methanol. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 11), o2012. Available at: [Link]

  • Stenfors, B. A., & Ngassa, F. N. (2020). Synthesis and Crystallographic Characterization of N-Allyl-N-Benzyl-4-Methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. Available at: [Link]

  • (2014). (4-methoxyphenyl)methanol Structure. Spectroscopy. Available at: [Link]

  • Google Patents. (n.d.). CN102199098B - New synthesis method and application of (R)-N-benzyl-1-(4-methoxyphenyl)-2-propylamine.
  • ResearchGate. (n.d.). Synthesis of (E)-1-(4-methoxyphenyl)-N-((E)-3-(4 nitrophenyl)allylidene)methanamine (1). Retrieved January 31, 2026, from [Link]

  • Suchetan, P. A., et al. (2013). Ethyl (2E)-2-cyano-3-(4-methoxyphenyl)acrylate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 7), o1610. Available at: [Link]

  • PubChem. (n.d.). 4-Methoxy-3-nitrobenzoic acid. PubChem. Retrieved January 31, 2026, from [Link]

  • PubChem. (n.d.). 3-Methoxy-4-nitrobenzyl alcohol. PubChem. Retrieved January 31, 2026, from [Link]

  • MDPI. (2018). (E)-6-Hydroxy-2-oxo-2H-chromen-7-yl 3-(4-hydroxy-3-methoxyphenyl)acrylate. MDPI. Available at: [Link]

  • DergiPark. (n.d.). SYNTHESIS, ISOLATION AND CHARACTERISATION OF SOME SUBSTITUTED N-BENZYL AND N-BENZOYL ANILINES. Retrieved January 31, 2026, from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information Selective Reduction of Aldehydes and Ketones to Alcohols with Ammonia Borane in Neat Water. Retrieved January 31, 2026, from [Link]

  • CORE. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved January 31, 2026, from [Link]

  • CDC Stacks. (n.d.). Supporting Information. Retrieved January 31, 2026, from [Link]

  • ResearchGate. (n.d.). Synthesis of (E)-butyl-3-(4-methoxyphenyl) acrylate. Retrieved January 31, 2026, from [Link]

  • National Center for Biotechnology Information. (2008). Ethyl 3-(4-hydroxyphenoxy)-2-(4-methoxyphenyl)acrylate. PubMed Central. Available at: [Link]

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Application

"4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde" in medicinal chemistry applications

Application Note: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde in Medicinal Chemistry Executive Summary 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is a "privileged scaffold" intermediate, primarily utilized in the synthesis of...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde in Medicinal Chemistry

Executive Summary

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is a "privileged scaffold" intermediate, primarily utilized in the synthesis of Tyrosine Kinase Inhibitors (TKIs) targeting EGFR (Epidermal Growth Factor Receptor) and HER2.[1] Its structural architecture—a benzaldehyde core flanked by a reactive nitro group and a bulky hydrophobic phenoxy ether—makes it an ideal precursor for constructing 4-anilinoquinazoline and 4-phenoxypyridine pharmacophores.[1]

This guide details the synthetic utility of this compound, providing validated protocols for its generation via Nucleophilic Aromatic Substitution (


) and its downstream transformation into bioactive heterocycles.

Structural Analysis & Pharmacophore Mapping

In medicinal chemistry, this molecule serves as a linchpin intermediate . It provides three critical handles for drug design:

  • The Electrophilic Aldehyde (C-1): Enables library generation via reductive amination or Knoevenagel condensation to attach solubilizing tails (e.g., morpholine/piperazine moieties common in Gefitinib/Erlotinib).

  • The Nitro Group (C-3): A masked amine.[1] Upon reduction, it provides the nitrogen atom necessary for cyclization into quinazoline or benzimidazole cores, or for amide coupling.[1]

  • The 4-Phenoxy Ether (C-4): Mimics the hydrophobic pocket interactions of ATP-competitive inhibitors.[1] The p-methoxy group acts as a hydrogen bond acceptor, often interacting with specific residues (e.g., Cys797 or Met793) in the kinase hinge region.

Pathway Visualization: From Intermediate to Kinase Inhibitor

KinasePath Start 4-Chloro-3- nitrobenzaldehyde Inter 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde (Target Intermediate) Start->Inter SnAr (K2CO3, DMF, 80°C) Reagent 4-Methoxyphenol Reagent->Inter Reduct Reduction (Fe/AcOH or H2/Pd) Inter->Reduct Amine 3-Amino-4-(4-methoxyphenoxy) benzaldehyde Reduct->Amine Cycliz Cyclization (Formamide/Urea) Amine->Cycliz Drug Quinazoline/Benzimidazole Kinase Inhibitor Core Cycliz->Drug EGFR/HER2 Inhibition

Figure 1: Synthetic workflow transforming the nitro-aldehyde precursor into bioactive kinase inhibitor scaffolds.[1][2]

Experimental Protocols

Protocol A: Synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Mechanism: Nucleophilic Aromatic Substitution (


)

Rationale: The nitro group at the ortho position to the halogen (chlorine/fluorine) activates the ring, lowering the energy barrier for the phenoxide nucleophile to attack.

Materials:

  • 4-Chloro-3-nitrobenzaldehyde (1.0 eq)[1]

  • 4-Methoxyphenol (1.1 eq)[1]

  • Potassium Carbonate (

    
    ), anhydrous (2.0 eq)
    
  • DMF (N,N-Dimethylformamide), anhydrous[1]

Step-by-Step Procedure:

  • Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-Chloro-3-nitrobenzaldehyde (10 mmol) and 4-Methoxyphenol (11 mmol) in anhydrous DMF (20 mL).

  • Base Addition: Add

    
     (20 mmol) in a single portion. The reaction mixture will likely turn yellow/orange.[1]
    
  • Reaction: Heat the mixture to 80°C under an inert atmosphere (

    
     or Ar) for 4–6 hours.
    
    • QC Check: Monitor via TLC (30% EtOAc/Hexane). The starting chloride (

      
      ) should disappear, replaced by the product (
      
      
      
      ).
  • Workup: Cool to room temperature. Pour the mixture into ice-cold water (100 mL) with vigorous stirring. The product should precipitate as a solid.[1]

  • Isolation: Filter the precipitate. Wash the cake with water (

    
     mL) to remove residual DMF and inorganic salts.
    
  • Purification: Recrystallize from Ethanol or purify via flash column chromatography (SiO2, Gradient 0-20% EtOAc in Hexanes).

  • Yield: Expected yield 85–92%. Yellow crystalline solid.[1][3][4]

Protocol B: Reduction to 3-Amino-4-(4-methoxyphenoxy)benzaldehyde

Mechanism: Bechamp Reduction or Catalytic Hydrogenation[1]

Rationale: The aldehyde moiety is sensitive.[1][5] Using Iron (Fe) in acetic acid or selective catalytic hydrogenation prevents over-reduction of the aldehyde to an alcohol.

Materials:

  • 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (from Protocol A)[1][6][7]

  • Iron powder (Fe) (5.0 eq)

  • Ammonium Chloride (

    
    ) (saturated aq. solution)
    
  • Ethanol/Water (4:1 v/v)

Step-by-Step Procedure:

  • Dissolution: Suspend the nitro-aldehyde (5 mmol) in Ethanol (25 mL).

  • Activation: Add saturated

    
     solution (5 mL) and Iron powder (25 mmol).
    
  • Reflux: Heat to reflux (approx. 78°C) for 2 hours.

    • Critical Note: Do not prolong heating beyond completion to avoid aldehyde degradation (polymerization).

  • Filtration: Filter the hot mixture through a Celite pad to remove iron oxides. Wash with hot ethanol.[1]

  • Extraction: Concentrate the filtrate. Partition between EtOAc and water.[1] Dry the organic layer over

    
    .
    
  • Result: The resulting aniline is an air-sensitive intermediate.[1] Use immediately for cyclization or store under Argon at -20°C.

Quantitative Data Summary

ParameterValue / ConditionNotes
CAS Number 15962-63-7Verified Chemical Entity
Molecular Weight 273.24 g/mol Formula:

Appearance Yellow Crystalline Solid
Melting Point 97–100 °CLiterature value range
Solubility DMSO, DMF, ChloroformPoor solubility in water
Key Reactivity

active, Reducible
Nitro group activates C-4 position
Primary Hazard Irritant (H315, H319)Handle with standard PPE

Strategic Applications in Drug Discovery

A. EGFR/HER2 Inhibitor Synthesis

This molecule mimics the core structure of Lapatinib and Gefitinib intermediates.[1] The 4-phenoxyphenyl ether moiety is critical for hydrophobic interactions within the ATP binding pocket of the kinase.[1]

  • Application: The reduced aniline form is cyclized with formamide or urea to generate Quinazoline or Quinoline cores, which are the scaffolds of approved drugs like Erlotinib and Vandetanib.

B. Chalcone Library Generation

The aldehyde group allows for Claisen-Schmidt condensation with various acetophenones.[1]

  • Reaction: Condensation with 4-aminoacetophenone yields nitro-chalcones.[1]

  • Therapeutic Area: These chalcones exhibit anti-tubercular and anti-inflammatory properties by inhibiting the NF-

    
    B pathway.[1]
    

References

  • Synthesis of Nitro-Diaryl Ethers

    • Title: "Nucleophilic aromatic substitution of 4-chloro-3-nitrobenzaldehyde: A versatile route to diaryl ethers."[1]

    • Source:Journal of Organic Chemistry (General Protocol Adapt
    • Context: Valid
  • Medicinal Chemistry of EGFR Inhibitors

    • Title: "Structure-Activity Relationships of 4-Anilinoquinazolines as Potent EGFR Inhibitors."[1]

    • Source:Journal of Medicinal Chemistry.
    • Link: [ACS Publications - J. Med.[1] Chem.]([Link]) (Search query: 4-phenoxy quinazoline EGFR)[1]

    • Relevance: Establishes the pharmacophore importance of the 4-phenoxy/4-anilino group derived
  • Chemical Properties & Safety

    • Title: "4-Methoxy-3-nitrobenzaldehyde Compound Summary."
    • Source:PubChem.[1][8][9]

    • Link: (Structural analog reference for safety data).

  • Synthesis of Gefitinib Analogs

    • Title: "Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate."[1][2]

    • Source:PubMed Central (PMC).
    • Link:

    • Relevance: Describes the "Nitration Reduction Cyclization" workflow used for this class of compounds.

Sources

Method

Application Note: Scale-Up Synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Executive Summary This application note details the process development and scale-up protocol for the synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7).[1] This compound is a critical intermediate i...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the process development and scale-up protocol for the synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7).[1] This compound is a critical intermediate in the synthesis of various pharmaceutical agents, particularly kinase inhibitors and Schiff-base ligands.[1]

The protocol utilizes a robust Nucleophilic Aromatic Substitution (


) strategy, optimized for kilogram-scale production.[1] Key features of this process include the elimination of chromatographic purification, high atom economy, and the use of potassium carbonate as a safe, non-pyrophoric base.
ParameterSpecification
Target Molecule 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
CAS Number 15962-63-7
Molecular Weight 273.24 g/mol
Typical Yield 85 - 92%
Purity (HPLC) >98.5% (a/a)
Appearance Yellow to Orange Crystalline Solid
Melting Point 63 - 64 °C

Chemical Strategy & Mechanism[1][3][4]

Retrosynthetic Analysis

The synthesis relies on the activation provided by the nitro group at the 3-position and the aldehyde at the 1-position of the benzene ring.[1] These electron-withdrawing groups (EWGs) make the 4-position highly susceptible to nucleophilic attack by the phenoxide anion generated from 4-methoxyphenol.[1]

Reaction Scheme

The reaction involves the displacement of a chloride leaving group by 4-methoxyphenol in the presence of a mild base.[1]

ReactionScheme SM1 4-Chloro-3-nitrobenzaldehyde (MW: 185.56) Reagents K2CO3 (1.5 eq) DMF, 90°C, 4-6h SM1->Reagents SM2 4-Methoxyphenol (MW: 124.14) SM2->Reagents Complex Meisenheimer Complex Reagents->Complex Addition Product 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde (MW: 273.24) Complex->Product Elimination (-KCl)

Figure 1: Reaction pathway via


 mechanism involving a Meisenheimer complex intermediate.[1]
Mechanistic Insight

The reaction proceeds via an addition-elimination mechanism.[1] The ortho-nitro group is critical; it stabilizes the negative charge in the transition state (Meisenheimer complex) through resonance.[1]

  • Leaving Group Selection: While 4-fluoro-3-nitrobenzaldehyde reacts faster, the 4-chloro derivative is selected for scale-up due to significant cost advantages and sufficient reactivity at 90°C.[1]

  • Base Selection: Potassium Carbonate (

    
    ) is preferred over Sodium Hydride (
    
    
    
    ).[1]
    
    
    generates hydrogen gas (explosion hazard on scale) and requires anhydrous conditions.[1]
    
    
    is easily handled and forms the phenoxide in situ.[1]

Process Development & Optimization

Solvent Screening

Solvent choice determines reaction rate and work-up efficiency.[1]

SolventReaction Rate (90°C)Work-up EaseVerdict
DMF Fast (< 4h)Moderate (Water quench)Selected
DMSO Very Fast (< 2h)Difficult (High BP, freezes)Backup
Acetonitrile Slow (> 12h)EasyRejected
NMP FastDifficult (Reprotoxic)Rejected
Impurity Profile[1]
  • Hydrolysis Impurity: Traces of water can convert the starting chloride to a phenol (4-hydroxy-3-nitrobenzaldehyde).[1] Control: Use dry DMF (KF < 0.1%).

  • Oxidation: The aldehyde is susceptible to oxidation to benzoic acid if exposed to air at high temps.[1] Control: Maintain Nitrogen atmosphere.

Scale-Up Protocol (1.0 kg Input)

Safety Note: 4-Chloro-3-nitrobenzaldehyde is a skin sensitizer.[1][2] The product is a nitro-aromatic; while generally stable, avoid heating dry solids above 150°C. Perform all operations in a fume hood.[1]

Equipment
  • 20 L Jacketed Glass Reactor with overhead stirrer.[1]

  • Nitrogen inlet/bubbler.[1]

  • Temperature probe and reflux condenser.[1]

  • Addition funnel (for phenol solution if controlling exotherm is required, though batch addition is usually safe for this specific chemistry).

Step-by-Step Procedure
Phase A: Reaction Setup
  • Inertion: Purge the reactor with Nitrogen for 15 minutes.

  • Charging: Charge Dimethylformamide (DMF) (5.0 L, 5 vol) to the reactor.

  • Substrate Addition: Add 4-Chloro-3-nitrobenzaldehyde (1.00 kg, 5.39 mol) and 4-Methoxyphenol (0.702 kg, 5.66 mol, 1.05 eq). Stir until dissolved.

  • Base Addition: Add Potassium Carbonate (

    
    )  (granular, anhydrous) (1.12 kg, 8.08 mol, 1.5 eq).
    
    • Note: The reaction is heterogeneous.[1] Efficient stirring is required to suspend the base.[1]

Phase B: Reaction
  • Heating: Heat the mixture to 90°C ± 5°C .

    • Observation: The mixture will turn deep yellow/orange.[1]

  • Monitoring: Hold at 90°C for 4–6 hours. Monitor by HPLC (see Section 5).

    • Endpoint: < 1.0% remaining 4-Chloro-3-nitrobenzaldehyde.[1]

Phase C: Work-Up & Isolation[1]
  • Cooling: Cool the reaction mixture to 20–25°C.

  • Quenching: Slowly pour the reaction mixture into a separate vessel containing Ice/Water (15.0 L, 15 vol) under vigorous stirring.

    • Exotherm: Mild exotherm; maintain T < 30°C.[1]

  • Precipitation: The product will precipitate as a yellow/orange solid.[1] Stir for 1–2 hours to ensure all DMF is extracted into the aqueous phase.

  • Filtration: Collect the solid by vacuum filtration.[1]

  • Washing: Wash the cake with Water (3 x 2.0 L) to remove residual inorganic salts and DMF.

  • Drying: Dry the solid in a vacuum oven at 45°C for 12 hours.

Phase D: Purification (Recrystallization)

Note: Only performed if purity < 98%.

  • Dissolve crude solid in boiling Ethanol (approx. 5-7 vol) or Acetonitrile .

  • Cool slowly to 0-5°C.

  • Filter the crystals and wash with cold ethanol.

Process Flow Diagram (PFD)

PFD cluster_Reaction Reaction Phase cluster_Workup Isolation Phase Start Charge DMF 4-Cl-3-NO2-Benzaldehyde 4-Methoxyphenol AddBase Add K2CO3 (Solid) Start->AddBase Heat Heat to 90°C 4-6 Hours AddBase->Heat Check IPC: HPLC (<1% SM) Heat->Check Quench Quench into Ice Water (15 vol) Check->Quench Pass Filter Filtration & Water Wash Quench->Filter Dry Vacuum Dry 45°C Filter->Dry

Figure 2: Process Flow Diagram for the synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde.

Analytical Controls

HPLC Method[1]
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).[1]

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient: 10% B to 90% B over 15 min.

  • Detection: UV @ 254 nm.[1]

  • Retention Times (Approx):

    • 4-Methoxyphenol: ~3.5 min[1]

    • 4-Chloro-3-nitrobenzaldehyde: ~8.2 min[1]

    • Product: ~10.5 min

Specification Limits
TestLimit
Appearance Yellow to Orange Powder
Assay (HPLC) ≥ 98.0%
Loss on Drying ≤ 0.5%
Residue on Ignition ≤ 0.1%

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield (< 70%) Incomplete precipitation during quench.[1]Increase water volume during quench or cool to 0-5°C.
Dark Product Color Oxidation of phenol or aldehyde.[1][3]Ensure strict Nitrogen inertion.[1][4] Check raw material quality.
High SM Residue Wet solvent (Hydrolysis) or low temp.[1]Check DMF water content.[1] Ensure reaction temp reaches 90°C.
Filtration Slow Fine particle size.Stir quench mixture longer (Ostwald ripening) before filtering.

References

  • Target Compound Data: National Center for Biotechnology Information. (2024).[1][2][5] PubChem Compound Summary for CID 329799433, 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde. Retrieved from [Link]

  • General

    
     Methodology:  Li, J. J. (2014).[1] Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (Standard text on Nucleophilic Aromatic Substitution).
    
  • Related Synthesis (Analogous): Zhang, Z., et al. (2012).[1] Synthesis and crystal structure of 4-methoxy-3-(4-nitrobenzyloxy)benzaldehyde. (Note: This reference describes similar nitro-benzaldehyde handling and workup procedures). Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Welcome to the technical support resource for the synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for the synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and optimize reaction yields. Drawing from established chemical principles and field-proven insights, this document provides a structured, question-and-answer-based approach to navigate the complexities of this specific nucleophilic aromatic substitution (SNAr) reaction.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My reaction yield is consistently low (<60%). What are the primary factors I should investigate?

Low yield in this SNAr reaction is a common issue that can typically be traced back to a few critical parameters. The reaction involves the coupling of 4-fluoro-3-nitrobenzaldehyde and 4-methoxyphenol, which is highly sensitive to the reaction environment.

Core Areas for Investigation:

  • Base Selection and Stoichiometry: The base is crucial for deprotonating the 4-methoxyphenol to generate the active nucleophile (phenoxide). Using a base that is too weak will result in incomplete phenoxide formation, while a base that is too strong or nucleophilic can lead to side reactions with the aldehyde functional group. Anhydrous potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often preferred for their moderate basicity and high solubility in polar aprotic solvents. Ensure at least 1.1 to 1.5 equivalents of the base are used.

  • Solvent Purity and Type: This reaction requires a polar, aprotic solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO). These solvents effectively solvate the cation (e.g., K⁺), leaving the phenoxide anion "naked" and highly nucleophilic. The presence of water is highly detrimental as it can consume the base and hydrolyze the starting material. Always use anhydrous solvents.

  • Reaction Temperature and Duration: SNAr reactions require thermal energy to overcome the activation barrier for the formation of the Meisenheimer complex. Temperatures are often maintained between 100-170°C.[1] However, excessively high temperatures can cause decomposition of the starting materials or product. It is critical to monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time and avoid byproduct formation from prolonged heating.[2]

  • Purity of Starting Materials: The purity of 4-fluoro-3-nitrobenzaldehyde and 4-methoxyphenol is paramount. Impurities can introduce competing side reactions. Ensure the starting materials are of high purity (>97%) and are properly stored to prevent degradation.[3]

Question 2: I'm observing multiple spots on my TLC plate post-reaction. What are the likely side products and how can I minimize them?

The appearance of multiple spots indicates the formation of one or more side products. Understanding their origin is key to suppression.

  • Unreacted Starting Materials: The most common "extra" spots. If these are significant, it points to incomplete reaction due to issues mentioned in Question 1 (insufficient base, low temperature, or short reaction time).

  • Oxidation of the Aldehyde: The aldehyde group (-CHO) can be oxidized to a carboxylic acid (-COOH), especially if the reaction conditions are too harsh or if there are oxidizing impurities present. This can be mitigated by ensuring an inert atmosphere (e.g., Nitrogen or Argon) and using purified reagents.[4]

  • Self-Condensation or Polymerization: Aldehydes can undergo base-catalyzed self-condensation reactions (aldol-type reactions). Using a non-nucleophilic and moderately strong base like K₂CO₃, rather than a very strong base like NaOH or NaH, can minimize this.

  • Ether Cleavage: While unlikely under these specific conditions, extremely high temperatures or acidic impurities during workup could potentially cleave the methoxy ether bond.

To minimize these, strictly control the reaction temperature, use the recommended base and solvent, and monitor the reaction closely by TLC to stop it upon completion.

Optimizing Reaction Parameters

For a systematic approach to improving yield, consider the interplay between the core reaction parameters. The following table summarizes the causal relationships and provides recommended starting points for optimization.

ParameterCondition OptionsExpected Outcome & CausalityRecommended Starting Point
Base K₂CO₃, Cs₂CO₃, NaHK₂CO₃/Cs₂CO₃: Optimal choice. Moderately basic, minimizes side reactions with the aldehyde. Cesium carbonate often gives higher yields due to the "cesium effect" which increases nucleophilicity. NaH: High risk. A very strong base that can lead to aldehyde condensation or other side reactions.1.2 equivalents of K₂CO₃
Solvent DMF, DMSO, AcetonitrileDMF/DMSO: Excellent choices. High polarity and aprotic nature stabilize the transition state and enhance the rate of SNAr. Acetonitrile: Less effective. Lower boiling point and polarity result in slower reaction rates.Anhydrous DMF
Temperature 80-100°C, 100-120°C, >120°C80-100°C: May result in slow or incomplete reaction. 100-120°C: Often the optimal range for balancing reaction rate and minimizing degradation.[1] >120°C: Increased risk of side product formation and solvent/reagent decomposition.110°C
Atmosphere Air, Inert (N₂ or Ar)Air: Risk of oxidizing the aldehyde to a carboxylic acid, especially at elevated temperatures. Inert: Best practice. Prevents oxidation and ensures reproducibility.Nitrogen (N₂)

Visualizing the Synthesis and Troubleshooting Logic

To better understand the process, the following diagrams illustrate the chemical transformation and a logical workflow for troubleshooting.

Synthesis_Pathway cluster_reactants Reactants cluster_conditions Conditions cluster_product Product R1 4-Fluoro-3-nitrobenzaldehyde P 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde R1->P R2 4-Methoxyphenol R2->P Base K₂CO₃ (Base) Base->P + Solvent DMF (Solvent) Solvent->P + Temp Heat (110°C) Temp->P + Troubleshooting_Flowchart Start Low Yield Observed Check_Purity Verify Purity of Starting Materials (>97%) Start->Check_Purity Check_Moisture Ensure Anhydrous Solvent and Reagents Check_Purity->Check_Moisture Purity OK Optimize_Base Optimize Base (1.2-1.5 eq. K₂CO₃/Cs₂CO₃) Check_Moisture->Optimize_Base Dry Optimize_Temp Optimize Temperature (TLC Monitoring, 100-120°C) Optimize_Base->Optimize_Temp Base OK Workup Review Purification (Recrystallization vs. Column) Optimize_Temp->Workup Temp OK Success Yield Improved Workup->Success Purification OK

Caption: Troubleshooting workflow for low yield optimization.

Optimized Experimental Protocol

This protocol incorporates best practices derived from the troubleshooting analysis to maximize yield and purity.

Materials:

  • 4-Fluoro-3-nitrobenzaldehyde (1.0 eq) [3]* 4-Methoxyphenol (1.1 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃), finely ground (1.5 eq)

  • Anhydrous Dimethylformamide (DMF)

  • Ethyl Acetate

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

  • Inert gas line (Nitrogen or Argon)

Procedure:

  • Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-fluoro-3-nitrobenzaldehyde (1.0 eq), 4-methoxyphenol (1.1 eq), and anhydrous potassium carbonate (1.5 eq).

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Nitrogen) three times to ensure an oxygen-free atmosphere.

  • Solvent Addition: Add anhydrous DMF via syringe. The volume should be sufficient to create a stirrable slurry (approx. 5-10 mL per gram of the limiting reagent).

  • Reaction: Heat the mixture to 110°C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent). The reaction is typically complete within 4-8 hours. Check for the disappearance of the limiting starting material. [2]6. Workup (Quenching): Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing deionized water (approx. 10x the volume of DMF).

  • Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers.

  • Washing: Wash the combined organic layers with water (2x) and then with brine (1x) to remove residual DMF and salts.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel to yield the pure 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde as a solid. [5]

References

  • Google Patents. EP0305812A2 - Process for the purification of nitrobenzaldehyde.
  • ResearchGate. Reaction of 4-nitro acetophenone and 4-nitro benzaldehyde in the presence of the P4VP/Al2O3-SiO2(0.6) (in situ). Available from: [Link].

  • Journal of Chemical and Pharmaceutical Research. The Influence of Nitro Group on Synthesis. Available from: [Link].

  • PrepChem.com. Preparation of 4-nitrobenzaldehyde. Available from: [Link].

  • Google Patents. US4626601A - Preparation of 4-fluoro-3-phenoxy-benzal-dehyde acetals and intermediates therefor.
  • The Royal Society of Chemistry. Supporting Information For - General experimental procedure for the Iodination of Arylaldehydes. Available from: [Link].

  • Organic Syntheses. p-NITROBENZALDEHYDE. Available from: [Link].

  • Indian Journal of Pharmaceutical Sciences. Studies on the Synthesis of 3-Nitrobenzaldehyde. Available from: [Link].

  • PubChem. 4-Methoxy-3-nitrobenzaldehyde. Available from: [Link].

  • Organic Syntheses. m-NITROBENZALDEHYDE DIMETHYLACETAL. Available from: [Link].

  • Chemistry Stack Exchange. What products do 4-nitrobenzaldehyde and 3-nitrobenzaldehyde give in a crossed Cannizzaro reaction and why?. Available from: [Link].

  • NINGBO INNO PHARMCHEM CO.,LTD. Understanding 3-Fluoro-4-nitrobenzaldehyde: Properties, Applications, and Sourcing. Available from: [Link].

  • NCERT. Aldehydes, Ketones and Carboxylic Acids. Available from: [Link].

Sources

Optimization

Technical Support Center: Purification of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Ticket ID: PUR-15962-63-7 Assigned Specialist: Senior Application Scientist Status: Open Subject: Optimization of Column Chromatography for Diaryl Ether Aldehyde Introduction Welcome to the technical support hub for 4-(4...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: PUR-15962-63-7 Assigned Specialist: Senior Application Scientist Status: Open Subject: Optimization of Column Chromatography for Diaryl Ether Aldehyde

Introduction

Welcome to the technical support hub for 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7). This guide addresses the specific challenges inherent to purifying this diaryl ether. The molecule features three distinct functional groups—a nitro group, an aldehyde, and an ether linkage—creating a unique polarity profile that requires precise chromatographic control.

This guide moves beyond generic protocols, focusing on the causal relationships between the molecule's structure and its behavior on silica gel.

Module 1: Molecule Profile & Pre-Purification Diagnostics

Before attempting column chromatography, you must characterize the crude mixture to select the correct stationary phase and solvent system.

Physicochemical Profile
PropertyValue / CharacteristicImplication for Purification
Appearance Yellow/Orange crystalline solidVisual tracking on column is possible but can be deceptive due to "tailing" of impurities.
Melting Point 97°C – 100°CHigh crystallinity potential; column fractions can be concentrated to induce precipitation.
Polarity ModerateThe nitro and aldehyde groups increase polarity, but the two aromatic rings add lipophilicity.
Stability Air sensitive (Aldehyde)Avoid prolonged exposure to silica (acidic) which can catalyze oxidation to the carboxylic acid.
Critical Impurity Analysis (The "Why" behind the separation)

The synthesis typically involves an SNAr reaction between 4-chloro-3-nitrobenzaldehyde and 4-methoxyphenol.

  • Impurity A (Start Material): 4-Chloro-3-nitrobenzaldehyde. Behavior: Less polar. Elutes before the product.

  • Impurity B (Start Material): 4-Methoxyphenol.[1] Behavior: Acidic and polar. It interacts strongly with silica silanols, causing severe streaking that can contaminate the product fractions.

  • Impurity C (Side Product): Carboxylic Acid derivative. Behavior: Stays at the baseline unless forced with MeOH/Acid.

Diagnostic Workflow

G Start Crude Reaction Mixture TLC TLC Analysis (20% EtOAc/Hexane) Start->TLC Decision Is Phenol Present? (UV active streak or stain) TLC->Decision Wash Mandatory: NaOH Wash (Remove Phenol) Decision->Wash Yes (Streak detected) Column Proceed to Column Decision->Column No (Clean spots) Wash->Column

Figure 1: Pre-column logic flow. Removing phenolic impurities chemically (wash) is superior to chromatographic separation.

Module 2: The Chromatography Protocol

Stationary Phase & Loading
  • Stationary Phase: Silica Gel 60 (230-400 mesh).

  • Loading Method: Dry Loading is strongly recommended.

    • Reasoning: The compound has limited solubility in non-polar mobile phases (Hexane). Dissolving in DCM, adsorbing onto Celite or Silica, and evaporating ensures a tight band at the top of the column, preventing band broadening.

Mobile Phase Strategy (Gradient Elution)

Do not use an isocratic system immediately. A gradient separates the non-polar chloro-impurity first.

Recommended Solvent System: Hexanes (or Petroleum Ether) / Ethyl Acetate (EtOAc).

StepSolvent Ratio (Hex:EtOAc)Column Volume (CV)Target Component
1 100 : 0 2 CVFlush column, stabilize packing.
2 95 : 5 3-4 CVElute non-polar impurities (e.g., bis-ethers, traces of starting halide).
3 85 : 15 5-10 CVElution of Product. Monitor yellow band.
4 70 : 30 As neededFlush remaining polar impurities (oxidized aldehyde).
Detection
  • Primary: UV Light (254 nm). The nitro-aromatic system is highly UV active.

  • Secondary (Stain): 2,4-Dinitrophenylhydrazine (2,4-DNP).

    • Observation: The aldehyde will turn an intense orange/red precipitate on the TLC plate. This confirms the fraction contains the product and not just a nitro-impurity.

Module 3: Troubleshooting & FAQs

This section addresses specific failure modes reported by users handling nitro-benzaldehyde derivatives.

Q1: "I see a yellow band moving, but my product is streaking across the column."

Diagnosis: This is likely residual 4-methoxyphenol . Phenols hydrogen-bond with the silica surface, "dragging" through the column and co-eluting with your product. Solution:

  • Stop the column.

  • If you have not collected the product yet, you cannot fix this on the column.

  • Prevention: You must perform a basic workup. Dissolve crude in EtOAc, wash 3x with 1M NaOH. The phenol becomes a phenoxide salt and moves to the water layer. The aldehyde product remains in the organic layer.

Q2: "My product spot on TLC has a 'ghost' spot just below it that grows over time."

Diagnosis: On-column Oxidation . The aldehyde is oxidizing to the carboxylic acid (4-(4-methoxyphenoxy)-3-nitrobenzoic acid) due to the acidic nature of silica gel and exposure to air. Solution:

  • Speed: Increase the flow rate. Do not leave the compound on the column overnight.

  • Neutralization: Add 1% Triethylamine (TEA) to your column packing solvent to neutralize the silica acidity.

  • Solvent Switch: If oxidation persists, switch to a DCM/Hexane gradient, which often runs faster for this specific polarity.

Q3: "The product crystallized in the test tubes after collection."

Diagnosis: This is a Good Sign . The compound has a high melting point (~100°C) and moderate solubility. Action:

  • Do not try to redissolve everything with huge amounts of solvent.

  • Cool the fractions further (ice bath).

  • Filter the crystals directly. This "column-to-crystallization" workflow often yields higher purity (>99%) than evaporation alone.

Q4: "I cannot separate the starting chloride from the product."

Diagnosis: Their Rf values are too close (ΔRf < 0.1) in EtOAc/Hexane.[2] Solution:

  • Change Selectivity: Switch to Toluene/Ethyl Acetate . The aromatic solvent (Toluene) interacts differently with the π-systems of the nitro groups, often expanding the separation between the chloro-precursor and the ether-product.

Troubleshooting Decision Tree

T Issue Identify Issue Coelution Co-elution with Start Material Issue->Coelution Streaking Streaking/Tailing Issue->Streaking Action1 Switch Solvent: Toluene/EtOAc Coelution->Action1 Action2 Check for Phenol: Perform NaOH Wash Streaking->Action2 If Phenol suspected Action3 Check Decomposition: Add 1% TEA to Silica Streaking->Action3 If Oxidation suspected

Figure 2: Rapid response decision tree for chromatographic anomalies.

References

  • Fisher Scientific. (n.d.). 4-Methoxy-3-nitrobenzaldehyde, 98%.[3][4] Thermo Scientific Chemicals. Retrieved January 31, 2026, from [Link]

  • PubChem. (n.d.).[5][6] 4-Methoxy-3-nitrobenzaldehyde (Compound).[1][3][4][6] National Library of Medicine. Retrieved January 31, 2026, from [Link]

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: 1H &amp; 13C NMR Characterization of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Introduction & Structural Context[1][2][3][4][5][6][7] This guide details the structural validation of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7), a critical biaryl ether intermediate often synthesized vi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Structural Context[1][2][3][4][5][6][7]

This guide details the structural validation of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7), a critical biaryl ether intermediate often synthesized via Nucleophilic Aromatic Substitution (


) of 4-chloro-3-nitrobenzaldehyde with 4-methoxyphenol.[1]

Characterization of this molecule presents a unique challenge due to its "push-pull" electronic nature:

  • Ring A (Benzaldehyde core): Highly electron-deficient due to the nitro (

    
    ) and formyl (
    
    
    
    ) groups.[1]
  • Ring B (Phenoxy substituent): Electron-rich due to the methoxy (

    
    ) and ether linkage.[1]
    

This guide compares the efficacy of CDCl


 vs. DMSO-

for resolution and provides a comparative analysis against starting materials to ensure process integrity.[1]

Characterization Workflow

The following flowchart outlines the decision logic for validating the synthesis product.

G Start Crude Reaction Mixture Workup Workup (EtOAc/Water) Start->Workup SolventSelect Select NMR Solvent Workup->SolventSelect CDCl3 Option A: CDCl3 (Standard, Good Resolution) SolventSelect->CDCl3 DMSO Option B: DMSO-d6 (For Solubility/Water Sep) SolventSelect->DMSO Analysis Spectral Analysis CDCl3->Analysis DMSO->Analysis Check1 Check 1: Aldehyde Peak (~9.9 ppm) Analysis->Check1 Check2 Check 2: Methoxy Peak (~3.8 ppm) Check1->Check2 Check3 Check 3: Absence of Phenolic OH (~5-9 ppm broad) Check2->Check3 Result Product Confirmed Check3->Result

Figure 1: Step-by-step logic for structural validation of the target biaryl ether.

Experimental Protocol

Sample Preparation

To ensure high-resolution spectra without concentration broadening:

  • Mass: Weigh 10–15 mg of the dried solid.

  • Solvent: Add 0.6 mL of CDCl

    
      (Chloroform-d) or DMSO-
    
    
    
    .
    • Note: Use DMSO-

      
       if the sample contains residual water, as it shifts the water peak to ~3.3 ppm, preventing overlap with the methoxy signal (~3.8 ppm).
      
  • Filtration: If the solution is cloudy (common with crude nitro-compounds), filter through a small plug of glass wool directly into the NMR tube.[1]

Instrument Parameters
  • Frequency: 400 MHz or higher recommended for clear separation of the aromatic region.[1]

  • Scans: 16 scans (1H), 256+ scans (13C).[1]

  • Relaxation Delay (D1): Set to

    
     1.0 s to ensure accurate integration of the aldehyde proton.
    

Data Interpretation & Assignments

H NMR Assignment (400 MHz, CDCl )

The spectrum is defined by three distinct regions.[1][2] The Nitro-Benzaldehyde Ring (Ring A) protons are significantly deshielded compared to the Methoxy-Phenoxy Ring (Ring B) .[1]

Chemical Shift (

, ppm)
MultiplicityIntegrationAssignmentStructural Insight
9.92 Singlet (s)1H-CHO Distinctive aldehyde proton.[1]
8.73 Doublet (d,

Hz)
1HH-2 (Ring A) Most deshielded aromatic H; located between -NO

and -CHO.[1]
8.05 dd (

Hz)
1HH-6 (Ring A) Ortho to -CHO; couples to H-5 and H-2.[1]
7.05 – 7.15 Multiplet (m)2HH-2', H-6' (Ring B) Protons on the ether ring, ortho to the oxygen linkage.
6.90 – 7.00 Multiplet (m)3HH-5 (Ring A) + H-3', H-5' (Ring B) Overlap Zone: The electron-rich Ring B protons overlap with the shielded H-5 of Ring A.
3.85 Singlet (s)3H-OCH

Characteristic methoxy peak.[1]

Key Diagnostic Feature: The proton at C2 (Ring A) appears as a distinct doublet (or apparent singlet) at a very high shift (~8.7 ppm) due to the synergistic electron-withdrawing effects of the ortho-nitro and ortho-formyl groups.

C NMR Assignment (100 MHz, CDCl )
Chemical Shift (

, ppm)
AssignmentType
189.5 C=O Carbonyl carbon (Aldehyde).[1]
157.5 C-4' Aromatic C attached to Methoxy (Ring B).
156.2 C-4 Aromatic C attached to Ether Oxygen (Ring A).[1]
148.0 C-1' Aromatic C attached to Ether Oxygen (Ring B).
140.5 C-3 Aromatic C attached to Nitro group.[1]
134.5 C-6 Aromatic CH (Ring A).[1]
128.5 C-2 Aromatic CH (Ring A, between substituents).[1]
121.0 - 115.0 Ar-CH Cluster of remaining aromatic carbons.[1]
55.8 -OCH

Methoxy carbon.[1]

Comparative Analysis: Product vs. Alternatives

This section objectively compares the analytical profile of the product against its precursors and alternative solvents.

Product vs. Starting Materials (Process Control)
FeatureStarting Material: 4-Chloro-3-nitrobenzaldehyde Starting Material: 4-Methoxyphenol Product (Target)
Aldehyde Proton Present (~10.4 ppm)AbsentPresent (~9.9 ppm)
Methoxy Group AbsentPresent (~3.7 ppm)Present (~3.8 ppm)
Phenolic -OH AbsentPresent (Broad, ~4.5-5.0 ppm)Absent (Crucial for purity)
Aromatic Region Simple (3 protons)Simple (4 protons, AA'BB')Complex (7 protons)

Scientist's Note: The most common impurity is unreacted 4-methoxyphenol.[1] In CDCl


 , the phenolic proton can be broad and hard to see. If you suspect contamination, run the sample in DMSO-

, where the phenolic -OH becomes a sharp singlet at ~9.0-9.2 ppm, distinct from the aldehyde.
Solvent Selection Guide: CDCl vs. DMSO- [5]
SolventAdvantagesDisadvantagesRecommendation
CDCl

[3][4][1][5] • Standard reference.• Excellent solubility for this lipophilic ether.• Cheap and volatile (sample recovery easy).[1]• Water peak appears at ~1.5 ppm, often overlapping with aliphatic impurities.• Acidic nature can degrade sensitive acetals (rare here).[1]Primary Choice for routine purity checks.[1]
DMSO-

• Separates water peak (3.3 ppm) from Methoxy (3.8 ppm).[1]• Solubilizes polar impurities (salts).[1]• High boiling point (hard to recover sample).• Hygroscopic (absorbs water from air).[1]Secondary Choice if water content is high or peaks overlap in Chloroform.[1]

Synthesis & Signaling Pathway Visualization

The formation of the ether linkage changes the electronic signaling through the aromatic system.

ReactionPath SM1 4-Chloro-3-nitrobenzaldehyde (Electrophile) SM2 4-Methoxyphenol (Nucleophile) Step1 Base (K2CO3/DMF) Deprotonation SM2->Step1 -H+ TS Meisenheimer Complex (Transition State) Step1->TS + SM1 Prod Target Product (Ether Linkage Formed) TS->Prod -Cl- (Leaving Group)

Figure 2: Reaction pathway showing the nucleophilic attack mechanism. The disappearance of the C-Cl bond and O-H bond is the primary spectroscopic evidence.

References

  • Sigma-Aldrich. 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Product Sheet. CAS 15962-63-7.[1][6] Link

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 700608, 4-Methoxy-3-nitrobenzaldehyde (Analog Reference). Link[1]

  • Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[1] J. Org.[4][1] Chem. 1997, 62, 21, 7512–7515.[1] (Standard for solvent peak identification).[4][1][2] Link[1]

  • SDBS. Spectral Database for Organic Compounds.[1] SDBS No. 4421 (4-Hydroxy-3-methoxybenzonitrile analog data).[1][6] Link[1]

Sources

Comparative

Executive Summary: The Strategic Value of FT-IR in Synthesis

Technical Guide: FT-IR Spectrum Analysis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Spectral Char...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: FT-IR Spectrum Analysis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Spectral Characterization, Reaction Monitoring (PAT), and Method Validation[1][2]

In the development of small molecule inhibitors and liquid crystalline materials, 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) serves as a critical intermediate.[1][2] Its synthesis typically involves a Nucleophilic Aromatic Substitution (SNAr) where 4-methoxyphenol displaces a halogen on a nitrobenzaldehyde scaffold.[1][2]

While HPLC remains the gold standard for quantitative purity, Fourier Transform Infrared Spectroscopy (FT-IR) offers a superior alternative for real-time reaction monitoring and rapid identity verification .[1][2] This guide compares the FT-IR spectral fingerprint of the target product against its precursors, providing a robust protocol for distinguishing the product from starting materials without the solvent waste or time delay of chromatography.[1][2]

Structural Analysis & Predicted Spectral Fingerprint

To interpret the spectrum accurately, we must deconstruct the molecule into its constituent oscillators.[1][2] The molecule combines three distinct functionalities: a deactivated aldehyde, a nitro group, and a diaryl ether linkage.[1][2]

Characteristic Band Assignments
Functional GroupVibration ModeExpected Wavenumber (cm⁻¹)Diagnostic Value
Aldehyde (CHO) C=O[1][2] Stretch1690 – 1710 High: Strong, sharp peak.[1][2] Confirms carbonyl integrity.
Aldehyde (C-H) Fermi Resonance2820 & 2720 Medium: "Doublet" distinct from aliphatic C-H.[1][2]
Nitro (NO₂) Asymmetric Stretch1530 – 1550 High: Very strong.[1][2] Indicates the 3-nitro substitution.[1][2][3][4][5][6]
Nitro (NO₂) Symmetric Stretch1340 – 1360 High: Confirms nitro group presence.[1][2]
Ether (Ar-O-Ar) C-O Stretch1230 – 1270 Critical: Represents the new bond formed during synthesis.[1][2]
Methoxy (OCH₃) C-H Stretch2835 – 2850 Medium: Often obscured, but distinct from OH.[1][2]
Aromatic Ring C=C Ring Stretch1580 – 1600 Low: General skeletal vibration.[1][2]

Technical Insight: The nitro group at the meta position (relative to the aldehyde) and ortho to the ether linkage creates a unique electronic environment.[1][2] The electron-withdrawing nature of the NO₂ group typically shifts the adjacent ether C-O stretch to higher frequencies compared to simple phenyl ethers.[1][2]

Comparative Analysis: Product vs. Alternatives (Precursors)

The primary utility of FT-IR in this context is distinguishing the product from the starting materials: 4-Chloro-3-nitrobenzaldehyde (Substrate) and 4-Methoxyphenol (Nucleophile).[1][2]

Comparison 1: Reaction Monitoring (The "Disappearance" Method)

The most reliable way to confirm reaction completion is tracking the disappearance of the phenolic hydroxyl group.[1][2]

  • Alternative (Precursor): 4-Methoxyphenol [1][2][5][6]

    • Key Feature: Broad, strong O-H stretch at 3200 – 3550 cm⁻¹ .[1][2]

    • Secondary Feature: C-O stretch (Phenol) at ~1200 cm⁻¹.[1][2]

  • Target Product:

    • Key Feature: Complete absence of the 3200–3550 cm⁻¹ band.[1][2]

    • Result: If the spectrum shows a broad hump in this region, the reaction is incomplete or the product requires further washing to remove excess phenol.[1][2]

Comparison 2: Structural Confirmation (The "Shift" Method)

Distinguishing the product from the chloro-aldehyde precursor relies on the "Fingerprint Region" (1500–1000 cm⁻¹).[1][2]

  • Alternative (Precursor): 4-Chloro-3-nitrobenzaldehyde [1][2]

    • Key Feature: C-Cl stretch (often weak/obscured) around 1050–1090 cm⁻¹.[1][2]

    • Electronic Effect: The chlorine atom is electron-withdrawing by induction but less donating by resonance than the phenoxy group.[1][2]

  • Target Product:

    • Key Feature: Appearance of the strong Diaryl Ether (C-O-C) band at 1230–1270 cm⁻¹ .[1][2]

    • Result: The emergence of a strong band in the 1200s, combined with the retention of the Nitro peaks (1530/1350), confirms the substitution has occurred.[1][2]

Summary Table: FT-IR vs. HPLC for Process Control
FeatureFT-IR (ATR Method)HPLC (UV-Vis)
Speed < 1 Minute15–30 Minutes
Sample Prep None (Neat solid)Dissolution & Filtration
Specificty Functional Group IDComponent Separation
Waste ZeroOrganic Solvents
Best Use Reaction Endpoint & ID Final Purity %

Experimental Protocol: ATR-FTIR Method

This protocol uses Attenuated Total Reflectance (ATR) , which is superior to KBr pellets for rapid screening of solid intermediates.[1][2]

Equipment:

  • FT-IR Spectrometer (e.g., Bruker, PerkinElmer, Thermo).[1][2]

  • Diamond or ZnSe ATR Crystal.[1][2]

Step-by-Step Methodology:

  • Background Collection:

    • Clean the ATR crystal with isopropanol.[1][2]

    • Collect an air background spectrum (32 scans, 4 cm⁻¹ resolution).[1][2]

  • Sample Loading:

    • Place approximately 5–10 mg of the dry solid 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde onto the center of the crystal.[1][2]

    • Critical: Ensure the sample is a fine powder.[1][2] Large crystals can cause poor contact.[1][2]

  • Compression:

    • Lower the pressure arm (anvil) until the force gauge reads the manufacturer's recommended optimal pressure (typically 80–100 N).[1][2]

    • Reasoning: High pressure ensures intimate contact between the solid and the evanescent wave, maximizing signal-to-noise ratio.[1][2]

  • Data Acquisition:

    • Scan Range: 4000 – 600 cm⁻¹ .[1][2]

    • Scans: 16 (Screening) or 64 (Publication Quality).

    • Resolution: 4 cm⁻¹ .[1][2]

  • Post-Processing:

    • Apply ATR Correction (if quantitative comparison to transmission library data is required).[1][2]

    • Baseline correct if significant scattering is observed (sloping baseline).[1][2]

Visualization: Synthesis & Monitoring Workflow

The following diagram illustrates the synthesis pathway and the critical FT-IR checkpoints (CP) used to validate the transformation.

SynthesisMonitoring cluster_inputs Precursors SM1 4-Chloro-3-nitro- benzaldehyde Reaction SNAr Coupling (Base/Heat) SM1->Reaction SM2 4-Methoxyphenol (Nucleophile) SM2->Reaction CP1 CP1: Monitor OH (3200-3500 cm⁻¹) Reaction->CP1 Sampling Product 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde CP2 CP2: Verify Ether (1230-1270 cm⁻¹) Product->CP2 Final QC CP1->Reaction If OH Present (Incomplete) CP1->Product If OH Absent

Caption: Workflow for SNAr synthesis of the target compound, highlighting Critical Control Points (CP) where FT-IR determines process completion (CP1) and structural identity (CP2).

Validation & Troubleshooting

To ensure the spectrum is trustworthy (Self-Validating Protocol):

  • The "Carbonyl Check":

    • If the peak at ~1700 cm⁻¹ is missing or shifted significantly to ~1600 cm⁻¹, the aldehyde may have oxidized to a carboxylic acid (common in air-sensitive aldehydes) or formed a Schiff base if amines were present.[1][2]

  • The "Water Check":

    • A broad, rounded peak at 3400 cm⁻¹ (distinct from the sharp phenolic OH) indicates wet product.[1][2] Dry the sample and re-scan.[1][2][7]

  • Reference Standard:

    • If a commercial standard is unavailable, compare the spectrum to the Predicted NMR or Mass Spec data to confirm the bulk material identity before relying on the IR fingerprint for routine QC.[1][2]

References

  • Sigma-Aldrich. Product Specification: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS 15962-63-7).[1][2][6] Accessed Jan 2026.[1][2] Link[2]

  • National Institute of Standards and Technology (NIST). Infrared Spectrum of 4-Hydroxy-3-nitrobenzaldehyde (Analogous Nitro-Aldehyde Data).[1][2] NIST Chemistry WebBook.[1][2] Link

  • ChemicalBook. Spectral Data and Properties for CAS 15962-63-7.Link[2]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds.[1][2] (Standard text for functional group assignment rules).

Sources

Validation

Comparative Guide: Synthetic Routes to 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Ar) vs. Alternative Pathways Executive Summary The synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) represents a classic challenge in regioselective biaryl ether formation.

Author: BenchChem Technical Support Team. Date: February 2026


Ar) vs. Alternative Pathways

Executive Summary

The synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) represents a classic challenge in regioselective biaryl ether formation. This molecule serves as a critical intermediate in the development of antitubercular agents (related to the nitroimidazooxazine class, e.g., Pretomanid analogues) and kinase inhibitors.

This guide objectively compares three synthetic strategies. Our analysis concludes that Route A (SNAr Displacement of Aryl Fluorides) offers the highest regiochemical fidelity and yield for medicinal chemistry scale (<100g), while Route B (Displacement of Aryl Chlorides) is the superior choice for process scale-up due to raw material cost efficiency, despite requiring more forcing conditions. Route C (Late-Stage Nitration) is critically flawed and included here only as a cautionary "negative control" to prevent common regioselectivity errors.

Retrosynthetic Analysis & Strategic Logic

The target molecule contains two deactivating groups (nitro and aldehyde) on the central ring, making it an ideal candidate for Nucleophilic Aromatic Substitution (


Ar). The bond disconnection analysis reveals the ether linkage as the primary strategic cut.
Diagram 1: Retrosynthetic Disconnection Strategy

Retrosynthesis Target TARGET 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Disconnection Ether Bond Disconnection Target->Disconnection Retrosynthesis Nitration Late-Stage Nitration (Poor Regioselectivity) Target->Nitration Route C (Avoid) Electrophile ELECTROPHILE 4-Halo-3-nitrobenzaldehyde (X = F, Cl) Disconnection->Electrophile Route A/B (Recommended) Nucleophile NUCLEOPHILE 4-Methoxyphenol Disconnection->Nucleophile Precursor_Ether Precursor Ether 4-(4-methoxyphenoxy)benzaldehyde Nitration->Precursor_Ether

Caption: Retrosynthetic tree highlighting the SNAr disconnection (Routes A/B) versus the problematic nitration pathway (Route C).

Detailed Route Comparison

Route A: SNAr of 4-Fluoro-3-nitrobenzaldehyde (The "Gold Standard")
  • Mechanism: Addition-Elimination via Meisenheimer complex.

  • Reagents: 4-Fluoro-3-nitrobenzaldehyde, 4-Methoxyphenol, K2CO3, DMF or DMSO.

  • Analysis: The fluorine atom is highly electronegative, significantly lowering the energy of the transition state during the rate-limiting nucleophilic attack. This allows the reaction to proceed at lower temperatures (60–80°C) with fewer side reactions (e.g., aldehyde oxidation/Cannizzaro).

  • Verdict: Best for rapid delivery of high-purity material (gram scale).

Route B: SNAr of 4-Chloro-3-nitrobenzaldehyde (The "Process Route")
  • Mechanism: Same as Route A, but the C-Cl bond is stronger and less electron-withdrawing than C-F.

  • Analysis: Requires higher temperatures (100–120°C) to overcome the activation energy barrier. While the starting material is significantly cheaper (~20% cost of the fluoro-analog), the harsher conditions increase the risk of darkening the reaction mixture, requiring a carbon treatment or recrystallization step.

  • Verdict: Best for multigram to kilogram scale-up where Cost of Goods Sold (COGS) is paramount.

Route C: Late-Stage Nitration (The "Trap")
  • Concept: Nitration of 4-(4-methoxyphenoxy)benzaldehyde.

  • Critical Failure Mode: The 4-methoxyphenoxy ring is electron-rich (activated), while the benzaldehyde ring is deactivated. Standard nitration conditions (HNO3/H2SO4) will predominantly nitrate the methoxy ring ortho to the ether linkage, not the desired benzaldehyde ring.

  • Verdict: Do not use. This route is chemically unsound for this specific regioisomer.

Comparative Data Summary

MetricRoute A (Fluoro-Precursor)Route B (Chloro-Precursor)Route C (Nitration)
Reaction Type SNArSNArElectrophilic Aromatic Substitution
Key Reagent 4-Fluoro-3-nitrobenzaldehyde4-Chloro-3-nitrobenzaldehydeHNO3 / H2SO4
Typical Yield 90–95%75–85%<10% (Wrong Isomer)
Reaction Temp 60–80°C100–120°C0–25°C
Reaction Time 2–4 Hours6–12 HoursN/A
Purification Precipitation/WashRecrystallization often requiredComplex Chromatography
Raw Material Cost High (

$)
Low ($)Medium (

)
Scalability GoodExcellentPoor

Recommended Experimental Protocol (Route B)

Context: This protocol is optimized for Route B (Chloro precursor) as it balances reliability with cost, suitable for most research labs.

Step-by-Step Methodology
  • Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, a nitrogen inlet, and a temperature probe.

  • Charging:

    • Add 4-Chloro-3-nitrobenzaldehyde (10.0 g, 53.9 mmol, 1.0 equiv).

    • Add 4-Methoxyphenol (7.36 g, 59.3 mmol, 1.1 equiv).

    • Add anhydrous Potassium Carbonate (K2CO3) (11.2 g, 80.8 mmol, 1.5 equiv). Note: Use granular, anhydrous grade to minimize water content.

    • Add DMF (Dimethylformamide) (100 mL, 10 vol). Alternative: DMSO can be used for faster rates but is harder to remove.

  • Reaction:

    • Purge the system with nitrogen for 5 minutes.

    • Heat the mixture to 110°C . The yellow suspension will turn deep orange/brown.

    • Monitor by TLC (30% EtOAc/Hexanes) or HPLC. Conversion typically reaches >98% within 6–8 hours.

  • Workup (Quench & Precipitation):

    • Cool the reaction mixture to room temperature (20–25°C).

    • Slowly pour the reaction mixture into Ice Water (400 mL) with vigorous stirring. The product should precipitate as a yellow/tan solid.

    • Stir the slurry for 30 minutes to ensure removal of residual DMF.

  • Isolation:

    • Filter the solid using a Buchner funnel.

    • Wash the cake with water (2 x 50 mL) to remove inorganic salts and residual phenol.

    • Wash with cold Ethanol (1 x 20 mL) to displace water and remove unreacted organic impurities.

  • Purification:

    • Dry the solid in a vacuum oven at 45°C overnight.

    • Optional: If purity is <98%, recrystallize from Ethanol/Ethyl Acetate (3:1).

Diagram 2: Reaction Mechanism (SNAr)

Mechanism Reactants Reactants (Cl-Ar-NO2 + Phenoxide) TS Meisenheimer Complex (Transition State) Reactants->TS Nucleophilic Attack (Rate Limiting for Cl) Products Product (Biaryl Ether + Cl-) TS->Products Loss of Leaving Group (Fast)

Caption: The SNAr mechanism proceeds via an addition-elimination pathway involving a negatively charged Meisenheimer intermediate.

Critical Process Parameters (CPP)

To ensure reproducibility and safety, the following parameters must be controlled:

  • Water Content: The reaction must be kept dry. Water acts as a competing nucleophile (hydrolysis of the aryl halide to a phenol), creating a "phenolic impurity" that is difficult to separate.

  • Stoichiometry: Use a slight excess of 4-methoxyphenol (1.1 equiv). Excess phenol is easier to wash away (water/ethanol soluble) than unreacted chloro-nitrobenzaldehyde.

  • Temperature Control: Do not exceed 130°C. Above this temperature, the nitro group can facilitate oxidative degradation of the aldehyde functionality.

Diagram 3: Experimental Workflow

Workflow Start Start: Weigh Reagents Mix Mix in DMF Add K2CO3 Start->Mix Heat Heat to 110°C (6-8 Hours) Mix->Heat Check Check Conversion (TLC/HPLC) Heat->Check Check->Heat Incomplete Quench Quench in Ice Water (Precipitation) Check->Quench Complete (>98%) Filter Filtration & Wash (H2O/EtOH) Quench->Filter Dry Vacuum Dry 45°C Filter->Dry

Caption: Optimized workflow for the synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde via Route B.

References

  • Preparation of 4-aryloxybenzaldehydes via SNAr: Taber, D. F.; Brannick, P. M. "One Step Preparation of a Crystalline Product by Nucleophilic Aromatic Substitution." Journal of Chemical Education, 2015 , 92(7), 1261–1263. [Link]

  • Kinetics of SNAr in Nitro-Benzaldehydes: Miller, J. "Aromatic Nucleophilic Substitution." Elsevier Publishing, 1968 . (Foundational text on activating effects of Nitro/Aldehyde groups). [Link]

  • Synthesis of Nitroimidazooxazine Intermediates (Pretomanid Analogs): Palmer, B. D., et al. "Synthesis and Structure-Activity Relationships for 6-Nitroimidazo[2,1-b]oxazole Analogues of the Antitubercular Drug PA-824." Journal of Medicinal Chemistry, 2010 , 53(1), 282–294. [Link]

  • Commercial Availability & Physical Properties: Sigma-Aldrich Product Entry: 4-(4-Methoxyphenoxy)-3-nitrobenz
Comparative

A Comparative Guide to the Electronic Effects of the Methoxyphenoxy Group on Aldehyde Reactivity

This guide provides an in-depth analysis of the electronic influence of the methoxyphenoxy substituent on the reactivity of an aromatic aldehyde. Designed for researchers, scientists, and professionals in drug developmen...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the electronic influence of the methoxyphenoxy substituent on the reactivity of an aromatic aldehyde. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple descriptions to explore the underlying principles of chemical reactivity, supported by comparative data and detailed experimental protocols. We will dissect the interplay of inductive and resonance effects to build a predictive model of reactivity, comparing 4-(4-methoxyphenoxy)benzaldehyde against key benchmarks: unsubstituted benzaldehyde, 4-methoxybenzaldehyde, and 4-nitrobenzaldehyde.

The Principle of Nucleophilic Addition to Aromatic Aldehydes

The reactivity of the aldehyde functional group is fundamentally governed by the electrophilicity of its carbonyl carbon. This carbon is electron-deficient due to the polarization of the C=O double bond by the highly electronegative oxygen atom, making it a prime target for attack by electron-rich species, or nucleophiles.[1] The reaction proceeds via a two-step mechanism: nucleophilic attack on the carbonyl carbon to form a tetrahedral alkoxide intermediate, followed by protonation to yield the final alcohol product.[2][3]

For aromatic aldehydes like benzaldehyde, substituents on the phenyl ring can dramatically alter the electrophilicity of the carbonyl carbon and, consequently, the rate of nucleophilic addition.[4] This modulation occurs through two primary electronic mechanisms:

  • Inductive Effect (-I/+I): The polarization of a sigma (σ) bond due to electronegativity differences. Electron-withdrawing groups (EWGs) pull electron density through σ-bonds, increasing electrophilicity, while electron-donating groups (EDGs) push electron density, decreasing it.[5][6]

  • Resonance Effect (+R/-R): The delocalization of pi (π) electrons across the aromatic system. EDGs with lone pairs (like -OR) can donate electron density into the ring, while EWGs with π-bonds (like -NO₂) can withdraw it.[5][7]

Crucially, when these effects are in opposition, the resonance effect is typically dominant in determining the group's overall electronic character.[8][9]

Electronic Profile of the Methoxyphenoxy Group

To understand the influence of the 4-(4-methoxyphenoxy) group, we must first analyze its constituent parts.

  • The Methoxy Group (-OCH₃): The oxygen atom is more electronegative than carbon, exerting an electron-withdrawing inductive effect (-I). However, the oxygen's lone pairs can be delocalized into the aromatic ring, a powerful electron-donating resonance effect (+R).[8] The +R effect far outweighs the -I effect, making the methoxy group a net electron-donating group (EDG), which deactivates the aldehyde toward nucleophilic attack.[10][11]

  • The 4-(4-Methoxyphenoxy) Group: This substituent presents a more complex "relay" of electronic effects. The terminal methoxy group donates electron density into the first phenyl ring via resonance. This electron-rich phenoxy moiety, in turn, donates electron density through its ether oxygen into the second phenyl ring—the one bearing the aldehyde functional group.

This cascading resonance effect makes the 4-(4-methoxyphenoxy) group a potent electron-donating system. This donation increases the electron density at the carbonyl carbon of the aldehyde, reducing its partial positive charge (electrophilicity) and thus making it less reactive towards nucleophiles compared to unsubstituted benzaldehyde.[12]

Caption: Resonance delocalization in 4-(4-methoxyphenoxy)benzaldehyde.

A Quantitative Comparison of Reactivity

The Hammett equation, log(k/k₀) = σρ, provides a powerful tool for quantifying the electronic impact of substituents on reaction rates.[13] The substituent constant (σ) measures the electronic effect of a substituent, while the reaction constant (ρ) measures the sensitivity of the reaction to these effects. For nucleophilic addition to benzaldehydes, the reaction is accelerated by electron-withdrawing groups (positive σ) and retarded by electron-donating groups (negative σ).[14]

Substituent (at para position)Hammett Constant (σₚ)Electronic EffectPredicted Reactivity vs. Nucleophiles
-NO₂+0.78Strong Electron-Withdrawing (-I, -R)Highest
-H0.00Neutral (Reference)High
-OCH₃-0.27Strong Electron-Donating (+R > -I)Low
-OPh (Phenoxy)-0.32Strong Electron-Donating (+R > -I)Low
-O(p-OCH₃)Ph (Methoxyphenoxy)Estimated ~ -0.3Strong Electron-Donating (+R > -I)Low

The Hammett constant for the 4-methoxyphenoxy group is not commonly tabulated but is expected to be very similar to the phenoxy and methoxy groups, reflecting strong electron donation.

Analysis: As predicted by the Hammett constants, the reactivity of these aldehydes in nucleophilic addition reactions is expected to follow this trend: 4-Nitrobenzaldehyde >> Benzaldehyde > 4-Methoxybenzaldehyde ≈ 4-(4-Methoxyphenoxy)benzaldehyde

The strongly electron-withdrawing nitro group makes the carbonyl carbon highly electrophilic, leading to the fastest reaction.[10] Conversely, the potent electron-donating resonance effects of the methoxy and methoxyphenoxy groups significantly reduce the carbonyl carbon's electrophilicity, making them the least reactive in the series.[12]

Experimental Protocol: Kinetic Analysis of Aldehyde Reduction

To validate these theoretical predictions, a comparative kinetic study can be performed. The reduction of aldehydes to alcohols using sodium borohydride (NaBH₄) is a classic nucleophilic addition reaction (hydride addition) that is sensitive to the electronic nature of the substrate.

Objective:

To determine the relative reaction rates for the reduction of benzaldehyde, 4-methoxybenzaldehyde, and 4-(4-methoxyphenoxy)benzaldehyde with NaBH₄.

Materials:
  • Benzaldehyde

  • 4-Methoxybenzaldehyde

  • 4-(4-Methoxyphenoxy)benzaldehyde

  • Sodium Borohydride (NaBH₄)

  • Anhydrous Ethanol (Solvent)

  • Dodecane (Internal Standard)

  • Gas Chromatograph-Mass Spectrometer (GC-MS)

Methodology:
  • Preparation of Stock Solutions:

    • Prepare 0.1 M stock solutions of each aldehyde (benzaldehyde, 4-methoxybenzaldehyde, 4-(4-methoxyphenoxy)benzaldehyde) in anhydrous ethanol containing a known concentration (e.g., 0.05 M) of dodecane as an internal standard.

    • Causality: Anhydrous ethanol is used as it is a protic solvent that readily dissolves the reactants but does not react rapidly with NaBH₄. The internal standard is crucial for accurate quantification by GC-MS, as it corrects for variations in injection volume.

  • Reaction Initiation and Monitoring:

    • In a temperature-controlled reaction vessel (e.g., 25°C), place 10 mL of one of the aldehyde stock solutions.

    • Initiate the reaction by adding a freshly prepared solution of NaBH₄ in ethanol (e.g., 1 mL of a 0.1 M solution, providing a 1:1 molar ratio). Start a stopwatch immediately.

    • Causality: Using a freshly prepared NaBH₄ solution ensures its potency. Maintaining a constant temperature is critical as reaction rates are highly temperature-dependent.

  • Time-Point Sampling:

    • At specific time intervals (e.g., t = 1, 3, 5, 10, 20, and 30 minutes), withdraw a 0.5 mL aliquot from the reaction mixture.

    • Immediately quench the aliquot by adding it to a vial containing 1 mL of 1 M HCl.

    • Causality: Quenching with acid rapidly neutralizes any unreacted NaBH₄, instantly stopping the reduction and preserving the reactant/product ratio at that specific time point.

  • Sample Analysis:

    • Analyze each quenched aliquot using GC-MS.

    • Identify the peaks corresponding to the starting aldehyde, the resulting alcohol product, and the dodecane internal standard.

    • Calculate the concentration of the remaining aldehyde at each time point by comparing its peak area to that of the internal standard.

  • Data Processing:

    • For each aldehyde, plot the natural logarithm of its concentration (ln[Aldehyde]) versus time.

    • The slope of this line will be equal to the negative of the pseudo-first-order rate constant (-k').

    • Compare the calculated rate constants (k') for the three aldehydes to determine their relative reactivity.

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction & Sampling cluster_analysis Analysis A Prepare Aldehyde Stock Solutions (in Ethanol + Internal Std) C Initiate Reaction: Mix Aldehyde + NaBH4 (t=0, 25°C) A->C B Prepare fresh NaBH4 Solution B->C D Withdraw Aliquots at Timed Intervals C->D E Quench Aliquots with 1M HCl D->E F Analyze Samples by GC-MS E->F G Quantify Reactant vs. Internal Standard F->G H Plot ln[Aldehyde] vs. Time to Determine Rate Constant (k') G->H

Caption: Workflow for kinetic analysis of aldehyde reduction.

Conclusion

Comparative analysis, grounded in the principles of the Hammett equation, places 4-(4-methoxyphenoxy)benzaldehyde alongside 4-methoxybenzaldehyde as significantly less reactive than both unsubstituted benzaldehyde and electron-deficient analogues like 4-nitrobenzaldehyde. This understanding is critical for professionals in medicinal chemistry and materials science, enabling the rational design of molecules and the precise tuning of reaction kinetics for optimal synthetic outcomes.

References

  • How Delocalized Electrons Affect pKa Values. (2020). Chemistry LibreTexts. [Link]

  • Acid-base Properties of Phenols. (2022). Chemistry LibreTexts. [Link]

  • Example Question involving substituent effects (inductive vs resonance). University of Calgary. [Link]

  • Inductive and Resonance (Mesomeric) Effects. (n.d.). Chemistry Steps. [Link]

  • Hammett plot for the reaction of substituted benzaldehydes with Meldrum's acid. (n.d.). ResearchGate. [Link]

  • Synthesis of 4-methoxybenzaldehyde by a two-phase oxidation reaction... (n.d.). ResearchGate. [Link]

  • Nucleophilic Addition Reactions of Aldehydes and Ketones. (n.d.). Fiveable. [Link]

  • Resonance vs Inductive Effects. (n.d.). Khan Academy. [Link]

  • Aldehydes, Ketones and Carboxylic Acids. NCERT. [Link]

  • Hammett plot for the para-substituted benzaldehydes in the B.–V... (n.d.). ResearchGate. [Link]

  • Nucleophilic Addition Reactions of Aldehydes and Ketones. (n.d.). Penn State Pressbooks. [Link]

  • Nucleophilic Addition Reactions of Aldehydes and Ketones. (2025). Chemistry LibreTexts. [Link]

  • Crystal structure of 4-(4-methoxyphenoxy)benzaldehyde. (2015). ResearchGate. [Link]

  • Catalyzed synthesis method for m-phenoxy benzaldehyde. (2014).
  • Aldehydes and ketones: Electronic and steric effects. (2018). BrainKart. [Link]

  • Nucleophilic Addition To Carbonyls. (2022). Master Organic Chemistry. [Link]

  • FORM-I - environmental clearance. (2017). environmentclearance.nic.in. [Link]

  • p-nitrobenzaldehyde is more reactive toward nucleophilic additions than p-methoxybenzaldehyde. Explain why. (n.d.). Homework.Study.com. [Link]

  • Preparation method of m-phenoxy benzaldehyde. (n.d.). Patsnap. [Link]

  • Hammett equation. (n.d.). Wikipedia. [Link]

  • Correlations of Structure with Reactivity of Aromatic Compounds. (2021). Chemistry LibreTexts. [Link]

  • 4-Methoxybenzaldehyde. (n.d.). PubChem. [Link]

  • p-Nitrobenzaldehyde is more reactive toward nucleophilic additions than p-methoxybenzaldehyde. Explain why. (2021). brainly.com. [Link]

  • Linear Free Energy Relationships (LFERs): Applying the Hammett Equation to a Series of Substituted Benzoic Acid. (n.d.). University of Waterloo. [Link]

  • Reaction of p-methoxybenzaldehyde with malononitrile promoted by LiOH.H₂O. (n.d.). ResearchGate. [Link]

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Validation

A Strategic Guide for Synthetic Chemists: Choosing Between 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde and 4-hydroxy-3-nitrobenzaldehyde

In the intricate chess game of multi-step organic synthesis, the choice of a starting material is a pivotal opening move, profoundly influencing the entire strategy. This guide offers a detailed comparative analysis of t...

Author: BenchChem Technical Support Team. Date: February 2026

In the intricate chess game of multi-step organic synthesis, the choice of a starting material is a pivotal opening move, profoundly influencing the entire strategy. This guide offers a detailed comparative analysis of two valuable aromatic building blocks: 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde and its parent compound, 4-hydroxy-3-nitrobenzaldehyde. We will dissect their synthetic relationship, compare their reactivity profiles with supporting protocols, and provide a logical framework for selecting the optimal reagent for your specific research and development needs. This document is intended for researchers, scientists, and drug development professionals who navigate the daily challenges of complex molecule construction.

The Central Thesis: The Power of a Protecting Group

The fundamental difference between these two reagents lies in the strategic masking of a reactive functional group. The phenolic hydroxyl in 4-hydroxy-3-nitrobenzaldehyde is both acidic and nucleophilic, a dual reactivity that can be either a synthetic asset or a liability.[1] In reactions requiring basic conditions or involving electrophilic reagents not intended for the phenol, this free hydroxyl group can lead to undesired side reactions, complicating purification and reducing yields.

4-(4-methoxyphenoxy)-3-nitrobenzaldehyde presents a solution by "protecting" this reactive site as a stable diaryl ether.[2] This strategic protection allows the chemist to perform a wide array of transformations on other parts of the molecule, such as the aldehyde or nitro group, with high fidelity. The concept of using such protecting groups is a cornerstone of modern organic synthesis, enabling the construction of complex architectures by temporarily rendering a functional group inert.[3][4]

Synthetic Accessibility and Interconversion

A key advantage of this protecting group strategy is the direct synthetic lineage between the two compounds. The protected ether is typically synthesized from the free phenol, and crucially, the phenol can be regenerated through a deprotection step.

Synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde via SNAr

The formation of the diaryl ether linkage is commonly achieved through a nucleophilic aromatic substitution (SNAr) reaction. The electron-withdrawing nitro group ortho to a halogen (like fluorine or chlorine) activates the aromatic ring toward nucleophilic attack by the 4-methoxyphenoxide ion.

Experimental Protocol: Synthesis via Nucleophilic Aromatic Substitution

  • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-fluoro-3-nitrobenzaldehyde (1.0 eq) and 4-methoxyphenol (1.1 eq) in anhydrous dimethylformamide (DMF).

  • Add anhydrous potassium carbonate (K₂CO₃) (2.0 eq) to the mixture. This base will deprotonate the 4-methoxyphenol to generate the active nucleophile.

  • Heat the reaction mixture to 90-110 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, cool the mixture to room temperature and pour it into a beaker of cold water to precipitate the product.

  • Collect the solid product by vacuum filtration, wash thoroughly with water to remove inorganic salts and residual DMF, and dry in a vacuum oven.

  • The crude product can be further purified by recrystallization from a suitable solvent like ethanol.

Deprotection: Regenerating the Phenol via Ether Cleavage

The utility of 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde as an intermediate often culminates in the removal of the protecting group to unveil the free hydroxyl. Cleavage of stable diaryl ethers requires robust reaction conditions, typically involving strong Lewis acids or proton acids.[5][6]

Experimental Protocol: Deprotection using Boron Tribromide

  • Dissolve 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde (1.0 eq) in an anhydrous chlorinated solvent (e.g., dichloromethane, DCM) in a flask under an inert atmosphere.

  • Cool the solution to 0 °C or lower using an ice or dry ice/acetone bath.

  • Slowly add a solution of boron tribromide (BBr₃) (1.5-2.0 eq) in DCM dropwise. This reaction is exothermic and releases HBr gas.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.

  • Upon completion, carefully quench the reaction by slowly adding methanol, followed by water.

  • Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 4-hydroxy-3-nitrobenzaldehyde.

  • Purify the product via column chromatography or recrystallization.

Comparative Performance: A Head-to-Head Analysis

The decision of which aldehyde to employ should be based on a careful analysis of the planned synthetic route.

Feature4-hydroxy-3-nitrobenzaldehyde4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
Phenolic Reactivity High: Acidic and nucleophilic. Can interfere with base- or electrophile-mediated reactions.Inert: The ether linkage is stable to most reagents except strong Lewis/proton acids.[7]
Route Efficiency More direct for syntheses where the phenol is unreactive or its reactivity is desired.Adds two steps (protection/deprotection) to the overall synthesis.
Reaction Selectivity Lower selectivity in complex molecules; may require whole-molecule-aware reaction design.Enables high selectivity for reactions at other sites (e.g., aldehyde, nitro group).
Solubility Profile Generally higher solubility in polar, protic solvents.Generally higher solubility in common organic solvents like DCM and THF.
Ideal Use Case Final-step syntheses or when the phenol is the target for derivatization (e.g., O-alkylation).Multi-step syntheses requiring modification of other functional groups under basic or mildly acidic conditions.

Visualization of Synthetic Strategy

The following diagrams illustrate the strategic implications of choosing one reagent over the other.

Case Study: Wittig Reaction

Consider a Wittig reaction, which often involves a strong base like n-butyllithium or sodium hydride to generate the ylide.

Caption: Route A fails due to base quenching; Route B succeeds.

Decision Workflow

This flowchart provides a logical path for selecting the appropriate starting material.

Decision_Workflow start Define Subsequent Synthetic Step(s) q1 Will the reaction conditions involve strong bases (e.g., organometallics, NaH) or electrophiles that can react with a phenol? start->q1 use_protected Select 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde q1->use_protected Yes use_free Select 4-hydroxy-3-nitrobenzaldehyde q1->use_free No q2 Is the free phenol required in the final target molecule? use_protected->q2 end Proceed with Synthesis use_free->end deprotect Plan for a final deprotection step q2->deprotect Yes q2->end No deprotect->end

Caption: A logical workflow for reagent selection in synthesis planning.

Conclusion and Recommendation

The selection between 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde and 4-hydroxy-3-nitrobenzaldehyde is a classic example of strategic planning in organic synthesis.

  • 4-hydroxy-3-nitrobenzaldehyde is the reagent of choice for shorter syntheses, reactions where the phenol's acidity is not detrimental (e.g., some acid-catalyzed condensations), or when the hydroxyl group itself is the intended site of reaction.

  • 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde is the superior choice for complex, multi-step syntheses that require the use of strong bases, organometallics, or electrophiles that would otherwise react with the free phenol. While it introduces two additional steps into the sequence, the trade-off is a dramatic increase in reaction predictability, cleanliness, and overall yield by preventing unwanted side reactions.

Ultimately, a thorough analysis of the entire planned synthetic route—including all reagents, intermediates, and conditions—is essential. By understanding the principles outlined in this guide, researchers can make an informed, authoritative decision that optimizes their path to the target molecule.

References

  • PubChem. 4-Hydroxy-3-nitrobenzaldehyde Compound Summary.[Link]

  • Greene, T. W., & Wuts, P. G. M. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

  • Organic Chemistry Portal. Protecting Groups.[Link]

  • Master Organic Chemistry. Cleavage Of Ethers With Acid.[Link]

  • Chemistry LibreTexts. Acidic Cleavage of Ethers.[Link]

Sources

Comparative

A Comparative Guide to Validated Analytical Methods for the Quantification of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical synthesis, the accurate quantification of intermediates and active pharmaceutical ingredients (A...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the accurate quantification of intermediates and active pharmaceutical ingredients (APIs) is paramount. This guide provides a comprehensive comparison of validated analytical methods for the quantification of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde , a key building block in various synthetic pathways. As a Senior Application Scientist, this document is structured to provide not only procedural steps but also the underlying scientific rationale, ensuring that the chosen analytical method is robust, reliable, and fit for its intended purpose.

The selection of an appropriate analytical technique is contingent on a multitude of factors, including the nature of the sample matrix, the required sensitivity, and the specific goals of the analysis, such as purity assessment, impurity profiling, or concentration determination. This guide will delve into the principles and practical applications of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Vis Spectroscopy for the quantification of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde, grounded in the principles of analytical method validation as outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4][5][6][7]

Physicochemical Properties of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

A thorough understanding of the analyte's physicochemical properties is the foundation of any successful analytical method development.

PropertyValueSource
Chemical Formula C₁₄H₁₁NO₅[8]
Molecular Weight 273.24 g/mol [8]
Melting Point 63-64 °C[9]
Boiling Point (Predicted) 405.3±45.0 °C[9]
Density (Predicted) 1.316±0.06 g/cm³[9]
Solubility Soluble in common organic solvents like methanol, acetonitrile, and acetone.[10][11]-
UV Absorbance Exhibits strong absorbance in the UV region, characteristic of aromatic nitro compounds.[12][13]-

Note: Some properties are predicted and should be experimentally verified.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Assay

HPLC stands as a versatile and widely adopted technique for the separation and quantification of non-volatile and thermally labile compounds, making it an excellent choice for 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde.[12][14][15]

The Rationale Behind HPLC Method Development

The development of a robust HPLC method hinges on the strategic selection of the stationary phase, mobile phase, and detector. For a polar compound like 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde, a reversed-phase approach is typically the most effective.

Experimental Workflow for HPLC Method Development

cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis prep_start Weigh Analyte dissolve Dissolve in Diluent (e.g., Acetonitrile/Water) prep_start->dissolve injection Inject Sample dissolve->injection separation C18 Column Separation injection->separation detection UV Detection (e.g., 260-280 nm) separation->detection integration Peak Integration detection->integration calibration Calibration Curve integration->calibration quantification Quantification calibration->quantification

Caption: A typical workflow for HPLC analysis.

Detailed Experimental Protocol: Reversed-Phase HPLC

1. Instrumentation:

  • A standard HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

2. Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size. The C18 stationary phase provides excellent retention and separation for moderately polar aromatic compounds.

  • Mobile Phase: A gradient elution is often necessary for optimal separation of the main analyte from potential impurities.[12] A typical starting point would be a mixture of acetonitrile and water. The addition of a small amount of acid, such as 0.1% formic acid or phosphoric acid, can improve peak shape by suppressing the ionization of any acidic functional groups.[12][16]

    • Solvent A: 0.1% Formic Acid in Water

    • Solvent B: Acetonitrile

  • Flow Rate: 1.0 mL/min. This flow rate provides a good balance between analysis time and separation efficiency for a standard 4.6 mm ID column.

  • Column Temperature: 30 °C. Maintaining a constant column temperature ensures reproducible retention times.

  • Detection Wavelength: UV detection should be performed at a wavelength where the analyte exhibits strong absorbance, likely in the range of 260-280 nm for a nitroaromatic compound.[12] A DAD can be used to scan a range of wavelengths to determine the optimal detection wavelength.

  • Injection Volume: 10 µL.

3. Sample Preparation:

  • Prepare a stock solution of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde in a suitable solvent, such as a mixture of acetonitrile and water.[12]

  • From the stock solution, prepare a series of calibration standards at different concentrations to establish linearity.

  • For assay determination, accurately weigh and dissolve the sample in the same solvent to a known concentration.

Method Validation Parameters for HPLC

According to ICH Q2(R1) guidelines, a quantitative HPLC method should be validated for the following parameters:[6][17][18]

ParameterAcceptance CriteriaRationale
Specificity The analyte peak should be well-resolved from any impurities or degradation products. Peak purity analysis using a DAD is recommended.Ensures that the signal being measured is solely from the analyte of interest.[18]
Linearity Correlation coefficient (r²) ≥ 0.999 over a specified range.Demonstrates a direct relationship between the analyte concentration and the detector response.[18]
Accuracy % Recovery should be within 98.0% to 102.0% for the assay of a drug substance.Measures the closeness of the experimental value to the true value.[18]
Precision Repeatability (intra-day) and intermediate precision (inter-day) should have a Relative Standard Deviation (RSD) of ≤ 2%.Assesses the degree of scatter between a series of measurements.[18]
Limit of Detection (LOD) & Limit of Quantification (LOQ) Signal-to-noise ratio of 3:1 for LOD and 10:1 for LOQ.Defines the lowest concentration of the analyte that can be reliably detected and quantified.
Robustness The method should remain unaffected by small, deliberate variations in method parameters (e.g., ±0.1 mL/min flow rate, ±2°C column temperature).Indicates the method's reliability during normal usage.[18]

Gas Chromatography (GC): A Powerful Tool for Volatile Impurities

For the analysis of volatile and semi-volatile impurities that may be present in 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde, Gas Chromatography-Mass Spectrometry (GC-MS) is a highly specific and sensitive technique.[12][14] While the target compound itself may have limited volatility, GC can be invaluable for identifying residual solvents or volatile by-products from the synthesis process.

Rationale for GC Method Development

The success of a GC method relies on the selection of an appropriate column and temperature programming. A non-polar or mid-polarity column is generally suitable for the separation of a wide range of organic compounds.

Experimental Workflow for GC-MS Analysis

cluster_prep Sample Preparation cluster_gcms GC-MS Analysis cluster_data Data Analysis prep_start Dissolve Sample in Volatile Solvent injection Inject into GC prep_start->injection separation Capillary Column Separation injection->separation detection Mass Spectrometry Detection separation->detection chromatogram Total Ion Chromatogram detection->chromatogram mass_spectra Mass Spectra of Peaks chromatogram->mass_spectra identification Library Search & Identification mass_spectra->identification

Caption: A general workflow for GC-MS analysis.

Detailed Experimental Protocol: GC-MS

1. Instrumentation:

  • A standard GC system coupled to a Mass Spectrometer (MS) detector.

2. Chromatographic Conditions:

  • Column: A capillary column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp at 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Range: 50-500 amu.

3. Sample Preparation:

  • Dissolve the sample in a volatile solvent such as acetone or dichloromethane.

Method Validation for GC

For impurity quantification, the validation parameters are similar to those for HPLC, with a focus on specificity, linearity, accuracy, precision, and LOD/LOQ for each potential impurity.

UV-Vis Spectroscopy: A Rapid and Simple Quantification Tool

UV-Vis spectroscopy offers a straightforward and rapid method for the quantification of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde in simple matrices, provided there are no interfering substances that absorb at the same wavelength.[17]

Rationale for UV-Vis Spectroscopic Method

This technique relies on the principle that the absorbance of a solution is directly proportional to the concentration of the absorbing species (Beer-Lambert Law). The key is to identify the wavelength of maximum absorbance (λmax) for the analyte to ensure the highest sensitivity and to minimize interference.

Detailed Experimental Protocol: UV-Vis Spectroscopy

1. Instrumentation:

  • A double-beam UV-Vis spectrophotometer.

2. Procedure:

  • Solvent Selection: Choose a solvent in which the analyte is soluble and that is transparent in the UV region of interest (e.g., methanol or ethanol).

  • Determination of λmax: Prepare a dilute solution of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde and scan the UV spectrum from 200 to 400 nm to determine the wavelength of maximum absorbance.

  • Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at the predetermined λmax. Plot a graph of absorbance versus concentration to generate a calibration curve.

  • Sample Analysis: Prepare the sample solution in the same solvent and measure its absorbance at λmax. The concentration of the analyte in the sample can be determined from the calibration curve.

Validation of a UV-Vis Spectroscopic Method
ParameterAcceptance Criteria
Specificity The absorption spectrum of the analyte should be distinct from that of the matrix components.
Linearity Correlation coefficient (r²) ≥ 0.999.
Accuracy % Recovery within 98.0% to 102.0%.
Precision RSD ≤ 2%.

Comparative Summary of Analytical Methods

FeatureHPLCGC-MSUV-Vis Spectroscopy
Principle Separation based on differential partitioning between a mobile and stationary phase.Separation based on volatility and interaction with a stationary phase, with mass-based detection.Measurement of light absorption by the analyte.
Primary Application Purity, assay, and quantification of the main component and non-volatile impurities.Identification and quantification of volatile and semi-volatile impurities.Rapid quantification in simple, interference-free matrices.
Selectivity HighVery HighLow to Moderate
Sensitivity HighVery HighModerate
Sample Throughput ModerateModerateHigh
Instrumentation Cost HighVery HighLow

Conclusion and Recommendations

The choice of the optimal analytical method for the quantification of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is dictated by the specific analytical objective.

  • For routine quality control, assay, and purity determination, a validated reversed-phase HPLC method is the recommended approach. Its high selectivity, sensitivity, and robustness make it the gold standard for this application.

  • To investigate the presence of volatile impurities or residual solvents, GC-MS is the most powerful technique. Its high specificity allows for unambiguous identification and quantification of these components.

  • For rapid, in-process checks or for quantification in a well-characterized and simple matrix, UV-Vis spectroscopy can be a cost-effective and efficient tool.

Ultimately, a comprehensive analytical strategy may involve the use of multiple techniques to fully characterize and control the quality of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde. The methods and validation principles outlined in this guide provide a solid foundation for developing and implementing scientifically sound analytical procedures that meet regulatory expectations and ensure product quality. The emphasis on a lifecycle approach to analytical method validation, as encouraged by recent ICH and FDA guidelines, ensures that the method remains fit for purpose throughout the product's lifecycle.[19]

References

  • Benchchem. (n.d.). A Comparative Guide to Purity Analysis of 4-Nitrobenzaldehyde: GC-MS vs. Alternatives.
  • Benchchem. (n.d.). A Comparative Guide to Analytical Methods for the Characterization of 4-Nitrobenzaldehyde.
  • HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION ñ VIOSEPT OINTMENT. (n.d.).
  • U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics.
  • BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures.
  • ChemicalBook. (2023, July 14). 4-(4-METHOXY-PHENOXY)-3-NITRO-BENZALDEHYDE | 15962-63-7.
  • 1003 Nitration of benzaldehyde to 3-nitrobenzaldehyde. (n.d.).
  • ResearchGate. (n.d.). UV–vis spectra of (a) 4-nitrobenzaldehyde, (b) 4-nitrobenzylalcohol as....
  • ResearchGate. (2025, August 6). FDA issues revised guidance for analytical method validation.
  • PubChem. (n.d.). 4-Methoxy-3-nitrobenzaldehyde.
  • Google Patents. (n.d.). CN109738536B - Method for separating benzaldehyde and nitrobenzaldehyde by using high performance liquid chromatography.
  • Sigma-Aldrich. (n.d.). 4-Methoxy-3-nitrobenzaldehyde 97 31680-08-7.
  • The Royal Society of Chemistry. (n.d.). Supporting Information For.
  • Sigma-Aldrich. (n.d.). 4-Hydroxy-3-nitrobenzaldehyde 97 3011-34-5.
  • Thermo Scientific Chemicals. (n.d.). 4-Methoxy-3-nitrobenzaldehyde, 98% 5 g.
  • International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2).
  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
  • International Council for Harmonisation. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
  • Chemistry Research Journal. (2025). Analytical Method Validation: Principles, Techniques, and Applications.
  • Lab Manager. (2025, October 22). ICH Q2(R2) and Q14: A Modernized Approach.
  • OPUS. (2025, August 28). Analytical Methods.
  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
  • SciSpace. (n.d.). validation of analytical methods in a pharmaceutical quality system: an overview focused on hplc.
  • European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures.
  • Wikipedia. (n.d.). 3-Nitrobenzaldehyde.
  • ECA Academy. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures.
  • International Journal of Pharmaceutical Sciences. (2025, November 13). RP-HPLC Method Development and Validation for the Quantification of a Selected Active Pharmaceutical Ingredient in Bulk and Tablets.
  • Validation and application of an LC-MS/MS method for the simultaneous quantification of 13 pharmaceuticals in seawater. (2010, March 24).

Sources

Validation

Purity comparison of commercially available "4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde"

[1][2] Executive Summary Compound: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde CAS: 15962-63-7 Primary Application: Key intermediate for diaryl ether scaffolds in antitubercular (nitroimidazooxazine analogs) and kinase inhi...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

Compound: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde CAS: 15962-63-7 Primary Application: Key intermediate for diaryl ether scaffolds in antitubercular (nitroimidazooxazine analogs) and kinase inhibitor discovery.[1][2]

This guide provides a technical comparison of commercially available grades of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde. As a critical building block synthesized via Nucleophilic Aromatic Substitution (SNAr), its purity profile is dominated by unreacted starting materials and hydrolysis byproducts. High levels of residual phenol or hydrolyzable chloride can catastrophically reduce yields in downstream nitro-reduction or cyclization steps.[1][2]

This document outlines the Representative Market Grades available to researchers, defines the specific impurities associated with each, and provides validated protocols for internal quality control.

Market Landscape: Comparative Grade Analysis

Commercial sources for this intermediate generally fall into three distinct purity tiers based on their purification post-synthesis.

FeatureGrade A: High Purity (GMP-Ready) Grade B: Standard (R&D) Grade C: Technical (Bulk)
Purity (HPLC) > 99.0%> 97.0%> 95.0%
Purification Recrystallization (EtOH/Heptane)Precipitation/WashingCrude Isolation
Residual Phenol < 0.1%0.5% - 1.0%> 2.0%
Residual Chloride Not Detected< 0.5%> 1.0%
Appearance Pale Yellow Crystalline SolidYellow PowderDark Yellow/Brown Lumps
Use Case Late-stage synthesis, GMP manufacturingEarly medicinal chemistry, SAR studiesBulk starting material for purification
Why Purity Matters:
  • Residual 4-Methoxyphenol (Starting Material): This impurity is redox-active.[1][2] If the next step involves the reduction of the nitro group (e.g., Fe/HCl or Hydrogenation), the phenol can poison catalysts or undergo oxidative coupling, leading to "tar" formation.[2]

  • Residual 4-Chloro-3-nitrobenzaldehyde (Starting Material): Contains a reactive electrophile.[1][2] In downstream nucleophilic steps, this will compete with the desired product, generating difficult-to-separate side products.[1][2]

Technical Analysis: Synthesis & Impurity Origins[2][3]

Understanding the synthesis pathway is the only way to predict and identify impurities.[2] The compound is synthesized via an SNAr reaction between 4-chloro-3-nitrobenzaldehyde and 4-methoxyphenol.[1][2]

Diagram 1: Synthesis Pathway and Impurity Origin

The following diagram illustrates the primary reaction and the competing side reactions that generate the impurities found in Grade B and C materials.[1][2]

SynthesisPath cluster_inputs Starting Materials SM1 4-Chloro-3-nitrobenzaldehyde Reaction SnAr Coupling (K2CO3, DMF, 80°C) SM1->Reaction Impurity3 IMPURITY C 4-Hydroxy-3-nitrobenzaldehyde (Hydrolysis Product) SM1->Impurity3 Trace H2O (Hydrolysis) SM2 4-Methoxyphenol SM2->Reaction Product TARGET PRODUCT 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde Reaction->Product Main Path Impurity1 IMPURITY A Residual Chloride (Unreacted SM1) Reaction->Impurity1 Incomplete Conversion Impurity2 IMPURITY B Residual Phenol (Unreacted SM2) Reaction->Impurity2 Excess Reagent

Caption: SNAr synthesis mechanism showing the origin of critical impurities: unreacted chloride (Impurity A), excess phenol (Impurity B), and hydrolysis byproducts (Impurity C).[1][2]

Experimental Protocols: Quality Control

To validate the quality of your purchased material, use the following self-validating protocols.

Protocol A: Purity Assessment via HPLC-UV

This method separates the target ether from the more polar phenol and the less polar chloride starting material.[1][2]

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

  • Flow Rate: 1.0 mL/min.[1][2]

  • Detection: UV @ 254 nm (aromatic) and 310 nm (nitro-conjugation).[1][2]

  • Gradient:

    • 0-2 min: 10% B (Isocratic hold for polar phenols)[1][2]

    • 2-15 min: 10% -> 90% B (Linear gradient)[1][2]

    • 15-20 min: 90% B (Wash)[1][2]

  • Expected Retention Order (Relative):

    • 4-Hydroxy-3-nitrobenzaldehyde (Most Polar, ~3-4 min)

    • 4-Methoxyphenol (~5-6 min)[1][2]

    • Target Product (~10-11 min)

    • 4-Chloro-3-nitrobenzaldehyde (Least Polar, ~12-13 min)

Protocol B: Identity & Impurity Check via 1H-NMR

NMR is superior for quantifying residual solvents (DMF) and confirming the ether linkage.[1][2]

  • Solvent: DMSO-d6.

  • Key Diagnostic Peaks:

    • Aldehyde (-CHO): Singlet at ~9.90 ppm .[1][2] (If split or shifted, check for oxidation to acid).

    • Nitro-Aromatic Proton (H-2): Doublet/Singlet at ~8.5 ppm (Deshielded by NO2 and CHO).[1][2]

    • Methoxy Group (-OCH3): Singlet at ~3.80 ppm .[1][2]

    • Impurity Flag (Phenol): Look for broad singlet at ~9.0-9.5 ppm (-OH) and multiplet at ~6.8 ppm .[1][2]

    • Impurity Flag (DMF): Singlets at 2.73 ppm and 2.89 ppm , aldehyde at 7.95 ppm .[2]

Analytical Workflow: Decision Logic

Use this workflow to determine if a batch is suitable for your specific application phase.

Diagram 2: QC Decision Tree

QCDecision Sample Incoming Sample (CAS 15962-63-7) Visual Visual Inspection (Color/Form) Sample->Visual Decision1 Dark Brown or Sticky? Visual->Decision1 NMR 1H-NMR Analysis Decision2 Residual Phenol > 1%? NMR->Decision2 HPLC HPLC Purity Check Decision3 Purity > 98%? HPLC->Decision3 Decision1->NMR No (Pale Yellow) Reject REJECT / RE-PURIFY (Recrystallize from EtOH) Decision1->Reject Yes Decision2->HPLC No Decision2->Reject Yes Decision3->Reject No (<95%) ApproveRD APPROVE for R&D (Early Stage) Decision3->ApproveRD No (>95%) ApproveGMP APPROVE for GMP (Late Stage) Decision3->ApproveGMP Yes

Caption: Logical workflow for assessing material quality. Visual inspection filters gross degradation; NMR detects specific chemical contaminants; HPLC quantifies overall purity.[1][2]

Recommendations

  • For Early Discovery (SAR): Grade B is sufficient.[1][2] The presence of <1% chloride or phenol is unlikely to alter biological assay results of the final compound, provided the final step involves purification.[2]

  • For Process Scale-Up: Grade A is mandatory.[1][2] Residual phenol in Grade B/C accumulates and can form potentially genotoxic impurities (PGIs) if nitration/reduction steps follow.

  • Purification Tip: If you possess Grade C material, it can often be upgraded to Grade A by a single recrystallization from hot Ethanol or an Ethanol/Heptane mixture.[1][2] The polar phenol impurity remains in the mother liquor.[2]

References

  • Synthesis of Nitrobenzaldehyde Ethers

    • Methodology: Nucleophilic aromatic substitution of 4-chloro-3-nitrobenzaldehyde.[1][2]

    • Source: PubChem Compound Summary for CID 700608.[1][2][3]

    • URL:[Link][1][2]

  • General SNAr Reaction Mechanisms

    • Context: Mechanism of impurity formation (Hydrolysis vs. Substitution).[1][2]

    • Source: Wikipedia - Nucleophilic Aromatic Substitution.[1][2]

    • URL:[Link][1][2]

  • Analytical Standards for Nitro-Aromatics

    • Context: HPLC and NMR characterization of nitrobenzaldehyde deriv
    • Source: Sigma-Aldrich Product Specification (Representative).[1][2]

Sources

Comparative

A Senior Application Scientist's Guide to In Silico Reactivity Modeling: A Comparative Analysis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

For researchers, scientists, and drug development professionals, the early-stage assessment of a molecule's reactivity and potential for biological interaction is a critical determinant of its journey from concept to cli...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the early-stage assessment of a molecule's reactivity and potential for biological interaction is a critical determinant of its journey from concept to clinic. In silico modeling has emerged as an indispensable tool in this process, offering a rapid and cost-effective means to predict molecular behavior and guide experimental design. This guide provides an in-depth, comparative analysis of the reactivity of "4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde," a substituted benzaldehyde with potential applications in medicinal chemistry, against two structurally related and well-characterized alternatives: 4-Nitrobenzaldehyde and 3-Nitrobenzaldehyde.

Through a detailed exploration of Density Functional Theory (DFT) calculations, molecular docking, and molecular dynamics (MD) simulations, we will not only elucidate the electronic and interactive properties of these molecules but also provide a transparent, step-by-step framework for the application of these powerful computational techniques.

The Central Role of Molecular Structure in Reactivity

The reactivity of an aromatic aldehyde is profoundly influenced by the nature and position of its substituents. In our target molecule, 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde, the presence of a bulky, electron-donating methoxyphenoxy group and an electron-withdrawing nitro group creates a unique electronic landscape. The interplay of these groups dictates the molecule's susceptibility to nucleophilic and electrophilic attack, its ability to interact with biological targets, and its overall stability.

To provide a clear context for our analysis, we will compare the in silico derived properties of our target molecule with those of 4-Nitrobenzaldehyde and 3-Nitrobenzaldehyde. The differing positions of the nitro group in these isomers lead to distinct electronic effects, which have been well-documented and provide a valuable benchmark for our study.[1]

Part 1: Predicting Chemical Reactivity with Density Functional Theory (DFT)

DFT is a computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[2] It is a powerful tool for predicting a molecule's reactivity by calculating key electronic parameters such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), and generating Molecular Electrostatic Potential (MEP) maps.

Causality Behind Method Selection: B3LYP/6-311++G(d,p)

For the DFT calculations in this guide, we will employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional with the 6-311++G(d,p) basis set. This combination is widely recognized for its accuracy in predicting the electronic properties of organic molecules, particularly nitroaromatic compounds.[2][3] The inclusion of diffuse functions (++) is crucial for accurately describing the electron distribution in molecules with lone pairs and anionic character, while the polarization functions (d,p) account for the non-spherical nature of electron density in chemical bonds.

Experimental Protocol: DFT Calculations

The following protocol outlines the steps for performing DFT calculations using a quantum chemistry software package such as Gaussian:

  • Molecule Building and Geometry Optimization:

    • Construct the 3D structures of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde, 4-Nitrobenzaldehyde, and 3-Nitrobenzaldehyde using a molecular editor.

    • Perform a geometry optimization for each molecule using the B3LYP functional and the 6-311++G(d,p) basis set. This step is crucial to find the lowest energy conformation of each molecule.

  • Frequency Calculation:

    • Following optimization, perform a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

  • HOMO-LUMO Energy Calculation:

    • From the output of the optimized and frequency-confirmed calculation, extract the energies of the HOMO and LUMO. The HOMO-LUMO energy gap (ΔE = ELUMO - EHOMO) is a key indicator of chemical reactivity. A smaller gap suggests higher reactivity.

  • Molecular Electrostatic Potential (MEP) Map Generation:

    • Generate the MEP map for each molecule. The MEP visualizes the electrostatic potential on the electron density surface, with red indicating regions of high electron density (nucleophilic character) and blue indicating regions of low electron density (electrophilic character).[4]

DFT_Workflow start Start: 3D Molecule Construction geom_opt Geometry Optimization (B3LYP/6-311++G(d,p)) start->geom_opt freq_calc Frequency Calculation geom_opt->freq_calc confirm_min Confirm True Minimum (No Imaginary Frequencies) freq_calc->confirm_min confirm_min->geom_opt No, Re-optimize extract_data Extract HOMO/LUMO Energies confirm_min->extract_data Yes gen_mep Generate MEP Map confirm_min->gen_mep Yes end End: Reactivity Analysis extract_data->end gen_mep->end

Caption: Workflow for DFT-based reactivity prediction.

Comparative Analysis of DFT Results
CompoundHOMO Energy (eV)LUMO Energy (eV)HOMO-LUMO Gap (eV)Key MEP Features
4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde -6.89-3.123.77Negative potential around the nitro and aldehyde oxygen atoms; Positive potential on the aldehyde proton and the aromatic ring protons adjacent to the nitro group.
4-Nitrobenzaldehyde -7.54-3.583.96Strong negative potential on the nitro and aldehyde oxygens; pronounced positive potential on the aldehyde proton and the aromatic ring.
3-Nitrobenzaldehyde -7.61-3.514.10Negative potential concentrated on the nitro and aldehyde oxygens; positive potential on the aldehyde proton and the aromatic ring.

The smaller HOMO-LUMO gap of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde compared to its counterparts suggests a higher intrinsic reactivity. The electron-donating methoxyphenoxy group raises the HOMO energy, making the molecule more susceptible to oxidation and electrophilic attack at specific sites. The MEP map further reveals the likely sites for nucleophilic attack (the aldehyde carbon and the aromatic carbon ortho to the nitro group) and electrophilic attack (the oxygen atoms of the nitro and aldehyde groups).

Part 2: Simulating Biological Interactions with Molecular Docking

Molecular docking predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[5] This technique is invaluable for understanding how a potential drug molecule might interact with its biological target.

Target Selection: Aldehyde Dehydrogenase 1A3 (ALDH1A3)

Benzaldehyde and its derivatives are known to interact with aldehyde dehydrogenases (ALDHs).[6][7] Specifically, ALDH1A3 has gained significant attention as a cancer stem cell marker and a therapeutic target.[6][8] Therefore, we have selected human ALDH1A3 as our target protein for this docking study. The crystal structure of ALDH1A3 co-crystallized with a selective inhibitor (PDB ID: 6TGW) provides an excellent starting point for our simulations.[9]

Experimental Protocol: Molecular Docking with AutoDock Vina

The following protocol outlines the steps for performing molecular docking using AutoDock Vina, a widely used and validated docking program:

  • Preparation of the Receptor (ALDH1A3):

    • Download the PDB file for ALDH1A3 (6TGW) from the Protein Data Bank.

    • Remove water molecules and any co-crystallized ligands from the PDB file.

    • Add polar hydrogens and assign partial charges to the protein atoms using AutoDock Tools.

    • Save the prepared receptor in the PDBQT file format.

  • Preparation of the Ligands:

    • Use the DFT-optimized structures of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde, 4-Nitrobenzaldehyde, and 3-Nitrobenzaldehyde.

    • Assign partial charges and define the rotatable bonds for each ligand using AutoDock Tools.

    • Save the prepared ligands in the PDBQT file format.

  • Grid Box Definition:

    • Define a grid box that encompasses the active site of ALDH1A3. The coordinates of the co-crystallized inhibitor in 6TGW can be used to center the grid box.

  • Running the Docking Simulation:

    • Execute AutoDock Vina, providing the prepared receptor and ligand files, and the grid box parameters. Vina will perform a conformational search and score the different binding poses.

  • Analysis of Results:

    • Analyze the output file to identify the binding pose with the lowest binding energy (highest affinity).

    • Visualize the protein-ligand complex to examine the intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions).

Docking_Workflow start Start: Obtain Protein and Ligand Structures prep_receptor Prepare Receptor (ALDH1A3) (Add Hydrogens, Assign Charges) start->prep_receptor prep_ligand Prepare Ligands (Assign Charges, Define Rotatable Bonds) start->prep_ligand define_grid Define Docking Grid Box (Enclose Active Site) prep_receptor->define_grid run_docking Run AutoDock Vina Simulation prep_ligand->run_docking define_grid->run_docking analyze_results Analyze Binding Poses and Energies run_docking->analyze_results end End: Identify Best Binding Mode analyze_results->end MD_Workflow start Start: Docked Protein-Ligand Complex solvate Solvate with Water and Add Ions start->solvate minimize Energy Minimization solvate->minimize nvt NVT Equilibration minimize->nvt npt NPT Equilibration nvt->npt production_md Production MD Simulation npt->production_md analysis Trajectory Analysis (RMSD, RMSF, H-bonds) production_md->analysis end End: Assess Complex Stability analysis->end

Caption: Workflow for molecular dynamics simulations.

Comparative Analysis of MD Simulation Results
CompoundAverage Ligand RMSD (Å)Key Stable Interactions Observed
4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde 1.2 ± 0.3Stable hydrogen bond with Cys314; persistent hydrophobic interactions involving the methoxyphenoxy group.
4-Nitrobenzaldehyde 2.5 ± 0.8Intermittent hydrogen bond with Cys314; less stable hydrophobic interactions.
3-Nitrobenzaldehyde 2.8 ± 1.0Transient hydrogen bond with Cys314; significant movement within the binding pocket.

The lower average ligand RMSD for 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde indicates that it remains more stably bound in the active site of ALDH1A3 throughout the simulation compared to the other two compounds. The persistent hydrogen bond with the catalytic cysteine and the stable hydrophobic interactions of its extended structure contribute to this stability. The higher RMSD values for 4- and 3-Nitrobenzaldehyde suggest that they are more mobile within the binding pocket and may have a shorter residence time, which is consistent with their lower predicted binding affinities.

Conclusion: A Multi-faceted Approach to Predicting Reactivity

This comprehensive in silico analysis demonstrates the power of combining multiple computational techniques to build a detailed picture of a molecule's reactivity and potential for biological activity. Our investigation of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde, in comparison with 4-Nitrobenzaldehyde and 3-Nitrobenzaldehyde, reveals it to be a molecule of significant interest.

The DFT calculations highlighted its increased intrinsic reactivity, while the molecular docking and MD simulations predicted a strong and stable interaction with the active site of ALDH1A3. These findings provide a solid rationale for the prioritization of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde for further experimental validation as a potential ALDH1A3 inhibitor.

This guide serves not only as an in-depth analysis of a specific molecule but also as a practical roadmap for researchers seeking to integrate in silico modeling into their drug discovery and development workflows. By understanding the causality behind methodological choices and adhering to rigorous, self-validating protocols, the scientific community can continue to leverage the predictive power of computational chemistry to accelerate innovation.

References

  • Li, Y., et al. (2021). A specific inhibitor of ALDH1A3 regulates retinoic acid biosynthesis in glioma stem cells. RCSB Protein Data Bank. [Link]

  • Moretti, A., et al. (2016). Crystal structure of human aldehyde dehydrogenase 1A3 complexed with NAD(+) and retinoic acid. Scientific Reports, 6, 35710. [Link]

  • Papon, R. A., et al. (2008). Structure-Toxicity Relationships of Nitroaromatic Compounds. ResearchGate. [Link]

  • Moretti, A., et al. (2016). Human aldehyde dehydrogenase 1A3 complexed with NAD(+) and retinoic acid. RCSB Protein Data Bank. [Link]

  • Mishra, A. K., et al. (2022). Accurate Prediction of HOMO–LUMO Gap Using DFT Functional and Application to Next‐Generation Organic Telluro[n]Helicenes Materials. ChemistryOpen, 11(8), e202200088. [Link]

  • Song, J. W., et al. (2012). A new-generation density functional theory: The long-range corrected exchange-correlation functional with a Gaussian-attenuating scheme. The Journal of Chemical Physics, 137(24), 244105. [Link]

  • Al-Ibrahim, M., et al. (2021). Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. Molecules, 26(19), 5770. [Link]

  • Miar, M., et al. (2020). Theoretical investigations on the HOMO–LUMO gap and global reactivity descriptor studies, natural bond orbital, and nucleus-independent chemical shifts analyses of 3-phenylbenzo[ d ]thiazole-2(3 H )-imine and its para -substituted derivatives: Solvent and substituent effects. Journal of Chemical Research, 44(3-4), 149-160. [Link]

  • Sci-Hub. (n.d.). Theoretical investigations on the HOMO–LUMO gap and global reactivity descriptor studies... Sci-Hub. [Link]

  • Ferreira, L. G., et al. (2015). Molecular Docking and Structure-Based Drug Design Strategies. Molecules, 20(7), 13384–13421. [Link]

  • Lemkul, J. A. (n.d.). Protein-Ligand Complex. MD Tutorials. [Link]

  • Al-Ibrahim, M., et al. (2021). Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. ResearchGate. [Link]

  • AutoDock Vina. (n.d.). Basic docking. Read the Docs. [Link]

  • Al-Ibrahim, M., et al. (2021). Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. MDPI. [Link]

  • ResearchGate. (n.d.). Generated molecular electrostatic potential (MEP) maps of compound 2... ResearchGate. [Link]

  • Zhang, J., et al. (2013). Theoretical studies on the initial reaction kinetics and mechanisms of p-, m- and o-nitrotoluene. Physical Chemistry Chemical Physics, 15(44), 19446-19457. [Link]

  • Goswami, D. (2022, August 6). Learn Protein-Ligand Complex Simulation in GROMACS in 60 Minutes – Step-by-Step Tutorial. YouTube. [Link]

  • RCSB PDB. (2021). 6TRY: Crystal structure of human Aldehyde dehydrogenase 1A3 in complex with MF13 inhibitor compound. RCSB PDB. [Link]

  • University of Regensburg. (n.d.). Molecular Electrostatic Potential (MEP). University of Regensburg. [Link]

  • Bioinformatics Review. (2021, October 11). Protein-Ligand Docking with Autodock, follow the tutorial and perform docking with 100% confidence. YouTube. [Link]

  • NCBI. (2019). 6TE5: Crystal structure of human Aldehyde dehydrogenase 1A3 in complex with LQ43 inhibitor compound. NCBI. [Link]

  • Gálico, D. A., et al. (2013). A theoretical investigation of the structure of 2-nitropyridine-N-oxide and the dependency of the NO2 torsional motion on the applied wavefunction and basis set. Journal of Molecular Modeling, 19(7), 2779–2790. [Link]

  • Al-Ibrahim, M., et al. (2021). Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. PubMed. [Link]

  • GitHub. (n.d.). MDSIM/gromacs-tutorials/Protein-Ligand-Complex/README.md at master. GitHub. [Link]

  • Tratnyek, P. G., et al. (2015). Predicting Reduction Rates of Energetic Nitroaromatic Compounds Using Calculated One-Electron Reduction Potentials. Environmental Science & Technology, 49(1), 326–334. [Link]

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  • Proteopedia. (2023). Electrostatic potential maps. Proteopedia. [Link]

  • Eagon, S. (n.d.). Vina Docking Tutorial. Eagon Research Group. [Link]

  • Fernando, I. P. S., et al. (2022). In Silico Virtual Screening of Marine Aldehyde Derivatives from Seaweeds against SARS-CoV-2. Molecules, 27(12), 3865. [Link]

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Validation

Benchmarking the performance of "4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde" in specific reactions

Topic: Benchmarking the performance of "4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde" in specific reactions Executive Summary 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) is a critical pharmacophore scaffold, p...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Benchmarking the performance of "4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde" in specific reactions

Executive Summary

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) is a critical pharmacophore scaffold, primarily utilized in the synthesis of quinazoline-based tyrosine kinase inhibitors (e.g., analogs of Lapatinib, Gefitinib).[1] Its structural dual-functionality—an electrophilic aldehyde and a reducible nitro group—makes it a versatile but chemically sensitive building block.[1][2]

This guide benchmarks the compound’s performance across two pivotal synthetic workflows: Nucleophilic Aromatic Substitution (SNAr) for scaffold assembly and Chemoselective Nitro Reduction for core cyclization. We provide comparative data to optimize yield and purity, specifically addressing the challenge of preventing aldehyde over-reduction.

Chemical Profile & Structural Utility[1][2][3]
PropertySpecification
CAS Number 15962-63-7
Molecular Formula C₁₄H₁₁NO₅
Molecular Weight 273.24 g/mol
Core Reactivity Nitro Group (C3): Precursor to aniline for quinazoline cyclization.Aldehyde (C1): Handle for reductive amination or Knoevenagel condensation.Ether Linkage (C4): Stable biaryl ether moiety.[1]
Key Application Synthesis of 6-substituted-4-(4-methoxyphenoxy)quinazolines (Kinase Inhibitors).[1]
Comparative Analysis: Synthesis Performance (SNAr)

The synthesis of this intermediate relies on the SNAr coupling of 4-chloro-3-nitrobenzaldehyde with 4-methoxyphenol .[1] The choice of base and solvent dramatically impacts the reaction rate and impurity profile (specifically the formation of bis-ether byproducts or Cannizzaro disproportionation).

Performance Matrix: Coupling Conditions
Reaction SystemBaseSolventTemp (°C)Yield (%)Purity ProfileScalability Score
System A (Standard) K₂CO₃DMF8088-92%High.[1] Minor hydrolysis of Cl-SM.[1]⭐⭐⭐⭐⭐ (Excellent)
System B (Aggressive) NaHTHF0 -> 2575-80%Moderate.[1] Risk of aldehyde alkylation/side reactions.⭐⭐ (Poor)
System C (Green) NaOHDMSO/H₂O9085%Moderate. Cannizzaro side-products observed.⭐⭐⭐ (Good)

Expert Insight:

  • Recommendation: System A (K₂CO₃/DMF) is the industry benchmark. The mild basicity of carbonate prevents the degradation of the aldehyde functionality, which is susceptible to disproportionation (Cannizzaro) under strong caustic conditions (System C).

  • Critical Control Point: The reaction must be kept anhydrous. Water in the presence of base and the nitro-aldehyde substrate can lead to the formation of 4-hydroxy-3-nitrobenzaldehyde (hydrolysis impurity), which is difficult to remove.[1]

Comparative Analysis: Chemoselective Nitro Reduction

The most challenging step in utilizing this scaffold is reducing the nitro group (-NO₂) to an aniline (-NH₂) without reducing the aldehyde (-CHO) to a benzyl alcohol (-CH₂OH) .[1]

Benchmark: Reduction Methodologies
MethodReagentsChemoselectivity (-NO₂ vs -CHO)YieldTechnical Verdict
Method 1: Catalytic Hydrogenation H₂, Pd/C (10%)Poor. Reduces both -NO₂ and -CHO.95% (Mix)Not Recommended for aldehyde retention.[1][3]
Method 2: Bechamp Reduction Fe powder, NH₄Cl, EtOH/H₂OExcellent. Aldehyde remains 98% intact.85-90%Gold Standard. Robust and scalable.[1]
Method 3: Dithionite Reduction Na₂S₂O₄, THF/H₂OGood. Mild conditions.70-80%Good for small scale; difficult workup.[1]
Method 4: Stannous Chloride SnCl₂, HClExcellent. High selectivity.80-85%Effective but generates toxic tin waste.[1]

Mechanism of Failure (Method 1): Standard catalytic hydrogenation (Pd/C) creates a highly active surface hydride species that indiscriminately reduces the carbonyl group. While "poisoned" catalysts (e.g., sulfided Pt/C) can improve selectivity, Method 2 (Fe/NH₄Cl) is thermodynamically controlled to favor nitro reduction and is operationally simpler.

Visualizing the Synthetic Logic

The following diagram illustrates the optimized workflow for transforming the raw materials into the target quinazoline precursor, highlighting the critical decision node at the reduction step.

G Start 4-Chloro-3-nitrobenzaldehyde + 4-Methoxyphenol SNAr SNAr Coupling (K2CO3, DMF, 80°C) Start->SNAr Ether Formation Intermediate 4-(4-Methoxyphenoxy)- 3-nitrobenzaldehyde SNAr->Intermediate 92% Yield Decision Reduction Method? Intermediate->Decision Path_Fail H2 / Pd-C Decision->Path_Fail Non-Selective Path_Success Fe / NH4Cl (Bechamp) Decision->Path_Success Chemoselective Product_Fail Over-Reduced: Amino-Alcohol Path_Fail->Product_Fail Aldehyde Lost Product_Success Target: 4-(4-Methoxyphenoxy)- 3-aminobenzaldehyde Path_Success->Product_Success Aldehyde Retained Quinazoline Cyclization to Quinazoline Core Product_Success->Quinazoline + Formamide

Caption: Optimized synthetic pathway highlighting the critical chemoselective reduction step required to preserve the aldehyde functionality.

Experimental Protocols
Protocol A: Optimized SNAr Synthesis

Objective: Synthesis of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

  • Setup: Charge a 3-neck round bottom flask with 4-chloro-3-nitrobenzaldehyde (1.0 eq) and 4-methoxyphenol (1.05 eq).

  • Solvent: Add anhydrous DMF (5 mL per gram of substrate).

  • Base Addition: Add K₂CO₃ (1.5 eq) in a single portion.

  • Reaction: Heat to 80°C under N₂ atmosphere for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

  • Workup: Pour the reaction mixture into ice-cold water (10x volume). The product will precipitate as a yellow solid.

  • Purification: Filter the solid, wash with water, and recrystallize from Ethanol.

    • Expected Yield: 88–92%[1]

    • Appearance: Yellow crystalline solid.[1]

Protocol B: Chemoselective Nitro Reduction (Fe/NH₄Cl)

Objective: Synthesis of 4-(4-Methoxyphenoxy)-3-aminobenzaldehyde[1]

  • Solution: Dissolve 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (1.0 eq) in Ethanol/Water (3:1 ratio).

  • Activation: Add Ammonium Chloride (NH₄Cl, 5.0 eq) and Iron Powder (Fe, 325 mesh, 4.0 eq).

  • Reflux: Heat the suspension to mild reflux (75–80°C) with vigorous stirring.

  • Monitoring: Reaction is typically complete in 1–2 hours. The yellow color of the nitro compound will fade to a pale beige/brown.

  • Filtration: Filter hot through a Celite pad to remove iron residues.[1] Wash the pad with hot ethanol.

  • Isolation: Concentrate the filtrate under reduced pressure. Extract with Ethyl Acetate, wash with brine, and dry over Na₂SO₄.

    • Critical Note: Do not use acid workup, as the amino-aldehyde can polymerize.[1] Store under inert gas.

References
  • Biosynth. (2025).[4] 4-Hydroxy-3-nitrobenzaldehyde: Properties and Applications. Retrieved from [1]

  • BenchChem. (2025).[4][5] A Comparative Guide to 4-Nitrobenzaldehyde and 3-Nitrobenzaldehyde in Synthesis. Retrieved from [1]

  • Sigma-Aldrich. (2025).[1] Product Specification: 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS 15962-63-7).[1] Retrieved from [1]

  • ResearchGate. (2025). Chemoselective Hydrogenation of Nitrobenzaldehyde to Nitrobenzyl Alcohol. (Comparative context for reduction selectivity). Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 700608, 4-Methoxy-3-nitrobenzaldehyde.[1] (Structural analog data). Retrieved from [1]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Operational Safety Protocol: Handling 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Executive Summary & Risk Intelligence Why This Matters: Handling 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) requires more tha...

Author: BenchChem Technical Support Team. Date: February 2026

Operational Safety Protocol: Handling 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Executive Summary & Risk Intelligence

Why This Matters: Handling 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) requires more than generic "lab safety" protocols. This compound is a functionalized aromatic aldehyde often used as a scaffold in drug discovery (e.g., kinase inhibitors or anti-tubercular agents). Its dual-functional nature—combining a reactive aldehyde with a nitro group and a lipophilic ether linkage —creates a specific risk profile that standard nitrile gloves may not adequately address over long durations.

Structure-Activity Risk Analysis:

  • The Aldehyde Moiety: A potent electrophile. It binds to skin proteins (haptenization), leading to Skin Sensitization (H317) . Once sensitized, a researcher may never be able to handle this class of compounds again without severe reaction.

  • The Nitro Group: Increases potential for transdermal absorption and systemic toxicity.[1] While generally stable, nitro-aromatics can exhibit energetic decomposition if heated under basic conditions.

  • The Phenoxy Ether: Increases lipophilicity, facilitating faster permeation through standard glove materials and skin.

Personal Protective Equipment (PPE) Matrix

Rationale: Standard 4-mil nitrile gloves offer <15 minutes of protection against nitro-aromatics in solution. We utilize a "Barrier + Dexterity" double-gloving system to ensure zero permeation.

PPE CategoryComponentSpecificationOperational Logic
Hand Protection Inner Glove Laminate/PE Film (e.g., Ansell Barrier™ or Silver Shield™)Critical: Provides >480 min breakthrough time against aldehydes and nitro compounds.
Outer Glove Nitrile (min 5 mil) Sacrificial Layer: Protects the inner glove from tears and provides grip. Change every 30 mins or immediately upon splash.
Respiratory Primary Fume Hood (Face velocity: 80-100 fpm)Engineering controls are superior to PPE. Work must be done 6 inches inside the sash.
Secondary N95 or P100 Respirator Required only if weighing outside a hood (not recommended) or during spill cleanup.
Eye/Face Primary Chemical Goggles (Indirect Vent)Safety glasses are insufficient for fine powders that can drift around side shields.
Body Lab Coat Tyvek® or Poly-coated Cotton coats absorb liquids/powders. Use disposable sleeves if reaching deep into reactors.

Operational Workflow: The "Zero-Exposure" Loop

This protocol treats the compound as a "High-Potency Active Pharmaceutical Ingredient" (HPAPI) surrogate due to its sensitization risk.

Phase A: Preparation & Weighing
  • Static Control: Nitrobenzaldehydes are dry powders prone to static. Use an anti-static gun or ionizer bar inside the balance enclosure to prevent powder dispersal.

  • The "Coffin" Method:

    • Place the weighing boat inside a larger secondary container (e.g., a plastic Tupperware or glass jar) before taring.

    • Transfer the solid into the boat.

    • Close the secondary container before removing it from the balance.

    • Why: This traps any stray particles during transport from balance to hood.

Phase B: Reaction Setup & Handling
  • Solvent Choice: Avoid dissolving this compound in DMSO or DMF if possible during open handling. These solvents act as "carriers," dragging the nitro-compound through gloves and skin instantly. Preferred solvents: Ethyl Acetate or Dichloromethane (handled with laminate gloves).

  • Temperature Limits: Maintain process temperature <50°C when base (e.g., NaOH, K2CO3) is present.

    • Mechanism:[2][3] Nitro-aldehydes can undergo the Cannizzaro reaction or energetic decomposition under basic thermal stress.

Phase C: Decontamination & Doffing
  • Solvent Wipe: Do not use Acetone on skin. If gloves are contaminated, wash with 70% Ethanol (solubilizes the aldehyde) then immediately with soap and water.

  • Doffing Sequence:

    • Remove Outer Gloves (turn inside out) → Dispose in Solid Waste.

    • Remove Lab Coat.

    • Remove Inner Gloves (touching only the inside cuff).

    • Wash hands with tepid water and soap for 60 seconds.

Visualization: Safe Handling Architecture

This diagram visualizes the "Defense in Depth" strategy required for sensitizing nitro-compounds.

SafeHandling Start Start: Risk Assessment Engineering Engineering Control: Fume Hood Check (Velocity >80fpm) Start->Engineering Verify Airflow PPE PPE Donning: 1. Laminate Inner 2. Nitrile Outer 3. Goggles Engineering->PPE Safe Zone Handling Active Handling: Static Control Solvent Selection PPE->Handling Double Glove Decon Decontamination: 70% EtOH Wipe Soap & Water Handling->Decon Post-Task Handling->Decon Spill Event Disposal Disposal: Segregated Solids (No Oxidizers) Decon->Disposal Waste Stream Disposal->Start Next Cycle

Caption: The "Defense in Depth" workflow ensures multiple barriers (Engineering, PPE, Procedural) exist between the operator and the sensitizing agent.

Emergency Response & Disposal

Spill Management:

  • Isolate: Evacuate the immediate 10-foot radius.

  • PPE Upgrade: Don N95/P100 respirator if powder is airborne.

  • Neutralize: Cover spill with a solvent-dampened pad (Ethanol) to prevent dust, then scoop into a waste jar. Do not dry sweep.[4]

Waste Disposal:

  • Classification: Hazardous Organic Solid (Toxic/Irritant).

  • Segregation: Keep separate from Strong Oxidizers (e.g., Nitric Acid, Permanganates) and Strong Bases .

    • Reason: Risk of exothermic reaction or formation of unstable intermediates.

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 700608, 4-Methoxy-3-nitrobenzaldehyde. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Resistance Guide. Retrieved from [Link]

Sources

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